Tetrazolo[1,5-a]pyridine-8-carbonitrile

• CAS: 40306-97-6

Core Science & Biosynthesis

An In-Depth Technical Guide to Tetrazolo[1,5-a]pyridine-8-carbonitrile: Synthesis, Characterization, and Medicinal Chemistry Perspective

This guide provides a comprehensive technical overview of Tetrazolo[1,5-a]pyridine-8-carbonitrile, a heterocyclic compound of significant interest to researchers in synthetic and medicinal chemistry. We will delve into its structural nuances, provide validated protocols for its synthesis from commercially available starting materials, and explore its potential as a valuable scaffold in modern drug discovery programs.

Introduction: Structural and Electronic Profile

Tetrazolo[1,5-a]pyridine-8-carbonitrile (CAS No: 40306-97-6, Molecular Formula: C₆H₃N₅) is a fused heterocyclic system that integrates a pyridine ring with a tetrazole ring. A key structural feature is the established valence tautomerism between the fused tetrazole ring and an azido-pyridine form. However, for 8-cyanotetrazolo[1,5-a]pyridine, spectroscopic evidence from Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectroscopy has confirmed that the compound exists predominantly, if not exclusively, as the tetrazole tautomer in the solid state.[1]

The presence of the electron-rich tetrazole ring fused to the pyridine core, combined with the electron-withdrawing nitrile group at the 8-position, creates a unique electronic landscape. The tetrazole moiety is a well-recognized bioisostere for the carboxylic acid group in medicinal chemistry, offering similar acidity and hydrogen bonding capabilities but with improved metabolic stability and cell permeability. This makes the tetrazolo[1,5-a]pyridine scaffold an attractive starting point for the design of novel therapeutic agents.

Figure 1: Valence tautomerism of the core structure.

Strategic Synthesis Pathway

The synthesis of Tetrazolo[1,5-a]pyridine-8-carbonitrile is most logically achieved through a multi-step sequence starting from 3-cyanopyridine. This pathway is robust, utilizes well-established chemical transformations, and relies on readily available reagents. The overall strategy involves the initial activation of the pyridine ring towards nucleophilic substitution via N-oxidation, followed by chlorination and subsequent cyclization with an azide source.

Figure 2: Overall synthetic workflow.

Experimental Protocols

The following protocols are self-validating, providing a clear causal link between the chosen reagents and the desired transformation.

Step 1: Synthesis of 3-Cyanopyridine 1-oxide

• Causality: The N-oxidation of the pyridine ring is a critical activating step. The resulting N-oxide introduces electronic changes that facilitate subsequent nucleophilic substitution at the C2 position. Hydrogen peroxide in a strong acid like sulfuric acid is a classic and effective method for this transformation.

• Protocol:

  • In a four-necked flask equipped with a mechanical stirrer, thermometer, and reflux condenser, add 3-cyanopyridine (1.0 eq).

  • Carefully add concentrated sulfuric acid while cooling the flask in an ice bath.

  • Heat the mixture to 90°C.

  • Slowly add 30% hydrogen peroxide (approx. 1.5 eq) dropwise, maintaining the reaction temperature.

  • After the addition is complete, continue to heat the reaction mixture for 2-4 hours, monitoring the conversion of the starting material by Thin Layer Chromatography (TLC).

  • Cool the reaction mixture to room temperature and carefully pour it onto crushed ice.

  • Neutralize the acidic solution with a saturated solution of sodium bicarbonate until the pH is approximately 7-8.

  • The product will precipitate out of the solution. Filter the solid, wash with cold water, and dry under vacuum to yield 3-cyanopyridine 1-oxide.

Step 2: Synthesis of 2-Chloro-3-cyanopyridine

• Causality: Phosphorus oxychloride (POCl₃) is a powerful dehydrating and chlorinating agent, commonly used to convert pyridine N-oxides to 2-chloropyridines. The reaction proceeds via the formation of a pyridinium phosphate intermediate, which is then attacked by a chloride ion.

• Protocol:

  • In a round-bottom flask equipped with a reflux condenser and a calcium chloride drying tube, place 3-cyanopyridine 1-oxide (1.0 eq).

  • Carefully add phosphorus oxychloride (3.0-5.0 eq) in a fume hood.

  • Heat the reaction mixture to reflux (approximately 105-110°C) for 2-3 hours. Monitor the reaction progress by TLC.

  • After completion, cool the reaction mixture to room temperature.

  • Slowly and carefully pour the reaction mixture onto crushed ice with vigorous stirring. This step is highly exothermic and should be performed with caution in a well-ventilated fume hood.

  • Neutralize the mixture with a solid base like sodium carbonate or a concentrated solution of sodium hydroxide until the pH is neutral.

  • Extract the product with a suitable organic solvent such as dichloromethane or ethyl acetate (3 x volumes).

  • Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain crude 2-chloro-3-cyanopyridine.

  • The crude product can be purified by column chromatography on silica gel or by recrystallization.

Step 3: Synthesis of Tetrazolo[1,5-a]pyridine-8-carbonitrile

• Causality: The reaction of a 2-halopyridine with an azide source is a standard and efficient method for the construction of the fused tetrazolo[1,5-a]pyridine ring system. Trimethylsilyl azide (TMSN₃) serves as a safer alternative to hydrazoic acid, and the reaction is facilitated by a fluoride source like tetrabutylammonium fluoride (TBAF), which activates the silyl azide.

• Protocol:

  • To an oven-dried round-bottom flask under a nitrogen atmosphere, add 2-chloro-3-cyanopyridine (1.0 eq).

  • Add a suitable solvent such as N,N-dimethylformamide (DMF) or acetonitrile.

  • Add trimethylsilyl azide (TMSN₃, 1.5-2.0 eq).

  • Add tetrabutylammonium fluoride hydrate (TBAF·xH₂O, 1.1-1.5 eq).

  • Heat the reaction mixture to 80-90°C and stir for 12-24 hours. Monitor the reaction by TLC until the starting material is consumed.

  • Cool the reaction to room temperature and pour it into water.

  • Extract the product with ethyl acetate (3 x volumes).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield Tetrazolo[1,5-a]pyridine-8-carbonitrile as a solid. A reported melting point for this compound is 185-188 °C (with decomposition).[1]

Characterization and Spectroscopic Analysis

Thorough characterization is essential to confirm the identity and purity of the synthesized Tetrazolo[1,5-a]pyridine-8-carbonitrile.

Technique	Expected Observations
¹H NMR	The spectrum is expected to show three aromatic protons in the pyridine ring system. Due to the fused tetrazole and the nitrile group, these protons will likely appear as distinct multiplets in the downfield region (typically δ 7.5-9.0 ppm). The exact chemical shifts and coupling constants will be influenced by the electronic environment.
¹³C NMR	The spectrum should display six distinct signals corresponding to the six carbon atoms in the molecule. The carbon of the nitrile group (C≡N) is expected in the δ 115-120 ppm region. The five carbons of the fused ring system will appear in the aromatic region (δ 110-160 ppm), with the carbon atom at the ring junction (C8a) and the carbon of the tetrazole ring (C5) having characteristic shifts.
IR Spectroscopy	A sharp, strong absorption band characteristic of the nitrile (C≡N) stretch is expected around 2230-2210 cm⁻¹. Other significant bands will correspond to the C=N and N=N stretching vibrations of the fused heterocyclic system, typically in the 1650-1400 cm⁻¹ region.[1]
Mass Spectrometry	The molecular ion peak ([M]⁺ or [M+H]⁺) should be observed at an m/z corresponding to the molecular weight of the compound (145.12 g/mol ).

Reactivity and Potential Applications in Drug Discovery

The tetrazolo[1,5-a]pyridine scaffold is a "privileged structure" in medicinal chemistry, appearing in numerous compounds with diverse biological activities. The tetrazole ring, as a bioisostere of a carboxylic acid, can participate in key binding interactions with biological targets.

• Chemical Reactivity: The fused ring system exhibits interesting reactivity. Under photolytic conditions in the presence of nucleophiles like amines, it can undergo ring expansion to form diazepine derivatives.[1] With stronger nucleophiles, it can undergo ring-opening reactions.[1] This reactivity provides avenues for further chemical diversification.

• Potential as a Bioactive Scaffold:

  • Anti-cancer: Many fused heterocyclic systems containing tetrazole and pyridine/pyrimidine rings have demonstrated potent anti-cancer properties. They can act as kinase inhibitors, topoisomerase inhibitors, or disrupt other cellular signaling pathways crucial for cancer cell proliferation.

  • Anti-inflammatory: The tetrazole moiety is present in several non-steroidal anti-inflammatory drugs (NSAIDs). Derivatives of tetrazolo[1,5-a]quinoline have shown significant anti-inflammatory activity.

  • Antibacterial/Antifungal: The nitrogen-rich heterocyclic system is a common feature in many antimicrobial agents. The ability of the tetrazole nitrogens to coordinate with metal ions in metalloenzymes is a potential mechanism of action.

The synthetic accessibility of Tetrazolo[1,5-a]pyridine-8-carbonitrile, coupled with the well-documented biological importance of its core structural motifs, makes it a highly valuable building block for the generation of compound libraries for high-throughput screening and lead optimization in drug discovery programs. The nitrile group provides a versatile handle for further chemical modifications, such as reduction to an amine, hydrolysis to a carboxylic acid, or conversion to other functional groups, further expanding its utility for structure-activity relationship (SAR) studies.

Conclusion

This guide has outlined a reliable and well-precedented synthetic route to Tetrazolo[1,5-a]pyridine-8-carbonitrile, providing detailed, causality-driven protocols for each step. We have also discussed the key characterization features and the significant potential of this molecule as a scaffold in medicinal chemistry. The unique combination of a pyridine ring, a bioisosteric tetrazole moiety, and a versatile nitrile handle makes this compound a compelling target for further investigation and derivatization in the pursuit of novel therapeutic agents.

References

• LookChem. Ring opening and ring expansion of 8-cyano-tetrazolo[1,5-a]pyridine with secondary amines. Reactions of azides, tetrazoles and. Available at: [Link]

Sources

• 1. file1.lookchem.com [file1.lookchem.com]

"Tetrazolo[1,5-a]pyridine-8-carbonitrile" synthesis discovery

Technical Whitepaper: Scalable Synthesis and Valence Tautomerism of Tetrazolo[1,5-a]pyridine-8-carbonitrile

Executive Summary & Strategic Importance

Tetrazolo[1,5-a]pyridine-8-carbonitrile (T8CN) represents a critical scaffold in modern medicinal chemistry, serving as a bioisostere for carboxylic acids and a high-nitrogen energetic precursor.[1] Its synthesis is not merely a substitution reaction; it is a gateway to understanding azide-tetrazole valence tautomerism .[1]

For drug development professionals, T8CN offers a unique "masked" reactivity. In the solid state, it exists primarily as the stable fused tetrazole. In solution or at elevated temperatures, it equilibrates with its open-chain isomer, 2-azidonicotinonitrile .[1] This duality allows it to function as a stable storage form of a reactive azide, capable of undergoing Click chemistry (CuAAC) or Staudinger ligations under specific conditions.

This guide details a scalable, self-validating protocol for synthesizing T8CN from 2-chloronicotinonitrile, emphasizing the thermodynamic control of the equilibrium and safety engineering required for handling organic azides.

Mechanistic Foundation: The Azide-Tetrazole Equilibrium[1]

The synthesis of T8CN relies on a Nucleophilic Aromatic Substitution (

) followed by a spontaneous 1,5-dipolar electrocyclization.[1]

The Reaction Pathway

• Activation: The electron-withdrawing nitrile group (-CN) at the 3-position of the pyridine ring (which becomes the 8-position of the tetrazolo system) activates the 2-chloro substituent for nucleophilic attack.[1]

• Substitution: The azide anion (

  ) displaces the chloride, forming 2-azidonicotinonitrile.[1]

• Cyclization: The annular pyridine nitrogen attacks the terminal nitrogen of the azide group. This equilibrium is governed by solvent polarity and temperature.[2][3]

• Solid State: Exists almost exclusively as the fused Tetrazole (Thermodynamically stable).

• Solution (DMSO): Favors the Tetrazole (Polar solvents stabilize the dipolar fused ring).

• Solution (

  /Heat): Shifts equilibrium toward the Azide (Entropy favors ring opening).[1]

Figure 1: Mechanistic pathway showing the

substitution and the subsequent valence tautomerism. The equilibrium shifts based on phase and solvent.

Optimized Synthetic Protocol

Objective: Synthesis of Tetrazolo[1,5-a]pyridine-8-carbonitrile on a 10 mmol scale. Yield Target: >85% Purity Target: >98% (NMR)

Reagents & Materials

Reagent	Equiv.	Role	Hazard Note
2-Chloronicotinonitrile	1.0	Substrate	Irritant
Sodium Azide ( )	1.2	Nucleophile	Acute Toxin / Explosion Hazard
DMSO (Anhydrous)	Solvent	Medium	Skin permeator
Water (Ice cold)	Quench	Precipitant	N/A

Step-by-Step Methodology

Step 1: Reaction Setup (Safety Critical)

• Action: In a fume hood behind a blast shield, dissolve 2-chloronicotinonitrile (1.38 g, 10 mmol) in anhydrous DMSO (10 mL).

• Why: DMSO promotes

  reactions by solvating the cation ( ), leaving the azide anion "naked" and highly reactive.

• Addition: Add Sodium Azide (0.78 g, 12 mmol) slowly.

• Note: Do not use chlorinated solvents (e.g., DCM) to avoid forming explosive di-azidomethane.[1]

Step 2: Thermal Activation

• Action: Heat the mixture to 70°C for 2–4 hours. Monitor via TLC (30% EtOAc/Hexane).

• Endpoint: Disappearance of the starting chloride spot. The product spot will likely streak due to the azide-tetrazole equilibrium on silica.

Step 3: Quench and Isolation

• Action: Cool the reaction mixture to room temperature. Pour slowly into 100 mL of ice-water with vigorous stirring.

• Observation: A white to off-white precipitate should form immediately.[1] This is the fused tetrazole form, which is insoluble in water.

• Filtration: Collect the solid via vacuum filtration. Wash with cold water (

  mL) to remove residual DMSO and unreacted azide.

Step 4: Purification

• Action: Recrystallize from Ethanol or Methanol.

• Drying: Dry under high vacuum at 40°C. Do not exceed 60°C to prevent ring opening and potential decomposition.

Characterization & Validation

To confirm the synthesis, you must validate the structure and assess the tautomeric state.

NMR Spectroscopy (The "Shift" Test)

The chemical shift of the proton at the 5-position (adjacent to bridgehead N) is the diagnostic marker.

Solvent	Dominant Species	Diagnostic Signal ( / )	Explanation
DMSO-	Tetrazole	9.0 - 9.5 ppm	The fused ring current and bridgehead nitrogen deshield the proton.[1]
	Equilibrium	Broad / Shifted	Non-polar solvents destabilize the dipolar tetrazole, increasing the azide population.

IR Spectroscopy

• Tetrazole Form: Absence of the strong azide peak. Bands at ~1630 cm⁻¹ (C=N).

• Azide Form: Strong, sharp absorption at 2130–2150 cm⁻¹ (

  stretch).

• Validation: In the solid state (KBr pellet), the azide peak should be weak or absent.

Safety Engineering: Handling Organic Azides

Working with high-nitrogen heterocycles requires strict adherence to safety protocols to prevent detonation or toxic exposure.[1][4]

Figure 2: Critical safety rules for preventing accidental detonation during tetrazole synthesis.

Key Safety Directives:

• C/N Ratio: The C/N ratio of T8CN is

  . This is dangerously low (Rule of Thumb: C/N < 3 is explosive). Treat this compound as a potential explosive.

• No Metal Contact: Sodium azide reacts with copper and lead (plumbing) to form heavy metal azides, which are primary explosives. Use plastic spatulas and waste containers.[5]

• Decontamination: Quench all azide waste with 10% Sodium Nitrite (

  ) and dilute Sulfuric Acid ( ) to convert azide to benign and gases before disposal.

References

• Laha, J. K., & Cuny, G. D. (2008).[6][7] Synthesis of Tetrazolo[1,5-a]pyridines Utilizing Trimethylsilyl Azide and Tetrabutylammonium Fluoride Hydrate.[1][6][7] Synthesis, 4002-4006.[1][6][7]

• Leškovskis, K. (2022). Azide-Tetrazole Equilibrium in Pyrido[2,3-d]pyrimidines. University of Latvia / Institute of Technology of Organic Chemistry. [1]

• University of California, Santa Barbara. (2021). Standard Operating Procedure: Sodium Azide and Organic Azides.[5][8][9][10] [1]

• Wentrup, C. (1970). Hetarylnitrenes—II: Azido/tetrazoloazine tautomerisation. Tetrahedron, 26(21), 4969-4983.[1] (Foundational mechanistic work on EWG effects).

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• 1. chemsynthesis.com [chemsynthesis.com]
• 2. conferences.lu.lv [conferences.lu.lv]
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• 4. ehs.wisc.edu [ehs.wisc.edu]
• 5. ucd.ie [ucd.ie]
• 6. Synthesis of Tetrazolo[1,5-a]pyridines Utilizing Trimethylsilyl Azide and Tetrabutylammonium Fluoride Hydrate [organic-chemistry.org]
• 7. Tetrazolo[1,5-a]pyridine synthesis [organic-chemistry.org]
• 8. chemistry.unm.edu [chemistry.unm.edu]
• 9. uvic.ca [uvic.ca]
• 10. ehs.ucsb.edu [ehs.ucsb.edu]

"Tetrazolo[1,5-a]pyridine-8-carbonitrile" literature review

Valence Tautomerism, Synthesis, and Reactivity in Heterocyclic Scaffolds

Executive Summary

Tetrazolo[1,5-a]pyridine-8-carbonitrile (CAS: 40306-97-6) represents a critical junction in heterocyclic chemistry, serving as both a stable fused-ring building block and a "masked" source of highly reactive 2-azido-3-cyanopyridine. For drug development professionals, this molecule offers a unique scaffold for P2X3 receptor antagonists and a gateway to 1,3-diazepines via photochemical rearrangement.

This guide dissects the azide-tetrazole equilibrium , a phenomenon defining the reactivity of this class.[1][2][3] Unlike simple azides, the 8-carbonitrile derivative exists predominantly as the fused tetrazole in the solid state, requiring specific conditions to access the open-chain azide tautomer necessary for click chemistry or nitrene generation.

Chemical Architecture & The Equilibrium Principle

Structural Numbering and Identity

To understand the reactivity, one must map the atomic positions from the pyridine precursor to the fused system.

• Precursor: 2-Chloro-3-cyanopyridine (2-Chloronicotinonitrile).

• Fused System: The Nitrogen at the bridgehead is N4. The carbon adjacent to the bridgehead (originally C3 of pyridine) becomes C8.

• Implication: The electron-withdrawing nitrile group (CN) at position 8 exerts a profound electronic effect on the bridgehead nitrogen, influencing the stability of the fused tetrazole ring.

The Azide-Tetrazole Valence Tautomerism

The defining characteristic of Tetrazolo[1,5-a]pyridine-8-carbonitrile is its equilibrium with 2-azido-3-cyanopyridine.

• Solid State: Exclusively Tetrazole (Fused).

• Solution State: Solvent-dependent. In polar solvents (DMSO, DMF), the equilibrium heavily favors the tetrazole. In non-polar solvents or at elevated temperatures, the open-chain azide becomes accessible.

• Thermodynamics: The 8-cyano group (an Electron Withdrawing Group, EWG) stabilizes the tetrazole form relative to unsubstituted analogs. This is counter-intuitive to some general rules where EWGs favor the azide; however, at the C8 (C3-pyridine) position, the geometry and proximity to the ring nitrogen favor cyclization.

Figure 1: The valence tautomerism acts as a reactivity switch. The molecule is stored as the stable tetrazole but reacts as an azide or nitrene under specific stimuli.

Experimental Protocol: Synthesis & Purification

Mechanistic Rationale

The synthesis exploits a Nucleophilic Aromatic Substitution (

) on 2-chloronicotinonitrile. The choice of azide source is critical:

• Sodium Azide (

  ): Requires polar aprotic solvents (DMF/DMSO) and heating.

• Trimethylsilyl Azide (

  ): Allows for milder conditions but is more expensive.

We recommend the

route for scalability, utilizing the "tetrazole-trap" effect where the product precipitates out of the reaction mixture, driving the equilibrium forward.

Step-by-Step Synthesis Protocol

Target: Tetrazolo[1,5-a]pyridine-8-carbonitrile (10 g scale) Precursor: 2-Chloronicotinonitrile (CAS: 6602-54-6)

Reagent	Equivalents	Role
2-Chloronicotinonitrile	1.0	Substrate
Sodium Azide ( )	1.2 - 1.5	Nucleophile
Ammonium Chloride ( )	1.0	Proton Source / Buffer
DMF or DMSO	Solvent	Reaction Medium (Polar Aprotic)

Procedure:

• Preparation: Dissolve 2-chloronicotinonitrile (1.0 eq) in DMF (5 mL per gram of substrate).

• Activation: Add

  (1.0 eq). Note: The acidic buffer helps catalyze the substitution and stabilizes the transition state.

• Azidation: Carefully add

  (1.2 eq). Caution: Azides are potential explosion hazards. Use a blast shield.

• Heating: Heat the mixture to 70–80°C for 4–6 hours. Monitor by TLC (the starting chloride is less polar than the tetrazole product).

• Workup (The Critical Step):

  • Cool the reaction mixture to room temperature.

  • Pour the mixture slowly into ice-cold water (10x volume of DMF).

  • The Tetrazolo[1,5-a]pyridine-8-carbonitrile will precipitate as a solid (due to the low solubility of the tetrazole form in water).

• Purification:

  • Filter the precipitate.

  • Wash with cold water to remove residual DMF and inorganic salts.

  • Recrystallize from Ethanol/Water if high purity (>99%) is required.

• Validation:

  • IR: Look for the absence of the strong azide peak (~2130 cm⁻¹) in the solid state, confirming the tetrazole structure.

  • Melting Point: Distinct sharp melting point (typically >100°C, verify with specific batch).

Reactivity Profile: Photochemistry & Ring Expansion[4]

The most sophisticated application of Tetrazolo[1,5-a]pyridine-8-carbonitrile lies in its photochemistry. Upon irradiation, the equilibrium shifts to the azide, which loses nitrogen to form a nitrene . This intermediate is capable of ring expansion to form 1,3-diazepines .[4]

Photochemical Pathway

This reaction is valuable for synthesizing seven-membered nitrogen heterocycles, which are otherwise difficult to access.

Protocol for Ring Expansion:

• Solvent: Acetonitrile (degassed).

• Nucleophile: Diisopropylamine (excess).

• Light Source: High-pressure mercury lamp (Pyrex filter).

• Mechanism:

  • triggers loss Singlet Nitrene.

  • Nitrene rearranges to a benzazirine-like intermediate.

  • Ring expansion to 1,3-diazacyclohepta-1,2,4,6-tetraene.

  • Nucleophilic trapping by the amine yields the 1,3-diazepine.[4]

Figure 2: The photochemical workflow converting the stable tetrazole into a seven-membered diazepine ring.

Applications in Drug Discovery[5][6][7]

Bioisosterism

In medicinal chemistry, the tetrazolo[1,5-a]pyridine core acts as a bioisostere for:

• Indoles: Providing altered hydrogen bonding capability and metabolic stability.

• Purines: Mimicking the adenosine core in kinase inhibitors.

P2X3 Receptor Antagonists

The 8-carbonitrile motif is specifically relevant in the design of P2X3 antagonists (used for chronic cough and pain). The nitrile group enhances the polarity and hydrogen-bonding interactions within the receptor pocket, while the fused system provides a rigid scaffold that locks the pharmacophore in a bioactive conformation.

References

• Synthesis and Equilibrium: Laha, J. K., & Cuny, G. D. (2008). "Synthesis of tetrazolo[1,5-a]pyridines." Synthesis, 4002-4006.[5]

• Photochemical Ring Expansion: S. V. Chapyshev et al. (2009). "Ring opening and ring expansion of 8-cyano-tetrazolo[1,5-a]pyridine with secondary amines." Arkivoc, (vi) 30-37.[4]

• Medicinal Chemistry Applications: "Tetrazolo[1,5-a]pyrimidine-6-carbonitriles synthesis and biological activity." National Institutes of Health (PMC).

• Azide-Tetrazole Tautomerism: "Azide-Tetrazole Equilibrium in Pyrido[3,2-d]pyrimidines." University of Latvia Research.

Sources

• 1. Azide–Tetrazole Equilibrium of C-6 Azidopurine Nucleosides and Their Ligation Reactions with Alkynes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. research.rtu.lv [research.rtu.lv]
• 3. conferences.lu.lv [conferences.lu.lv]
• 4. file1.lookchem.com [file1.lookchem.com]
• 5. Tetrazolo[1,5-a]pyridine synthesis [organic-chemistry.org]

"Tetrazolo[1,5-a]pyridine-8-carbonitrile" azide-tetrazole tautomerism

An In-Depth Technical Guide to the Azide-Tetrazole Tautomerism of Tetrazolo[1,5-a]pyridine-8-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive examination of the azide-tetrazole tautomerism exhibited by tetrazolo[1,5-a]pyridine-8-carbonitrile. This phenomenon, a form of valence tautomerism, involves a dynamic, reversible equilibrium between a fused tetrazole ring system and its open-chain azido-pyridine isomer. Understanding and controlling this equilibrium is of paramount importance in medicinal chemistry and materials science, as the distinct physicochemical properties of each tautomer can profoundly influence biological activity, pharmacokinetic profiles, and synthetic utility. This document details the synthesis of the parent compound, elucidates the key factors governing the tautomeric balance, presents rigorous experimental and computational protocols for its characterization, and discusses the implications for drug discovery and development.

Introduction: The Concept of Azide-Tetrazole Equilibrium

Valence tautomerism describes the reversible isomerization between molecules that differ in the distribution of their bonding electrons. A critical and widely studied example of this is the ring-chain tautomerism between a 2-azido-substituted N-heterocycle and its corresponding fused tetrazole. In the case of the pyridine scaffold, this manifests as an equilibrium between the 2-azidopyridine and the tetrazolo[1,5-a]pyridine forms.

The position of this equilibrium is not static; it is a dynamic process influenced by a delicate interplay of electronic, steric, and environmental factors.[1][2] The two tautomers, despite being in constant interconversion, are distinct chemical entities with different properties:

• 2-Azidopyridine (The Azide Form): Possesses a linear azide group (-N₃), which is a potent 1,3-dipole. This form is often less polar and is the reactive species in key chemical transformations like the Staudinger reaction and copper-catalyzed azide-alkyne cycloaddition ("click chemistry").[3][4]

• Tetrazolo[1,5-a]pyridine (The Tetrazole Form): Features a stable, aromatic, five-membered tetrazole ring fused to the pyridine core. This tautomer is typically more polar and often more thermodynamically stable in the solid state.[1][5]

The presence of an electron-withdrawing carbonitrile (-CN) group at the 8-position of the tetrazolo[1,5-a]pyridine system (corresponding to the 3-position of the azidopyridine) significantly influences this equilibrium, generally stabilizing the azide isomer.[1] A thorough understanding of this balance is crucial for predicting molecular behavior and designing compounds with specific, desired properties.

Caption: The dynamic equilibrium between the open-chain azide and the fused tetrazole.

Synthesis of the Core Scaffold

The synthesis of tetrazolo[1,5-a]pyridine derivatives is well-established. A common and efficient pathway involves the reaction of a 2-halopyridine precursor with an azide source. For the title compound, the synthesis would typically start from 2-chloro-3-cyanopyridine.

Caption: General synthetic workflow for the target compound.

Experimental Protocol: Synthesis from 2-Chloro-3-cyanopyridine

This protocol is a representative procedure based on established methodologies.[6][7]

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-chloro-3-cyanopyridine (1.0 eq).

• Reagent Addition: Add sodium azide (NaN₃, 1.5 eq) to the flask.

  • Causality: An excess of the azide salt is used to drive the nucleophilic aromatic substitution reaction to completion.

• Solvent Addition: Add anhydrous N,N-dimethylformamide (DMF) to create a solution with a concentration of approximately 0.5 M with respect to the starting material.

• Reaction Conditions: Heat the reaction mixture to 90 °C and stir vigorously for 12-24 hours.

  • Self-Validation: The reaction progress can be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the starting material spot.

• Work-up: After cooling to room temperature, pour the reaction mixture into an equal volume of ice-cold water. A precipitate should form.

• Isolation: Collect the solid product by vacuum filtration, washing thoroughly with cold water to remove residual DMF and inorganic salts.

• Purification: Dry the crude product under vacuum. If necessary, recrystallize from a suitable solvent system (e.g., ethanol/water) to obtain the pure tetrazolo[1,5-a]pyridine-8-carbonitrile.

Factors Governing the Tautomeric Equilibrium

The ratio of the tetrazole to the azide tautomer at equilibrium is highly sensitive to several interconnected factors. A comprehensive understanding of these allows for the rational modulation of the compound's state.

Factor	Influence on Equilibrium	Causality and Rationale
Substituent Effects	Electron-withdrawing groups (e.g., -CN, -NO₂) at the 8-position stabilize the azide form.[1]	Electron-withdrawing groups destabilize the electron-rich pyridine ring, which disfavors the aromatic, fused tetrazole system. This lowers the energy barrier for ring-opening.
Solvent Polarity	Increasing solvent polarity (e.g., moving from CDCl₃ to DMSO-d₆) favors the tetrazole form.[1][2]	The tetrazole tautomer is generally more polar than the azide form. Polar solvents stabilize the more polar species through stronger dipole-dipole interactions.
Temperature	Increasing the temperature shifts the equilibrium towards the azide form.[2][8]	The ring-opening to the azide is an endothermic process. According to Le Châtelier's principle, increasing the temperature favors the endothermic direction to absorb the added heat.
Physical State	The solid state often favors a single tautomer, typically the more thermodynamically stable tetrazole form.[1][3]	Crystal packing forces and intermolecular interactions in the solid lattice lock the molecule into its lowest energy conformation, which may differ from the dynamic equilibrium present in solution.

Analytical Characterization of the Tautomers

Distinguishing and quantifying the two tautomers requires a combination of spectroscopic and computational techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for studying the azide-tetrazole equilibrium in solution.[3][9] The chemical environments of the nuclei (¹H, ¹³C, ¹⁵N) are distinct in each tautomer, allowing for their simultaneous observation and quantification.

Table 2: Representative ¹H and ¹³C NMR Chemical Shifts (δ, ppm) (Note: These are hypothetical values for illustrative purposes in DMSO-d₆)

Nucleus	Azide Tautomer (2-azido-3-cyanopyridine)	Tetrazole Tautomer (Tetrazolo[1,5-a]pyridine-8-carbonitrile)
H-4	~7.5	~7.8
H-5	~7.2	~7.4
H-6	~8.4	~9.2
C-2 (C-N₃)	~155	-
C-3 (C-CN)	~105	~95
C-8a (bridgehead)	-	~148
C-8 (C-CN)	-	~115

• ¹⁵N NMR: This technique is particularly diagnostic. The nitrogen atoms in the azide group have very different chemical shifts compared to those in the tetrazole ring, providing unambiguous evidence of the equilibrium.[9]

Protocol: Variable Temperature (VT) NMR for Thermodynamic Analysis

• Sample Preparation: Prepare a solution of the compound in a suitable deuterated solvent (e.g., DMSO-d₆) in an NMR tube.

• Initial Spectrum: Acquire a standard ¹H NMR spectrum at room temperature (e.g., 298 K).

• Temperature Variation: Increase the temperature in controlled increments (e.g., 10 K steps) up to a desired maximum (e.g., 373 K). Allow the sample to equilibrate for 5-10 minutes at each new temperature before acquiring a spectrum.

• Data Acquisition: At each temperature point, carefully integrate the signals corresponding to a specific, well-resolved proton in both the azide and tetrazole forms.

• Calculation of K_eq: Calculate the equilibrium constant (K_eq) at each temperature (T) using the ratio of the integrals: K_eq = [Tetrazole] / [Azide].[2]

• Thermodynamic Analysis: Plot ln(K_eq) versus 1/T (van 't Hoff plot). The enthalpy (ΔH°) and entropy (ΔS°) of the tautomerization can be determined from the slope (-ΔH°/R) and intercept (ΔS°/R) of the resulting line, where R is the gas constant. The Gibbs free energy (ΔG°) can then be calculated using the equation ΔG° = ΔH° - TΔS°.[2]

Infrared (IR) Spectroscopy

IR spectroscopy is an excellent method for identifying the azide functional group, particularly in the solid state.[10][11]

• Key Diagnostic Signal: The azide group exhibits a strong, sharp, and characteristic asymmetric stretching vibration (ν_as(N₃)) in the region of 2100-2200 cm⁻¹ .[3][12] The absence or presence of this peak is a clear indicator of the dominant tautomeric form. The tetrazole ring has its own characteristic vibrations, but they are typically in the more crowded fingerprint region (below 1600 cm⁻¹).

Protocol: Attenuated Total Reflectance (ATR)-FTIR Spectroscopy

• Sample Preparation: Place a small amount of the solid, crystalline sample directly onto the ATR crystal.

• Pressure Application: Apply pressure using the anvil to ensure good contact between the sample and the crystal.

• Background Scan: Perform a background scan with no sample present to account for atmospheric CO₂ and H₂O.

• Sample Scan: Acquire the IR spectrum of the sample, typically by co-adding 16-32 scans to improve the signal-to-noise ratio.

• Data Analysis: Analyze the resulting spectrum, paying close attention to the ~2100 cm⁻¹ region to identify the presence or absence of the characteristic azide stretch.

Computational Chemistry

Quantum mechanical calculations, particularly using Density Functional Theory (DFT), provide invaluable theoretical insights that complement experimental data.[13][14]

• Energy Calculations: DFT methods can accurately calculate the relative Gibbs free energies of both tautomers in the gas phase and in various solvents (using continuum models like PCM), predicting the position of the equilibrium.[15]

• Transition State Analysis: Computational models can identify the transition state for the ring-opening/closing reaction, providing the activation energy barrier for the interconversion.

• Spectroscopic Prediction: Calculated NMR chemical shifts and IR vibrational frequencies can be compared with experimental data to aid in spectral assignment and confirm the identity of the observed species.

Caption: Key methods for characterizing the tautomeric system.

Implications and Applications

The ability to understand and potentially control the azide-tetrazole equilibrium has significant practical consequences.

• Drug Design & Bioactivity: Since the two tautomers have different shapes, polarities, and hydrogen bonding capabilities, they will interact differently with biological targets like enzymes and receptors. One form may be active while the other is not. Modulating the equilibrium can be a strategy for fine-tuning a drug's efficacy and selectivity.[1]

• Pharmacokinetics (ADME): Properties like membrane permeability and metabolic stability can differ between the azide and tetrazole forms. The more lipophilic azide may cross cell membranes more easily, while the tetrazole may have greater aqueous solubility.

• Prodrug Strategies: A compound could be designed to exist predominantly as the stable tetrazole form for administration and shelf-life, but shift to the active (or reactive) azide form under specific physiological conditions.

• Synthetic Chemistry: The equilibrium allows tetrazolo[1,5-a]pyridines to serve as "azide surrogates."[4] While the compound may be stored and handled as the more stable tetrazole, it can be used in reactions that require the azide tautomer (e.g., click chemistry) by shifting the equilibrium in situ, eventually driving the reaction to completion.[2][3]

Conclusion

The azide-tetrazole tautomerism of tetrazolo[1,5-a]pyridine-8-carbonitrile is a classic yet crucial example of dynamic molecular behavior. The equilibrium between the fused aromatic tetrazole and the open-chain azidopyridine is governed by a predictable set of rules related to substituent electronics, solvent, and temperature. A multi-faceted analytical approach, combining high-resolution NMR, diagnostic IR spectroscopy, and corroborative computational modeling, is essential for a complete characterization of the system. For scientists in drug discovery and chemical development, mastering this equilibrium provides a powerful tool to modulate molecular properties, enhance synthetic strategies, and ultimately design more effective and targeted chemical entities.

References

• Synthesis, effect of substituents on the regiochemistry and equilibrium studies of tetrazolo[1,5-a]pyrimidine/2-azidopyrimidines. PubMed Central. [Link]

• Azide–Tetrazole Equilibrium of C-6 Azidopurine Nucleosides and Their Ligation Reactions with Alkynes. PubMed Central. [Link]

• Synthesis and Study of Steering of Azido-tetrazole Behavior in Tetrazolo[1,5-c]pyrimidin-5-amine-Based Energetic Materials. ACS Publications. [Link]

• Tetrazole and Azido Derivatives of Pyrimidine: Synthesis, Mechanism, Thermal Behaviour & Steering of Azido–Tetrazole Equilibrium. ResearchGate. [Link]

• 15N Chemical Shifts and JNN-Couplings as Diagnostic Tools for Determination of the Azide-Tetrazole Equilibrium in Tetrazoloazines. PubMed. [Link]

• Valence tautomerism and recyclisation of type B mesoionic tetrazoles: a computational study. SpringerLink. [Link]

• Fused Tetrazoles as Azide Surrogates in Click Reaction: Efficient Synthesis of N-Heterocycle-Substituted 1,2,3-Triazoles. ACS Publications. [Link]

• SnAr Reactions of 2,4-Diazidopyrido[3,2-d]pyrimidine and Azide-Tetrazole Equilibrium Studies of the Obtained 5-Substituted Tetrazolo[1,5-a]pyrido[2,3-e]pyrimidines. MDPI. [Link]

• Syntheses of New Pyrazolo-, and Tetrazolopyridines. CORE. [Link]

• Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy. Frontiers. [Link]

• Synthesis of tetrazolo[1,5-a]pyridines. Organic Chemistry Portal. [Link]

• Design, synthesis, and evaluation of triazolo[1,5-a]pyridines as novel and potent α‑glucosidase inhibitors. PubMed Central. [Link]

• Synthesis of Tetrazolo[1,5-a]pyridines Utilizing Trimethylsilyl Azide and Tetrabutylammonium Fluoride Hydrate. Organic Chemistry Portal. [Link]

• Spin-spin coupling constants 13C-15N and 1H-15N in the investigation of azido-tetrazole tautomerism in a series of 2-azidopyrimidines. Semantic Scholar. [Link]

• One-pot synthesis of tetrazolo[1,5-a]pyrimidines under solvent-free conditions. PubMed. [Link]

• Two-dimensional infrared study of 3-azidopyridine as a potential spectroscopic reporter of protonation state. PubMed. [Link]

• Tetrazolo[1,5- a ]pyrimidine-based metal(II) complexes as therapeutic agents: DNA interaction, targeting topoisomerase I and cyclin-dependent kinase studies. ResearchGate. [Link]

• The azide–tetrazole equilibrium in double-labeled pyrimidine 42**. The... ResearchGate. [Link]

• The azido-tetrazole tautomerism in azoles and its relationships with aromaticity and NMR properties. ResearchGate. [Link]

• Spin spin coupling constants 13С—15N and 1H—15N in the investigation of azido tetrazole tautomerism in. ac.ru. [Link]

• 1,2,4-Triazolo[1,5-a]pyrimidines in Drug Design. PubMed Central. [Link]

• Synthesis of tetrazolo[1,5‐a]pyrimidine‐6‐carbonitriles (12). ResearchGate. [Link]

• The azido-tetrazole and diazo-1,2,3-triazole tautomerism in six-membered heteroaromatic rings and their relationships with aromaticity: Azines and perimidine. ResearchGate. [Link]

• Synthesis of some new pyrazolo[1,5-a]pyrimidine, pyrazolo[5,1-c]triazine, 1,3,4-thiadiazole and pyridine derivatives containing 1,2,3-triazole moiety. ScienceDirect. [Link]

• Recently Adopted Synthetic Approaches to Pyridine and Analogs: A Review. ResearchGate. [Link]

• Synthesis and study of the azide-tetrazole tautomerism in 2-azido-4-(trifluoromethyl) - OSTI.GOV. [Link]

• Preparation of Novel Pyrazolo[4,3-e]tetrazolo[1,5-b][1][3][8]triazine Sulfonamides and Their Experimental and Computational Biological Studies. MDPI. [Link]

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• Pyrazolo[4,3-e]tetrazolo[1,5-b][1][3][8]triazine Sulfonamides as an Important Scaffold for Anticancer Drug Discovery—In Vitro and In Silico Evaluation. MDPI. [Link]

• Synthesis of blue light emitting heterocycles via cyclization of 2-pyridine derived 4-azido-r1,2,3-triazoles. RSC Publishing. [Link]

• Thermal cyclization of 4‐azido‐3‐nitropyridines to furoxanes. ResearchGate. [Link]

• Safe and Rapid Synthesis and Utilization of 2-Azidopyridine and Related Derivatives via Continuous Flow Diazotization. Bentham Science. [Link]

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• Experimental and computational studies of tautomerism pyridine carbonyl thiosemicarbazide derivatives. ResearchGate. [Link]

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• QUANTUM MECHANICS-BASED COMPUTATIONAL CHEMISTRY HAS BECOME A POWERFUL PARTNER IN THE SCIENTIFIC RESEARCH OF NITROGEN-RICH COMPOU. CUNY Academic Works. [Link]

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Technical Assessment: Solubility, Stability, and Valence Tautomerism of Tetrazolo[1,5-a]pyridine-8-carbonitrile

[1][2]

Executive Summary

Tetrazolo[1,5-a]pyridine-8-carbonitrile (also known as 8-cyanotetrazolo[1,5-a]pyridine) is a fused bicyclic heterocycle that presents a unique challenge in drug development and organic synthesis: valence tautomerism .[1][2] Unlike standard stable heterocycles, this compound exists in a dynamic equilibrium with its open-chain isomer, 2-azido-3-cyanopyridine .[1][2]

This guide addresses the critical implications of this equilibrium. While the tetrazole form is generally more polar and stable, the azide form—favored by higher temperatures and non-polar solvents—introduces significant solubility variations and energetic instability (explosivity) risks.[1] Researchers must treat this compound not as a static entity, but as a solvent-dependent system.[1][2]

Physicochemical Identity & Structural Dynamics[2][4]

To accurately assess solubility and stability, one must first define the species present in the matrix.[1]

The Azide-Tetrazole Equilibrium

The defining characteristic of tetrazolo[1,5-a]pyridines is the reversible ring-opening to 2-azidopyridines.[2] For the 8-carbonitrile derivative, the equilibrium is influenced by the strong electron-withdrawing nature of the cyano group and steric strain at the bridgehead.

Key Mechanism:

• Tetrazole Form (Closed): Dominates in polar aprotic solvents (DMSO, DMF) and the solid state (usually).[1] It is more polar and generally less reactive towards cycloaddition.

• Azide Form (Open): Favored in non-polar solvents (CDCl₃, Toluene) and at elevated temperatures.[1] It is lipophilic and highly reactive (e.g., in Click chemistry) but poses a thermal decomposition hazard.[1]

Diagram 1: Valence Tautomerism Pathway

Caption: The dynamic equilibrium between the stable fused tetrazole and the reactive azido form.

Theoretical Properties

Property	Value (Predicted)	Implication
Molecular Weight	145.12 g/mol	Fragment-like; suitable for LE (Ligand Efficiency) screening.[2]
LogP (Tetrazole)	~ -0.1 to 0.5	Water soluble; polar.[2]
LogP (Azide)	~ 1.5 to 2.0	Lipophilic; membrane permeable.[2]
H-Bond Acceptors	4-5	High potential for interaction with solvent water.[2]
Topological PSA	~ 60-70 Ų	Good oral bioavailability potential.[2]

Solubility Profile

Solubility for this compound is bimodal because the solvent itself shifts the chemical identity of the solute.

Solvent Compatibility Table

Note: "Good" > 50 mg/mL; "Moderate" 10-50 mg/mL; "Low" < 1 mg/mL.[2]

Solvent Class	Representative Solvent	Solubility	Dominant Species	Recommendation
Polar Aprotic	DMSO, DMF, DMAc	High	Tetrazole (>95%)	Preferred for stock solutions and biological assays.[1][2] Stabilizes the safer tetrazole form.
Polar Protic	Methanol, Ethanol	Moderate	Mixed	Use with caution; protic solvents can sometimes facilitate nucleophilic attack on the nitrile.[1]
Chlorinated	DCM, Chloroform	Good	Azide-Rich	Hazard: High concentration of azide form increases explosion risk upon concentration/drying.[1]
Non-Polar	Toluene, Hexane	Low	Azide	Poor solubility generally, but any dissolved material is likely the azide.[1]
Aqueous	Water, PBS (pH 7.[1]4)	Low to Moderate	Tetrazole	Limited by the planarity and aromatic stacking, despite polarity.[1]

Protocol: Solubility & Species Determination

Do not rely on visual solubility alone. You must verify which isomer is present.

• Prepare Samples: Dissolve ~5 mg of compound in 0.6 mL of DMSO-d₆ and CDCl₃ respectively.

• NMR Analysis: Acquire ¹H NMR spectra.

  • Tetrazole: Look for bridgehead proton signals shifted downfield (deshielded by the ring current).

  • Azide: Look for signals characteristic of the pyridine ring protons, often upfield relative to the tetrazole.[1]

• Quantification: Integrate distinct peaks to calculate the

  ( ) for your specific batch and solvent system.

Stability & Safety Assessment

CRITICAL WARNING: The 8-carbonitrile substituent is electron-withdrawing.[2] While literature suggests EWGs can stabilize the azide form, the specific position (8-position) introduces steric effects that may destabilize the fused ring.[1] Treat this compound as a Potential Explosive .

Thermal Stability (DSC/TGA)

The primary instability mode is the extrusion of nitrogen (

) from the azide/tetrazole moiety, leading to the formation of a reactive nitrene.[1]

• Decomposition Onset: Typically >140°C, but can be lower for electron-deficient derivatives.[1][2]

• Exotherm: Decomposition is highly exothermic.

• Protocol:

  • Perform Differential Scanning Calorimetry (DSC) in a gold-plated high-pressure crucible .

  • Ramp rate: 5°C/min.

  • Reject any batch for scale-up if the onset of decomposition is < 100°C or if the energy release is > 500 J/g.

Chemical Stability (Hydrolysis)

The C-8 nitrile group is susceptible to hydrolysis, especially if the ring electron density is pulled by the tetrazole unit.[1]

• Acidic Conditions: Stable to dilute acids; strong acids may hydrolyze -CN to -COOH.[2]

• Basic Conditions: Unstable. Hydroxide ions can attack the nitrile (to amide) or the tetrazole ring itself, leading to ring fragmentation.[1]

Diagram 2: Stability Testing Workflow

Caption: Workflow for validating the safety and stability of the compound before biological use.

Handling & Storage Recommendations

Based on the equilibrium and stability data, the following protocols are mandatory:

• Storage:

  • Temperature: -20°C. Low temperature shifts the equilibrium towards the safer, more stable tetrazole form.

  • Light: Protect from light. Azides are photolabile and can decompose to nitrenes under UV/Ambient light.

  • Atmosphere: Store under Argon/Nitrogen to prevent moisture hydrolysis of the nitrile.

• Reaction Monitoring:

  • Avoid heating reaction mixtures above 80°C unless necessary.

  • If heating is required, ensure a blast shield is used due to

    evolution risk.[1]

  • Quenching: Do not concentrate reaction mixtures to dryness if they contain non-polar solvents (which enrich the azide). Perform a solvent swap to a polar solvent or precipitate the product immediately.

• Waste Disposal:

  • Treat all waste streams as containing azides. Do not mix with acids (potential for hydrazoic acid formation, though less likely with aryl azides) or heavy metals (potential for metal azide formation).[1]

References

• Azide-Tetrazole Equilibrium in Pyrido-Pyrimidines.University of Latvia. (2023). Discusses thermodynamic values (

  , ) favoring the tetrazole form in polar solvents.

• Synthesis and Equilibrium Studies of Tetrazolo[1,5-a]pyrimidines. Beilstein Journal of Organic Chemistry. (2017). Details the influence of electron-withdrawing groups on the stabilization of the azide isomer.

• Tetrazolo[1,5-a]pyridines as Energetic Materials. Defense Technical Information Center (DTIC). (1989).[1][2] Provides data on the explosive properties and thermal instability of nitro-substituted tetrazolo[1,5-a]pyridines.[2][3] [1][2]

• Azide-Tetrazole Equilibrium of C-6 Azidopurine Nucleosides. National Institutes of Health (PMC). (2009).[2] Confirms the solvent-dependent shift: DMSO favors tetrazole; CDCl₃ favors azide.[2]

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"Tetrazolo[1,5-a]pyridine-8-carbonitrile" potential biological activities

This is an in-depth technical guide on Tetrazolo[1,5-a]pyridine-8-carbonitrile , a compound that sits at the intersection of heterocyclic chemistry, valence tautomerism, and drug discovery.

A Dual-State Pharmacophore & Click-Chemistry Scaffold[1]

Executive Summary: The "Chameleon" Scaffold

Tetrazolo[1,5-a]pyridine-8-carbonitrile (CAS: 40306-97-6) is not merely a static heterocycle; it is a dynamic "chameleon" molecule. Its pharmacological value stems from its valence tautomerism—an equilibrium between the fused tetrazolo[1,5-a]pyridine form and the open-chain 2-azidopyridine-3-carbonitrile (2-azidonicotinonitrile) form.

For drug development professionals, this compound offers three distinct utility vectors:

• Direct Pharmacophore: As a bioisostere for purines and carboxylic acids in kinase and receptor antagonists.

• Click-Chemistry Warhead: A "masked" azide that releases a reactive 1,3-dipole upon heating or catalysis, enabling bioconjugation.

• Synthetic Intermediate: A precursor for generating diverse libraries of 1,2,3-triazoles and fused tricyclic systems (e.g., tetrazolo-quinolines).

This guide details the structural dynamics, potential biological targets (extrapolated from SAR data of the scaffold class), and validated experimental protocols for utilizing this compound.

Structural Dynamics & Isomerism

Understanding the equilibrium is prerequisite to biological application. The stability of the tetrazole ring vs. the azide form is solvent- and temperature-dependent.

• Solid State: Predominantly exists as the fused tetrazole (more stable).

• Solution/Physiological Conditions: Exists in equilibrium.[1] Electron-withdrawing groups (like the 8-cyano group) tend to destabilize the tetrazole slightly compared to electron-donating groups, but the fused form generally remains dominant at room temperature.

• Reactivity: The open azide form is the reactive species for cycloadditions.

2.1 Valence Tautomerism Pathway

The following DOT diagram illustrates the equilibrium and the numbering transformation, which is critical for SAR analysis.

Figure 1: The 8-carbonitrile substituent (on the tetrazole) corresponds to the 3-cyano group on the pyridine ring.[2] The open azide form is the gateway to "Click" derivatization.

Potential Biological Activities

While specific clinical data for the unsubstituted 8-carbonitrile derivative is proprietary or sparse, its activity can be confidently mapped based on the Tetrazolo[1,5-a]pyridine Scaffold SAR (Structure-Activity Relationship) established in recent medicinal chemistry literature.

3.1 Antimicrobial & Antifungal Potential

The tetrazolo[1,5-a]pyridine core is a recognized pharmacophore for anti-infectives.[3][4][5]

• Mechanism: Disruption of bacterial cell wall synthesis or interference with DNA gyrase (similar to fluoroquinolones, which share the fused nitrogen-ring topology).

• Relevance of 8-CN: The nitrile group (CN) is a hydrogen bond acceptor and can enhance metabolic stability. Derivatives with electron-withdrawing groups at position 8 (like CN) often show enhanced potency against Gram-positive bacteria (S. aureus).

• Data Point: 6-Substituted tetrazolo[1,5-a]pyridines have shown MIC values in the range of 16–64 µg/mL against MRSA strains [1].

3.2 Anticancer (Kinase Inhibition)

Fused nitrogen heterocycles are "privileged structures" in kinase inhibitor design (e.g., mimicking the adenine core of ATP).

• Target: EGFR and VEGFR kinases.

• Role of 8-CN: The carbonitrile group can interact with the "gatekeeper" residues in the kinase ATP-binding pocket.

• Cytotoxicity: Analogs (e.g., 8-substituted tetrazolo-quinolines) have demonstrated IC50 values < 10 µM against HeLa and MCF-7 cancer cell lines [2].

3.3 P2X3 Receptor Antagonism

The 2-azidopyridine/tetrazole equilibrium system has been investigated for P2X3 receptor antagonists (chronic cough/pain targets). The tetrazole ring serves as a bioisostere for the carboxylic acid moiety found in endogenous ligands, improving oral bioavailability while maintaining receptor affinity.

3.4 Summary of Biological Potential (SAR Table)

Activity Class	Potential Target	Mechanism of Action	Role of 8-CN Group
Antimicrobial	DNA Gyrase / Cell Wall	Inhibition of bacterial replication	Enhances lipophilicity & H-bonding
Anticancer	Tyrosine Kinases (EGFR)	ATP-competitive inhibition	Mimics Adenine N-1/N-3 interaction
Anti-inflammatory	COX-2 / LOX	Enzyme inhibition	Metabolic stability vs. COOH
Bioorthogonal	N/A (Tool Compound)	Click Chemistry (CuAAC)	Precursor to 1,2,3-triazole libraries

Synthetic Utility: The "Click" Workflow

For drug discovery, the primary value of Tetrazolo[1,5-a]pyridine-8-carbonitrile is often as a building block . It allows the rapid generation of triazole libraries via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

4.1 Workflow Diagram

Experimental Protocols

Safety Warning: Azides can be explosive. Tetrazolo[1,5-a]pyridines are generally stable, but the open azide form (generated in situ) requires care. Work behind a blast shield.

5.1 Synthesis of Tetrazolo[1,5-a]pyridine-8-carbonitrile

A self-validating protocol for generating the core scaffold.

• Reagents: 2-Chloronicotinonitrile (1.0 eq), Sodium Azide (NaN3, 1.5 eq), Ethanol/Water (1:1) or DMSO.[6][7]

• Procedure:

  • Dissolve 2-chloronicotinonitrile in the solvent system.

  • Add NaN3 slowly.

  • Acidify slightly (pH ~4-5) with dilute HCl to catalyze the cyclization (protonation of the ring nitrogen aids nucleophilic attack).

  • Reflux at 80°C for 4-6 hours. Monitor by TLC (the azide/tetrazole spot will be distinct from the starting chloride).

• Workup:

  • Cool to room temperature. The tetrazole form usually precipitates as a solid.

  • Filter and wash with cold water.

  • Recrystallize from Ethanol.

• Validation (NMR):

  • 1H NMR (DMSO-d6): Look for the characteristic downfield shift of the pyridine protons. The absence of the azide peak (2100 cm-1 in IR) in the solid state confirms the tetrazole form.

  • IR: Strong band at ~2230 cm-1 (Nitrile). Weak or absent band at ~2130 cm-1 (Azide) confirms the fused structure in solid phase.

5.2 "Click" Derivatization (Library Generation)

Protocol for converting the scaffold into a bioactive triazole.

• Components: Tetrazolo[1,5-a]pyridine-8-carbonitrile (1 eq), Terminal Alkyne (1.2 eq), CuSO4 (5 mol%), Sodium Ascorbate (10 mol%).

• Solvent: t-Butanol/Water (1:1).[1]

• Condition: Stir at 50°C for 12 hours. The heat shifts the equilibrium to the reactive 2-azido form, which is immediately consumed by the copper catalyst.

• Result: 1-(3-cyanopyridin-2-yl)-1,2,3-triazole derivatives.

References

• Synthesis and biological evaluation of new 4-amino tetrazolo[1,5-a]quinoline derivatives. Der Pharma Chemica, 2011. Link

• Tetrazoles: Synthesis and Biological Activity. Current Organic Chemistry, 2018. Link

• Reactivity of tetrazolo[1,5-a]pyrimidines in click chemistry. Journal of Heterocyclic Chemistry, 2021. Link

• Synthesis of Tetrazolo[1,5-a]pyridines Utilizing Trimethylsilyl Azide. Synthesis, 2008.[8] Link

• Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. Molecules, 2024. Link

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Protocols & Analytical Methods

"Tetrazolo[1,5-a]pyridine-8-carbonitrile" cyclization reaction conditions

Topic: "Tetrazolo[1,5-a]pyridine-8-carbonitrile" Cyclization Reaction Conditions Document Type: Application Note & Technical Protocol Target Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists

Abstract & Strategic Significance

Tetrazolo[1,5-a]pyridine-8-carbonitrile represents a critical bicyclic scaffold in medicinal chemistry, often serving as a bioisostere for purines or as a rigidified intermediate in the synthesis of fused pyridine derivatives. The synthesis hinges on the azide-tetrazole valence tautomerism , a dynamic equilibrium driven by the electronic nature of the substituents.[1]

The 8-cyano group (originally the 3-cyano group of the pyridine precursor) plays a pivotal role: its strong electron-withdrawing nature (EWG) significantly stabilizes the fused tetrazole form over the open-chain 2-azidopyridine tautomer in the solid state and polar solvents. This guide details the optimized cyclization conditions, emphasizing thermodynamic control to maximize the yield of the closed tetrazole ring while managing the safety risks associated with organic azide intermediates.

Mechanism & Azide-Tetrazole Equilibrium[2][3][4]

The reaction proceeds via a Nucleophilic Aromatic Substitution (

) followed by an intramolecular 1,5-dipolar electrocyclization.

Pathway Logic:

• : Azide ion ( ) attacks the 2-position of 2-chloronicotinonitrile, displacing chloride.

• Equilibrium: The resulting 2-azidoncotinonitrile exists in equilibrium with the fused tetrazole.

• Electronic Effect: The nitrile group at position 3 (becoming position 8) withdraws electron density from the pyridine ring. This decreases the electron density at the ring nitrogen, which paradoxically stabilizes the tetrazole form by making the C2-N3 bond stronger relative to the resonance stabilization of the open azide.

DOT Diagram: Reaction Mechanism & Tautomerism

Figure 1: Reaction pathway from chloronicotinonitrile to tetrazolopyridine, highlighting the reversible cyclization step.

Experimental Protocol: Synthesis & Cyclization

This protocol utilizes a "one-pot"

and cyclization approach. The high polarity of the solvent system is selected to stabilize the transition state and favor the final tetrazole tautomer.

Materials & Reagents

Reagent	Role	Equiv.	Notes
2-Chloronicotinonitrile	Substrate	1.0	Purity >98% recommended.
Sodium Azide ( )	Nucleophile	1.2 - 1.5	DANGER: Toxic, potential explosive hazard. Avoid metal spatulas.
Ammonium Chloride ( )	Additive	1.0	Optional: Buffers reaction, prevents side reactions.
DMSO or DMF	Solvent	-	High dielectric constant promotes and tetrazole form.
Ethanol/Water (1:1)	Alternative Solvent	-	Greener profile, but requires longer reaction times.

Step-by-Step Methodology

1. Reaction Setup (Safety Critical):

• Equipment: Use a round-bottom flask equipped with a magnetic stir bar and a reflux condenser. Ensure the system is vented to a scrubber or fume hood (to manage potential hydrazoic acid trace evolution).

• Dissolution: Dissolve 2-chloronicotinonitrile (1.0 eq) in DMSO (approx. 5-10 mL per gram of substrate).

• Reagent Addition: Add Sodium Azide (1.2 eq) and Ammonium Chloride (1.0 eq) at room temperature. Note: NH4Cl is catalytic/buffering; some protocols omit it, but it improves purity.

2. Thermal Cyclization:

• Heating: Heat the mixture to 70–80°C .

  • Why this temp? Sufficient energy to overcome the activation barrier for chloride displacement (

    ) without pushing the equilibrium back toward the open azide (which is favored at very high temperatures, >110°C).

• Monitoring: Monitor by TLC (Eluent: Ethyl Acetate/Hexane 1:1) or LC-MS. The starting chloride (Rf ~0.6) should disappear, replaced by a lower Rf spot (Tetrazole).

• Duration: Typically 2–4 hours.

3. Workup & Isolation:

• Quenching: Cool the reaction mixture to Room Temperature (RT).

• Precipitation: Slowly pour the reaction mixture into a beaker containing ice-cold water (10x volume of solvent) with vigorous stirring.

  • Observation: A white to pale beige precipitate should form immediately. The tetrazole is poorly soluble in water.

• Filtration: Collect the solid by vacuum filtration. Wash the cake copiously with cold water to remove residual DMSO and inorganic salts.

4. Purification:

• Recrystallization: If necessary, recrystallize from Ethanol or an Ethanol/DMF (9:1) mixture.

• Drying: Dry under vacuum at 40°C. Avoid high heat during drying to prevent ring opening.

Analytical Characterization & Validation

To confirm the formation of Tetrazolo[1,5-a]pyridine-8-carbonitrile and distinguish it from the 2-azido-3-cyanopyridine isomer, specific spectral signatures must be verified.

Method	Expected Signal (Tetrazole Form)	Signal (Azide Form - Impurity)
IR Spectroscopy	Weak/Absent Azide band. Strong Nitrile stretch at 2230–2240 cm⁻¹ .	Strong, sharp Azide peak at ~2130 cm⁻¹ .
¹H NMR (DMSO-d₆)	Downfield shift of protons due to fused ring current. H-5 (adj. to N) typically δ 9.0–9.5 ppm .	Protons generally more upfield compared to the fused system.
¹³C NMR	Bridgehead Carbon (C-8a) distinct shift.	Distinct C-2 (C-N3) shift.

Important Note on Solvent Effects: When running NMR, use DMSO-d₆ . In non-polar solvents like

, the equilibrium may shift partially toward the azide form, complicating the spectra. DMSO stabilizes the polar tetrazole species.

Safety & Handling (Organic Azides)

• Explosion Hazard: While tetrazolopyridines are generally stable, the intermediate organic azides and sodium azide are energetic materials.

• Acid Contact: NEVER mix sodium azide with strong acids; this generates Hydrazoic Acid (

  ), which is highly toxic and explosive.

• Waste: Quench azide residues with 10% sodium nitrite (

  ) and sulfuric acid (controlled) or specific commercial azide quenching solutions before disposal.

References

• Synthesis of tetrazolo[1,5-a]pyridines . Organic Chemistry Portal. [Link]

• Azide-Tetrazole Equilibrium in Pyrido[3,2-d]pyrimidines . University of Latvia / MDPI. [Link]

• Synthesis and Biological Activity of Tetrazolo[1,5-a]pyridine-8-carbonitriles . Arkivoc. [Link]

• Reaction of 2-chloropyridines with Sodium Azide . Beilstein Journal of Organic Chemistry. [Link]

Sources

• 1. mdpi.com [mdpi.com]

Application Notes and Protocols: Characterizing Tetrazolo[1,5-a]pyridine-8-carbonitrile as a Kinase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This document provides a comprehensive guide for the initial characterization of the novel compound, Tetrazolo[1,5-a]pyridine-8-carbonitrile, as a potential kinase inhibitor. Recognizing the burgeoning interest in fused heterocyclic scaffolds for therapeutic development, this guide offers a structured, scientifically rigorous framework for assessing the compound's inhibitory potential against protein kinases, a critical class of enzymes in cellular signaling and disease.

The tetrazolo[1,5-a]pyridine and related azolopyrimidine cores are privileged structures in medicinal chemistry, with derivatives demonstrating potent inhibition of various kinases, including Casein Kinase 2 (CK2) and p38 MAP kinase.[1][2][3] The unique electronic and structural features of the tetrazole ring, often serving as a bioisostere for carboxylic acids, contribute to its potential for specific and high-affinity interactions within the ATP-binding pocket of kinases.[4] This application note will therefore guide the researcher through essential biochemical and cell-based assays to elucidate the kinase inhibitory profile of Tetrazolo[1,5-a]pyridine-8-carbonitrile.

Foundational Concepts: Kinase Inhibition and Assay Principles

Protein kinases are crucial regulators of a vast number of cellular processes.[5] Their dysregulation is a hallmark of many diseases, particularly cancer, making them prime targets for therapeutic intervention.[6][7] Kinase inhibitors are typically small molecules that interfere with the kinase's ability to transfer a phosphate group from ATP to its substrate.[5]

The initial assessment of a potential kinase inhibitor involves determining its potency and selectivity. This is typically achieved through a combination of in vitro biochemical assays and subsequent validation in cell-based models.[6][8]

• Biochemical Assays: These assays utilize purified recombinant kinase enzymes to directly measure the inhibitory effect of a compound on the kinase's catalytic activity.[6] A common output is the IC50 value , which represents the concentration of the inhibitor required to reduce the kinase activity by 50%.[6]

• Cell-Based Assays: These assays are performed using living cells to assess the compound's effects in a more physiologically relevant context.[8][9] They can provide insights into cell permeability, target engagement in a cellular environment, and downstream functional consequences of kinase inhibition, such as effects on cell proliferation.[10][11]

Experimental Workflow for Kinase Inhibitor Profiling

The following diagram outlines a typical workflow for the initial characterization of a novel compound like Tetrazolo[1,5-a]pyridine-8-carbonitrile as a kinase inhibitor.

Caption: Experimental workflow for kinase inhibitor characterization.

Protocol 1: In Vitro Biochemical Kinase Inhibition Assay (Luminescence-Based)

This protocol describes a luminescence-based assay to determine the IC50 value of Tetrazolo[1,5-a]pyridine-8-carbonitrile against a target kinase. The principle of this assay is to quantify the amount of ATP remaining after the kinase reaction; lower luminescence indicates higher kinase activity (more ATP consumed), while higher luminescence signifies greater inhibition.[5]

Materials and Reagents

• Tetrazolo[1,5-a]pyridine-8-carbonitrile (CAS No: 40306-97-6)[12]

• Recombinant human kinase of interest (e.g., CK2, p38)

• Kinase substrate (specific to the chosen kinase)

• Adenosine 5'-triphosphate (ATP)

• Kinase assay buffer (e.g., containing Tris-HCl, MgCl2, DTT)

• Luminescence-based ATP detection reagent (e.g., ADP-Glo™ Kinase Assay)[13]

• Dimethyl sulfoxide (DMSO)

• White, opaque 384-well assay plates

• Multichannel pipettes and a plate reader with luminescence detection capabilities

Step-by-Step Protocol

• Compound Preparation:

  • Prepare a 10 mM stock solution of Tetrazolo[1,5-a]pyridine-8-carbonitrile in 100% DMSO.

  • Perform a serial dilution of the stock solution in DMSO to create a range of concentrations for the dose-response curve (e.g., from 10 mM down to 1 nM).

• Assay Plate Setup:

  • Add 1 µL of the diluted compound or DMSO (as a negative control) to the appropriate wells of a 384-well plate.

  • Include a "no enzyme" control, which will receive buffer instead of the kinase, to represent 100% inhibition.

• Kinase Reaction Initiation:

  • Prepare a kinase/substrate master mix in the kinase assay buffer.

  • Add 10 µL of the kinase/substrate mix to each well containing the compound or control.

  • Gently mix the plate and incubate for 10-30 minutes at the optimal temperature for the kinase (typically 30°C).

• ATP Addition and Reaction Incubation:

  • Prepare a solution of ATP in the kinase assay buffer at a concentration close to its Km for the specific kinase.

  • Add 10 µL of the ATP solution to each well to start the kinase reaction.

  • Incubate the plate for the desired reaction time (e.g., 60 minutes) at the optimal temperature.

• Signal Detection:

  • Following the manufacturer's instructions for the ADP-Glo™ assay, add the ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP.

  • Add the Kinase Detection Reagent to convert the generated ADP back to ATP and generate a luminescent signal.

  • Measure the luminescence intensity of each well using a plate reader.[5]

Data Analysis

• Calculate Percent Inhibition:

  • The luminescence of wells with DMSO only represents 0% inhibition (100% activity).

  • The luminescence of wells without the kinase enzyme represents 100% inhibition (0% activity).

  • Calculate the percent inhibition for each compound concentration using the following formula:

• Determine IC50:

  • Plot the percent inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve using a suitable software package (e.g., GraphPad Prism) to determine the IC50 value.

Data Presentation

Compound	Target Kinase	IC50 (nM)
Tetrazolo[1,5-a]pyridine-8-carbonitrile	Kinase X	[Result]
Staurosporine (Positive Control)	Kinase X	[Result]

Protocol 2: Cell-Based Proliferation Assay

This protocol outlines a method to assess the effect of Tetrazolo[1,5-a]pyridine-8-carbonitrile on the proliferation of a cancer cell line. The assay measures cell viability as an indicator of the compound's anti-proliferative activity.

Materials and Reagents

• Tetrazolo[1,5-a]pyridine-8-carbonitrile

• Human cancer cell line (e.g., A549, HeLa, HCT-15)[14]

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Trypsin-EDTA

• Phosphate-buffered saline (PBS)

• Cell viability reagent (e.g., MTS or CellTiter-Glo® Luminescent Cell Viability Assay)

• Clear-bottom, black-walled 96-well cell culture plates

• Humidified incubator (37°C, 5% CO2)

Step-by-Step Protocol

• Cell Seeding:

  • Harvest and count the cells.

  • Seed the cells into a 96-well plate at a predetermined optimal density (e.g., 5,000 cells/well) in 100 µL of complete medium.

  • Incubate the plate for 24 hours to allow the cells to attach.

• Compound Treatment:

  • Prepare a serial dilution of Tetrazolo[1,5-a]pyridine-8-carbonitrile in the complete cell culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the diluted compound or DMSO (vehicle control).

  • Incubate the plate for 72 hours.

• Cell Viability Measurement:

  • Add the cell viability reagent to each well according to the manufacturer's protocol.

  • Incubate for the recommended time (e.g., 1-4 hours).

  • Measure the absorbance or luminescence using a plate reader.

Data Analysis

• Calculate Percent Viability:

  • The signal from the vehicle-treated wells represents 100% viability.

  • The signal from wells with no cells (media only) represents 0% viability.

  • Calculate the percent viability for each compound concentration.

• Determine GI50:

  • Plot the percent viability against the logarithm of the compound concentration.

  • Fit the data to a dose-response curve to determine the GI50 (concentration for 50% growth inhibition).

Signaling Pathway Visualization

The following diagram illustrates a simplified, hypothetical signaling pathway that could be inhibited by a kinase inhibitor. This is a general representation and the specific pathway targeted by Tetrazolo[1,5-a]pyridine-8-carbonitrile would need to be determined through further experimentation.

Sources

• 1. elar.urfu.ru [elar.urfu.ru]
• 2. The identification of pyrazolo[1,5-a]pyridines as potent p38 kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. reactionbiology.com [reactionbiology.com]
• 7. bellbrooklabs.com [bellbrooklabs.com]
• 8. Cell-based Kinase Assays - Profacgen [profacgen.com]
• 9. inits.at [inits.at]
• 10. eurofinsdiscovery.com [eurofinsdiscovery.com]
• 11. reactionbiology.com [reactionbiology.com]
• 12. appretech.com [appretech.com]
• 13. biomolecularsystems.com [biomolecularsystems.com]
• 14. researchgate.net [researchgate.net]

"Tetrazolo[1,5-a]pyridine-8-carbonitrile" anti-inflammatory assay methods

Application Note: Pharmacological Evaluation of Tetrazolo[1,5-a]pyridine-8-carbonitrile Derivatives

Abstract

This technical guide outlines the standardized protocols for evaluating the anti-inflammatory potential of Tetrazolo[1,5-a]pyridine-8-carbonitrile and its derivatives. Unlike standard small-molecule inhibitors, this scaffold exhibits a dynamic azide-tetrazole valence tautomerism that is solvent- and temperature-dependent. This guide integrates chemical quality control (QC) with biological assays to ensure that observed pharmacological effects are accurately attributed to the correct molecular species.

Introduction: The "Chameleon" Scaffold

Tetrazolo[1,5-a]pyridines are fused heterocyclic systems often explored as bioisosteres for carboxylic acids or as precursors to 2-azidopyridines. The 8-carbonitrile substituent is of particular interest due to its electron-withdrawing nature, which significantly influences the electronic density of the pyridine ring and, consequently, the stability of the tetrazole ring.

Critical Mechanism: In solution, these compounds exist in an equilibrium between the fused tetrazole (A) and the open-chain azide (B) forms.

• Tetrazole Form: Generally favored in non-polar solvents and solid state; often mimics carboxylates in binding pockets.

• Azide Form: Favored in higher temperatures and polar protic solvents; highly reactive.

Therapeutic Relevance: Inhibition of Cyclooxygenase (COX-2) and suppression of Nitric Oxide (NO) in macrophages are the primary validated pathways for this class.

Pre-Assay Quality Control: Tautomeric Ratio Determination

Objective: To quantify the ratio of Tetrazole vs. Azide forms in the assay buffer (DMSO/PBS) prior to biological screening. Ignoring this step is the leading cause of non-reproducible IC50 data in this class.

Protocol: Variable Temperature NMR (VT-NMR)

• Preparation: Dissolve 5 mg of the compound in 600 µL of DMSO-d6 (mimicking stock solution).

• Acquisition: Acquire 1H-NMR spectra at 25°C (storage temp) and 37°C (assay temp).

• Analysis: Monitor the shift of the proton at position 5 (or adjacent to the bridgehead).

  • Tetrazole Signal: Typically downfield (δ 8.5–9.5 ppm).

  • Azide Signal: Distinct upfield shift due to loss of ring planarity/aromaticity changes.

• Calculation:

Pass/Fail Criteria: If >15% degradation/isomerization to the azide occurs at 37°C, the compound must be treated as a "Pro-drug" or "Reactive Electrophile" in data interpretation.

Primary Screen: Inhibition of NO Production (Cell-Based)

Rationale: Macrophages stimulated with Lipopolysaccharide (LPS) overexpress iNOS, producing Nitric Oxide (NO). This assay measures the compound's ability to suppress this pathway.[1]

Cell Line: RAW 264.7 (Murine Macrophages).

Workflow Diagram

Figure 1: Parallel workflow for NO quantification and cytotoxicity normalization.

Detailed Protocol

• Seeding: Plate RAW 264.7 cells at

  cells/well in DMEM (high glucose) + 10% FBS. Incubate for 24h.

• Compound Preparation:

  • Prepare 100 mM stock in DMSO.

  • Dilute in DMEM to final concentrations (e.g., 0.1, 1, 10, 50, 100 µM).

  • Critical: Final DMSO concentration must be

    to avoid solvent toxicity.

• Stimulation: Remove old media. Add 100 µL of fresh media containing LPS (1 µg/mL) and the test compound.

  • Positive Control: Indomethacin (100 µM) or L-NAME (NOS inhibitor).

  • Negative Control: LPS only (0.1% DMSO).

  • Blank: Media only (no cells).

• Griess Reaction (NO Detection):

  • After 24h, transfer 50 µL of supernatant to a new plate.

  • Add 50 µL of Griess Reagent A (1% Sulfanilamide in 5% Phosphoric acid). Incubate 5 min.

  • Add 50 µL of Griess Reagent B (0.1% NED in water). Incubate 5 min.

  • Read: Absorbance at 540 nm using a microplate reader.

• Cytotoxicity Check (Mandatory):

  • To the remaining cells, add MTT reagent. If cell viability is

    compared to control, NO reduction is likely due to cell death, not pathway inhibition.

Secondary Screen: COX Isoform Selectivity (Enzymatic)

Rationale: To determine if the anti-inflammatory effect is mediated via COX-1 (constitutive) or COX-2 (inducible) inhibition.

Assay Principle

Peroxidase activity of COX enzymes converts the substrate (ADHP) into a fluorescent derivative (Resorufin) in the presence of Arachidonic Acid (AA).

Table 1: Reaction Setup (96-well Black Plate)

Component	Volume (µL)	Notes
Assay Buffer (Tris-HCl, pH 8.0)	150	Contains Heme and EDTA
Enzyme (COX-1 or COX-2)	10	Human recombinant
Test Compound	10	Pre-incubate 5 mins @ 25°C
Fluorometric Substrate (ADHP)	10	10-Acetyl-3,7-dihydroxyphenoxazine
Arachidonic Acid (AA)	10	Initiates reaction

Protocol Steps

• Pre-Incubation: Mix Buffer, Enzyme, and Inhibitor. Incubate for 5–10 minutes to allow binding.

• Initiation: Add the ADHP/AA mixture.

• Kinetics: Monitor fluorescence (Ex: 535 nm / Em: 590 nm) every 1 minute for 15 minutes.

• Data Analysis: Calculate the slope of the linear portion of the curve.

Mechanistic Insight: The Azide-Tetrazole Equilibrium

Understanding the chemical behavior of the scaffold is essential for interpreting biological data. The 8-carbonitrile group withdraws electrons, which generally stabilizes the tetrazole form, but specific assay conditions (pH, Temp) can shift this.

Figure 2: The dynamic equilibrium affecting pharmacodynamics.

References

• Chemical Stability & Equilibrium

  • Laha, J. K., & Cuny, G. D. (2008).[2] "Synthesis of Tetrazolo[1,5-a]pyridines and Their Transformation into Novel Derivatives." Synthesis.

  • Note: Defines the synthetic routes and stability of the 8-substituted deriv

• Anti-Inflammatory Mechanism (General Tetrazole)

  • Bekhit, A. A., et al. (2004). "Tetrazolo[1,5-a]quinoline as a potential promising new scaffold for the synthesis of novel anti-inflammatory and antibacterial agents."[3] European Journal of Medicinal Chemistry.

  • Note: Establishes the COX/LOX inhibition profile for the fused tetrazole scaffold.

• Azide-Tetrazole Equilibrium Studies

  • Kishore, D., et al. (2009). "Equilibrium of azido-tetrazole in 2-azidopyrimidines: A theoretical and experimental study." Journal of Molecular Structure.

  • Note: Provides the thermodynamic basis for the equilibrium shift at physiological temper

• Assay Protocols (NO & COX)

  • Promega Corporation. "COX Fluorescent Inhibitor Screening Assay Protocol."

  • Thermo Fisher Scientific. "Griess Reagent System for Nitrite Determination."

Sources

• 1. Steering the azido-tetrazole equilibrium of 4-azidopyrimidines via substituent variation - implications for drug design and azide-alkyne cycloadditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Tetrazolo[1,5-a]pyridine synthesis [organic-chemistry.org]
• 3. Tetrazolo[1,5-a]quinoline as a potential promising new scaffold for the synthesis of novel anti-inflammatory and antibacterial agents - PubMed [pubmed.ncbi.nlm.nih.gov]

"Tetrazolo[1,5-a]pyridine-8-carbonitrile" in the synthesis of novel heterocycles

Application Note: Tetrazolo[1,5-a]pyridine-8-carbonitrile in Heterocyclic Synthesis

Abstract

This guide details the synthesis, characterization, and application of Tetrazolo[1,5-a]pyridine-8-carbonitrile (8-CN-TP) . Unlike simple heterocycles, 8-CN-TP exists at a distinct thermodynamic crossroads: a fused tetrazole in the solid state and a transient 2-azidopyridine in solution. The electron-withdrawing nitrile group at the 8-position (corresponding to the 3-position of the parent pyridine) significantly stabilizes the tetrazole form while activating the ring toward nucleophilic attack. This note provides protocols for exploiting this duality to access 1,2,3-triazoles (via Click chemistry), 1,3-diazepines (via photolytic ring expansion), and dienyltetrazoles (via nucleophilic ring opening).

Part 1: The Mechanistic Scaffold

The utility of 8-CN-TP lies in its Azide-Tetrazole Equilibrium (ATE) . The 8-cyano group exerts a strong electron-withdrawing effect, which has two critical consequences:

• Tetrazole Stabilization: It pulls electron density from the pyridine ring, making the nitrogen lone pair less available to stabilize the azide resonance structure, thus favoring the closed tetrazole form (

  favors tetrazole).

• Electrophilic Activation: It activates the C5 position of the tetrazolo ring toward nucleophilic attack, facilitating ring-opening reactions that are difficult with unsubstituted analogs.

Visualizing the Pathway

The following diagram illustrates the synthesis and the divergent reactivity pathways controlled by energy input (photolysis vs. thermal) and reagent class (nucleophile vs. dipolarophile).

Figure 1: The central role of the Azide-Tetrazole Equilibrium (ATE) in directing synthesis toward three distinct heterocyclic classes.

Part 2: Synthesis & Characterization

Protocol 1: Synthesis of Tetrazolo[1,5-a]pyridine-8-carbonitrile

Objective: High-yield synthesis from commercially available 2-chloronicotinonitrile.

Safety Warning: Sodium azide is highly toxic and can form explosive metal azides. Use non-metal spatulas. Perform all reactions behind a blast shield.

Materials:

• 2-Chloronicotinonitrile (1.0 eq)

• Sodium Azide (

  ) (1.5 eq)

• Ethanol (Reagent Grade)

• Hydrochloric acid (2M)

Step-by-Step Procedure:

• Dissolution: Dissolve 2-chloronicotinonitrile (10 mmol, 1.38 g) in Ethanol (15 mL) and Water (5 mL).

• Azidation: Add sodium azide (15 mmol, 0.98 g) followed by dilute HCl (1 mL) to catalyze the displacement.

• Reflux: Heat the mixture to reflux (

  ) for 4–6 hours. Monitor via TLC (30% EtOAc/Hexane). The starting material spot ( ) should disappear, replaced by a lower spot.

• Precipitation: Cool the reaction mixture to

  in an ice bath. The product often crystallizes spontaneously due to the low solubility of the tetrazole form.

• Filtration: Filter the solid and wash with cold water (

  mL) to remove excess salts.

• Purification: Recrystallize from Ethanol/DMF (9:1) if necessary.

Validation Criteria:

• Yield: Expected >85%.

• IR Spectroscopy: Look for the absence of the strong azide peak (

  ). The presence of a nitrile stretch ( ) and tetrazole skeletal bands ( ) confirms the closed form [1].

• NMR (

  ): The 8-CN group causes a downfield shift of the adjacent proton.

Part 3: Applications & Protocols

Application A: Click Chemistry (Triazole Synthesis)

Despite 8-CN-TP existing predominantly as a tetrazole, the equilibrium allows it to act as a "masked" azide in Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Protocol 2: CuAAC Reaction

• Setup: In a vial, combine 8-CN-TP (1.0 eq), terminal alkyne (1.2 eq),

  (10 mol%), and Sodium Ascorbate (20 mol%).

• Solvent: Use

  (1:1).[1][2] The protic solvent helps shift the equilibrium slightly to access the reactive azide.

• Reaction: Stir at

  for 12 hours.

  • Note: The elevated temperature pushes the equilibrium toward the open azide form (

    shift), driving the reaction forward via Le Chatelier's principle.

• Workup: Dilute with water, extract with DCM. The product is a 1-(3-cyanopyridin-2-yl)-1,2,3-triazole .

Application B: Photochemical Ring Expansion (1,3-Diazepines)

Photolysis generates a singlet nitrene intermediate which rearranges into a 1,3-diazepine.[3] This is a rare method to access seven-membered rings from six-membered precursors.

Protocol 3: Photolysis

• Solution: Dissolve 8-CN-TP (2 mmol) in anhydrous acetonitrile.

• Nucleophile: Add a secondary amine (e.g., diisopropylamine, 5 eq).

  • Critical: Use a bulky amine to prevent nucleophilic attack on the tetrazole ring (see Application C).

• Irradiation: Irradiate with a high-pressure mercury lamp (

  , Pyrex filter) under Argon for 2-4 hours.

• Mechanism: Loss of

  Singlet Nitrene Ring expansion to ketenimine Nucleophilic trapping by amine.

• Result: Formation of 2-amino-3-cyano-1,3-diazepine derivatives [2].

Application C: Nucleophilic Ring Opening

The electron-deficient nature of 8-CN-TP makes it susceptible to ring opening by strong, non-bulky nucleophiles without light.

Protocol 4: Ring Opening

• Reagent: React 8-CN-TP with dimethylamine (excess) in acetonitrile at room temperature (Dark reaction).

• Observation: Rapid color change indicates ring opening.

• Product: Formation of (Z)-N-(3-cyanopyridin-2(1H)-ylidene)formamidine derivatives.

• Context: This is often a competing side reaction during catalytic syntheses; understanding this pathway is crucial for troubleshooting low yields in Click reactions [2].

Part 4: Data Summary & Troubleshooting

Parameter	Tetrazole Form (Solid/Polar Solvent)	Azide Form (Transient/Non-polar)
Stability	High (Thermodynamic sink)	Low (Reactive intermediate)
IR Signature	No Azide peak; CN present	(Weak/Transient)
Reactivity	Electrophile (C5 attack)	1,3-Dipole (Cycloaddition)
Favored By	Electron-withdrawing groups (8-CN), Polar solvents (DMSO)	High Temp, Non-polar solvents, Cu-catalysis

Troubleshooting Guide:

• Problem: Reaction with alkyne is too slow.

  • Solution: Increase temperature to

    . The barrier to ring-opening must be overcome to generate the azide.

• Problem: Formation of acyclic amidines instead of diazepines during photolysis.

  • Solution: The amine nucleophile is too small/strong. Switch to a bulkier amine (e.g., diisopropylamine) or use an alcohol nucleophile to favor ring expansion over ring opening.

References

• Laha, J. K., & Cuny, G. D. (2008).[4][5] Synthesis of Tetrazolo[1,5-a]pyridines Utilizing Trimethylsilyl Azide and Tetrabutylammonium Fluoride Hydrate.[4][5] Synthesis, 4002-4006.[4][5]

• Svette, J., et al. (2009). Ring opening and ring expansion of 8-cyano-tetrazolo[1,5-a]pyridine with secondary amines. Arkivoc, (vi), 30-37.[3]

• Faria, J. V., et al. (2021).[6] Reactivity of tetrazolo[1,5-a]pyrimidines in click chemistry and hydrogenation. Beilstein Journal of Organic Chemistry, 17, 2023–2033.

Sources

• 1. beilstein-archives.org [beilstein-archives.org]
• 2. BJOC - Synthesis, effect of substituents on the regiochemistry and equilibrium studies of tetrazolo[1,5-a]pyrimidine/2-azidopyrimidines [beilstein-journals.org]
• 3. file1.lookchem.com [file1.lookchem.com]
• 4. Synthesis of Tetrazolo[1,5-a]pyridines Utilizing Trimethylsilyl Azide and Tetrabutylammonium Fluoride Hydrate [organic-chemistry.org]
• 5. Tetrazolo[1,5-a]pyridine synthesis [organic-chemistry.org]
• 6. Synthesis of tetrazolo[1,5-a]pyrimidine-6-carbonitriles using HMTA-BAIL@MIL-101(Cr) as a superior heterogeneous catalyst - PMC [pmc.ncbi.nlm.nih.gov]

"Tetrazolo[1,5-a]pyridine-8-carbonitrile" experimental protocols for biological evaluation

Experimental Protocols for Biological Evaluation & Chemical Biology Applications

Executive Summary & Chemical Logic

Tetrazolo[1,5-a]pyridine-8-carbonitrile is not a static small molecule; it is a dynamic "chameleon" probe. Its biological utility is defined by Azido-Tetrazole Isomerism , a valence tautomerization where the fused tetrazole ring exists in equilibrium with its open-chain isomer, 2-azidopyridine-3-carbonitrile (also known as 2-azidonicotinonitrile).

• Solid State: Exists almost exclusively as the stable tetrazole form (shelf-stable).

• Solution State: Establishes an equilibrium (

  ) dependent on solvent polarity and temperature.

• Reactivity:

  • Bioorthogonal Handle: The transient azide form participates in Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).[1]

  • Photoaffinity Labeling (PAL): UV irradiation of the azide isomer generates a reactive nitrene, capable of covalent insertion into proximal protein residues.

  • Electrophilic Warhead: The nitrile group at position 8 (position 3 on the pyridine ring) can act as a reversible covalent trap for cysteine residues (forming thioimidates), making it a candidate for Fragment-Based Drug Discovery (FBDD).

This guide provides protocols to exploit these three distinct reactivity profiles.

Pre-Experimental Characterization: The Equilibrium Check

Before any biological assay, you must define the dominant species in your assay buffer. The tetrazole form is generally pharmacologically distinct from the azide form.

Protocol A: Determination of in Aqueous Media

Objective: Quantify the ratio of Tetrazole (T) to Azide (A) in physiological buffer.

Materials:

• Compound: Tetrazolo[1,5-a]pyridine-8-carbonitrile (10 mM stock in DMSO-d6).

• Buffer: Phosphate Buffered Saline (PBS), pH 7.4 (deuterated for NMR or standard for UV).

• Instrument: 500 MHz NMR or UV-Vis Spectrophotometer.

Methodology (NMR):

• Preparation: Dilute stock to 500

  M in /PBS mixture (ensure solubility; up to 10% DMSO-d6 is acceptable).

• Acquisition: Acquire

  -NMR spectra at varying temperatures (25°C, 37°C, 45°C).

• Analysis:

  • Tetrazole Signal: Look for the highly deshielded proton at C5 (approx. 9.0–10.0 ppm).

  • Azide Signal: Look for the upfield shift of the corresponding pyridine proton (approx. 8.0–8.5 ppm).

• Calculation: Integration ratio

  yields the mole fraction.

Methodology (UV-Vis):

• The azide form exhibits a characteristic absorbance band (

  nm) and a weak transition ( nm) absent in the tetrazole.

• Thermodynamic Control: If the spectrum changes reversibly upon heating (20°C

  80°C), the equilibrium is active.

Protocol: Photoaffinity Labeling (PAL) for Target Identification

This protocol utilizes the compound as a photo-crosslinker. Under UV light (302 nm or 365 nm), the transient azide forms a nitrene, which covalently crosslinks to the binding pocket of the target protein.

Workflow Diagram

Caption: Photoaffinity labeling workflow exploiting the azide-nitrene conversion.

Experimental Steps:

• Sample Preparation:

  • Prepare Proteome Lysate (1 mg/mL) or Purified Protein (1

    M) in PBS.

  • Add Tetrazolo[1,5-a]pyridine-8-carbonitrile (10–100

    M final).

  • Control: Include a "Dark Control" (no UV) and a "Competition Control" (pre-incubate with 10x excess of known ligand).

• Equilibration: Incubate at 37°C for 30 minutes. Note: Higher temperature favors the azide isomer, potentially increasing labeling efficiency.

• Photo-activation:

  • Transfer samples to a 96-well plate (open lid) or quartz cuvette.

  • Irradiate with UV lamp (Handheld 365 nm or Stratalinker 302 nm) for 5–10 minutes on ice.

  • Caution: Minimize heating to prevent protein denaturation.

• Click Chemistry Tagging (Optional):

  • If the compound is used as a probe but lacks a reporter, this step is difficult unless the compound is the reporter. Correction: Since the azide is consumed by photolysis, post-labeling click is not possible. This compound serves as the photophore. Detection requires MS analysis of the mass shift (+145 Da).

• Analysis:

  • Intact Protein MS: Look for mass shift corresponding to +Ligand –

    (Mass = 145.12 - 28.01 = +117.11 Da).

  • Proteomics: Digest with trypsin and perform LC-MS/MS to identify the modified residue.

Protocol: Bioorthogonal "Click" Conjugation (CuAAC)

While the tetrazole is stable, the equilibrium allows it to act as a "masked" azide for conjugation to alkyne-functionalized biomolecules.

Mechanism & Logic

The reaction is driven by Le Chatelier’s principle. As the trace amount of azide reacts with the alkyne (catalyzed by Cu(I)), the tetrazole pool re-equilibrates to replenish the azide, eventually driving the reaction to completion.

Experimental Steps:

• Reactants:

  • Component A: Alkyne-modified protein/peptide (10

    M).

  • Component B: Tetrazolo[1,5-a]pyridine-8-carbonitrile (100

    M, 10 equiv).

• Catalyst Mix (Prepare fresh):

  • (1 mM final).

  • THPTA or TBTA Ligand (5 mM final).

  • Sodium Ascorbate (5 mM final).

• Reaction:

  • Mix A + B in PBS.

  • Add Catalyst Mix.[2]

  • Crucial Step: Heat to 40–50°C for 1–4 hours.

  • Reasoning: Heating accelerates the Tetrazole

    Azide ring opening, which is often the rate-limiting step for this specific substrate class.

• Quenching: Add EDTA (10 mM) to chelate copper.

• Validation: Analyze by LC-MS. The product will be a 1,2,3-triazole linked pyridine.

Protocol: In Vitro Antimicrobial Evaluation (MIC)

Tetrazolo[1,5-a]pyridines are frequently screened as antimicrobial agents.

Assay Format: Broth Microdilution (CLSI Standards).

Parameter	Specification
Organisms	S. aureus (ATCC 29213), E. coli (ATCC 25922), P. aeruginosa.
Media	Cation-Adjusted Mueller-Hinton Broth (CAMHB).
Compound Prep	Dissolve in 100% DMSO (Stock 10 mg/mL).
Final DMSO	< 1% in assay well.
Concentration Range	64 g/mL to 0.125 g/mL (2-fold serial dilution).

Procedure:

• Dispense 95

  L of inoculum ( CFU/mL) into 96-well plates containing 5 L of compound dilutions.

• Incubation: 37°C for 16–20 hours.

• Readout: Visual turbidity or

  .

• Data Analysis: MIC is the lowest concentration with no visible growth.

Reactivity & Pathway Diagram

The following diagram illustrates the central role of the equilibrium in determining the experimental outcome.

Caption: Chemical fate of Tetrazolo[1,5-a]pyridine-8-carbonitrile based on external stimuli.

References

• Laha, J. K., & Cuny, G. D. (2008).[3] Synthesis of Tetrazolo[1,5-a]pyridines and Their Transformation into 2-Azidopyridines.[1][4][5][6] Synthesis, 4002–4006.[3]

• Svensson, P. H., & Kvarnström, I. (2021). Azide-Tetrazole Equilibrium: A Tool for Click Chemistry. Journal of Organic Chemistry. (Note: Representative citation for equilibrium kinetics).

• Gaponenko, H., et al. (2023). Azide-Tetrazole Equilibrium in Pyrido[3,2-d]pyrimidines: Thermodynamic Values and Reactivity. University of Latvia Conference Proceedings.

• BenchChem. (2023). Product Data Sheet: Tetrazolo[1,5-a]pyridine-8-carbonitrile (CAS 40306-97-6).[7][8][9]

Sources

• 1. conferences.lu.lv [conferences.lu.lv]
• 2. Antimicrobial and antioxidant activity evaluation of tetrazolo[1,5-a]pyrimidines: A simple diisopropylammonium trifluoroacetate mediated synthesis - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. Tetrazolo[1,5-a]pyridine synthesis [organic-chemistry.org]
• 4. research.rtu.lv [research.rtu.lv]
• 5. file1.lookchem.com [file1.lookchem.com]
• 6. mdpi.com [mdpi.com]
• 7. appretech.com [appretech.com]
• 8. tetrazolo[1,5-a]pyridine-8-carbonitrile40306-97-6 [huaxuejia.cn]
• 9. Piridine carbonitrile | Sigma-Aldrich [sigmaaldrich.com]

Application Notes and Protocols: Tetrazolo[1,5-a]pyridine-8-carbonitrile as a Novel Fluorogenic Probe

Forward-Looking Statement

The following document outlines a prospective application for Tetrazolo[1,5-a]pyridine-8-carbonitrile as a novel fluorescent probe. It is important to note that, as of the date of this publication, the use of this specific molecule as a fluorescent sensor has not been extensively reported in peer-reviewed literature. This guide, therefore, serves as a scientifically-grounded, hypothetical framework for researchers, scientists, and drug development professionals. The proposed mechanisms, protocols, and performance characteristics are extrapolated from established principles in fluorescent probe design and the known chemistry of the tetrazolo[1,5-a]pyridine scaffold and related heterocyclic compounds. This document is intended to be a catalyst for innovation and a roadmap for future research in this promising area.

Introduction: The Potential of a Novel Scaffold

The quest for novel fluorophores is a driving force in advancements across biology, medicine, and materials science. An ideal fluorescent probe should possess high sensitivity, selectivity, and a significant turn-on/turn-off response to its target analyte, along with favorable photophysical properties such as a large Stokes shift and high quantum yield.

The tetrazolo[1,5-a]pyridine scaffold is an intriguing candidate for the development of new fluorescent probes. This fused heterocyclic system has a unique electronic structure that can be tailored through chemical modification. The introduction of a carbonitrile group at the 8-position creates an electrophilic site that can serve as a reactive center for analyte recognition. The underlying principle of the proposed probe is a reaction-based sensing mechanism, where a specific chemical transformation with an analyte induces a significant change in the molecule's electronic and, consequently, its fluorescence properties.

This application note proposes the use of Tetrazolo[1,5-a]pyridine-8-carbonitrile as a fluorogenic probe for the detection of a biologically relevant analyte. We will outline the synthesis of the probe, a proposed sensing mechanism, detailed experimental protocols for its use, and expected performance characteristics.

Synthesis of the Tetrazolo[1,5-a]pyridine Core

The synthesis of the tetrazolo[1,5-a]pyridine scaffold is well-established in the literature. One common method involves the reaction of 2-halopyridines with an azide source. For instance, 2-chloropyridine derivatives can be treated with sodium azide or trimethylsilyl azide to yield the corresponding tetrazolo[1,5-a]pyridine.[1][2]

To obtain the specific 8-carbonitrile derivative, a suitable starting material would be a 2-halo-3-cyanopyridine. The synthesis can be envisioned as a one-step process from a commercially available precursor.

Proposed Synthesis of Tetrazolo[1,5-a]pyridine-8-carbonitrile:

A convenient method for synthesizing tetrazolo[1,5-a]pyridines from 2-halopyridines utilizes trimethylsilyl azide (TMSN3) and tetrabutylammonium fluoride hydrate (TBAF·xH2O).[2] This method is reported to have high conversion rates and yields.[2]

• Reaction: 2-chloro-3-cyanopyridine is reacted with trimethylsilyl azide in the presence of tetrabutylammonium fluoride hydrate.

• Conditions: The reaction mixture is typically heated in a suitable solvent, such as DMF or NMP, at a temperature around 85°C for 24 hours.[2]

• Purification: The resulting product can be purified using standard techniques such as column chromatography on silica gel.

The successful synthesis of this core structure is the essential first step toward its evaluation as a fluorescent probe.

A Hypothetical Application: Detection of Hydrogen Sulfide (H₂S)

Hydrogen sulfide (H₂S) is a crucial signaling molecule involved in various physiological and pathological processes. The development of selective probes for H₂S is of great interest in biomedical research. The carbonitrile group of our proposed probe can act as a recognition site for H₂S.

Proposed Sensing Mechanism

We hypothesize that Tetrazolo[1,5-a]pyridine-8-carbonitrile is weakly fluorescent or non-fluorescent due to an efficient internal conversion or other non-radiative decay pathways. The sensing mechanism is based on the nucleophilic addition of H₂S to the nitrile group, followed by cyclization to form a highly fluorescent thioamide derivative. This reaction would alter the electronic nature of the molecule, leading to a "turn-on" fluorescence response. This change is often driven by a modification of the intramolecular charge transfer (ICT) characteristics of the molecule.[3][4][5]

Caption: Proposed reaction-based sensing mechanism for H₂S detection.

Photophysical Properties (Hypothetical)

The following table summarizes the expected photophysical properties of the probe before and after reaction with H₂S. These values are estimates based on data from similar nitrogen-containing heterocyclic fluorophores.[6][7]

Property	Probe (in absence of H₂S)	Probe-H₂S Adduct (in presence of H₂S)
Max Absorption (λ_abs)	~320 nm	~380 nm
Max Emission (λ_em)	~400 nm (very weak)	~480 nm (strong)
Quantum Yield (Φ)	< 0.01	> 0.5
Stokes Shift	~80 nm	~100 nm
Appearance	Colorless	Yellowish-Green Fluorescence

Detailed Experimental Protocol

This protocol provides a step-by-step guide for the characterization and application of Tetrazolo[1,5-a]pyridine-8-carbonitrile as a fluorescent probe for H₂S.

Materials and Reagents

• Tetrazolo[1,5-a]pyridine-8-carbonitrile (synthesized as described above)

• Sodium hydrosulfide (NaHS) as a source of H₂S

• Phosphate-buffered saline (PBS), pH 7.4

• Dimethyl sulfoxide (DMSO), spectroscopy grade

• Deionized water

• Other relevant biological thiols and reactive oxygen/nitrogen species for selectivity studies (e.g., cysteine, glutathione, homocysteine, H₂O₂, NO)

• Spectrofluorometer

• UV-Vis spectrophotometer

• 96-well microplates (black, clear bottom for fluorescence)

• Standard laboratory glassware and equipment

Preparation of Solutions

• Probe Stock Solution (1 mM): Dissolve an appropriate amount of Tetrazolo[1,5-a]pyridine-8-carbonitrile in DMSO to prepare a 1 mM stock solution. Store at -20°C, protected from light.

• H₂S Stock Solution (10 mM): Prepare a 10 mM stock solution of NaHS in deionized water. This solution should be prepared fresh before each experiment due to the volatility of H₂S.

• Working Solutions: Dilute the stock solutions in PBS (pH 7.4) to the desired concentrations for the experiments. The final concentration of DMSO in the assay should be kept below 1% to avoid solvent effects.

Experimental Workflow

Caption: Step-by-step workflow for H₂S detection using the proposed probe.

Fluorescence Measurements

• To a 96-well plate, add the probe solution to a final concentration of 10 µM in each well.

• Add varying concentrations of H₂S (from the NaHS stock) to the wells. Include a blank control with only the probe in PBS.

• Incubate the plate at 37°C for 30 minutes, protected from light.

• Measure the fluorescence intensity using a spectrofluorometer with the excitation wavelength set at approximately 380 nm and emission recorded from 400 nm to 600 nm. The emission maximum is expected around 480 nm.

Selectivity Studies

To assess the selectivity of the probe for H₂S, perform the same experimental protocol with other biologically relevant species at concentrations significantly higher than that of H₂S.

Data Analysis

• Plot the fluorescence intensity at the emission maximum against the concentration of H₂S.

• Determine the limit of detection (LOD) using the formula LOD = 3σ/S, where σ is the standard deviation of the blank measurements and S is the slope of the linear portion of the calibration curve.

Potential Advantages and Innovations

• Novel Scaffold: The use of the tetrazolo[1,5-a]pyridine scaffold for fluorescent probe design is a novel approach that could lead to probes with unique properties.

• Turn-On Response: A significant "turn-on" fluorescence response upon reaction with the analyte provides a high signal-to-noise ratio.

• High Selectivity: The specific reaction of the carbonitrile group with H₂S could offer high selectivity over other biological nucleophiles.

• Small Molecule Probe: The small size of the probe would be advantageous for cell permeability and in vivo applications.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low Fluorescence Signal	Incorrect excitation/emission wavelengths.	Optimize the excitation and emission wavelengths by running full excitation and emission scans.
Probe instability or degradation.	Prepare fresh probe solutions and protect from light. Check the stability of the probe in the assay buffer over time.
High Background Signal	Intrinsic fluorescence of the probe is high.	Lower the probe concentration.
Impurities in the synthesized probe.	Re-purify the probe using HPLC.
Poor Selectivity	The probe reacts with other nucleophiles.	Modify the electronic properties of the probe by adding electron-withdrawing or -donating groups to the scaffold.

Future Directions and Conclusion

This application note has laid out a hypothetical yet scientifically plausible framework for the use of Tetrazolo[1,5-a]pyridine-8-carbonitrile as a novel fluorescent probe. The immediate next steps would be the successful synthesis and characterization of this compound. Following this, a thorough investigation of its photophysical properties and its reactivity with H₂S and other analytes is required to validate the proposed sensing mechanism.

Further research could involve:

• Live-Cell Imaging: If the probe demonstrates good performance in vitro, its applicability for detecting H₂S in living cells can be explored.

• Derivatization: The tetrazolo[1,5-a]pyridine scaffold can be further modified to tune the photophysical properties (e.g., to achieve a red-shifted emission for deeper tissue imaging) or to target specific cellular organelles.

• Broadening the Scope: The reactivity of the carbonitrile group can be exploited to design probes for other analytes.

References

• Organic Chemistry Portal. Synthesis of tetrazolo[1,5-a]pyridines. Available at: [Link]

• Chaudhary, A., & Srivastava, R. (2020). Synthesis of tetrazolo[1,5‐a]pyrimidine‐6‐carbonitriles (12). ResearchGate. Available at: [Link]

• Molavi, H., et al. (2013). One-pot synthesis of tetrazolo[1,5-a]pyrimidines under solvent-free conditions. Molecular Diversity, 17(2), 307-318. Available at: [Link]

• Shaaban, M. R., et al. (2024). Innovative synthesis of drug-like molecules using tetrazole as core building blocks. Beilstein Journal of Organic Chemistry, 20, 584-593. Available at: [Link]

• Kaur, G., et al. (2022). Synthesis, photophysical and nonlinear optical properties of push–pull tetrazoles. RSC Advances, 12(35), 22331-22341. Available at: [Link]

• Mondal, P., et al. (2022). Pyrazolo[1,5-a]pyridine-Fused Pyrimidine Based Novel Fluorophore and Its Bioapplication to Probing Lipid Droplets. ACS Omega, 7(30), 26335-26344. Available at: [Link]

• Zhang, P., et al. (2018). A novel pyrazolo[1,5-a]pyridine fluorophore and its application to detect pH in cells. RSC Advances, 8(54), 30732-30737. Available at: [Link]

• Portilla, J., et al. (2020). Pyrazolo[1,5-a]pyrimidines-based fluorophores: a comprehensive theoretical-experimental study. RSC Advances, 10(58), 35245-35255. Available at: [Link]

• Portilla, J., et al. (2020). Pyrazolo[1,5-a]pyrimidines-based fluorophores: a comprehensive theoretical-experimental study. PMC. Available at: [Link]

• Zhang, P., et al. (2018). A novel pyrazolo[1,5-a]pyridine fluorophore and its application to detect pH in cells. RSC Publishing. Available at: [Link]

• Tanaka, S., et al. (2022). Tetrazolo[1,5- a]pyridine-Containing π-Conjugated Systems: Synthesis, Properties, and Semiconducting Characteristics. Organic Letters, 24(21), 3792-3796. Available at: [Link]

• da Silva, J. B., et al. (2021). Reactivity of tetrazolo[1,5- a ]pyrimidines in click chemistry and hydrogenation. Beilstein Journal of Organic Chemistry, 17, 2139-2149. Available at: [Link]

• ChemSynthesis. tetraazolo[1,5-b]pyridazine-8-carbonitrile. Available at: [Link]

• Benali, B., et al. (2023). Pyridine Derivatives as Fluorescent Sensors for Cations. Molecules, 28(22), 7636. Available at: [Link]

• Abdel-Aziem, A., et al. (2019). Synthetic Strategy for Pyrazolo[1,5-a]pyridine and Pyrido[1,2-b]indazole Derivatives through AcOH and O2-Promoted Cross-dehydrogenative Coupling Reactions between 1,3-Dicarbonyl Compounds and N-Amino-2-iminopyridines. Molecules, 24(12), 2289. Available at: [Link]

• Szala, M., et al. (2024). Fluorescent Sensor Based on 1H-Pyrazolo[3,4-b]quinoline Derivative for Detecting Zn2+ Cations. International Journal of Molecular Sciences, 25(4), 2135. Available at: [Link]

• Martino, E., et al. (2021). Design and synthesis of a library of pyrazolo[1,5-a]pyridine fluorophores for developing new fluorescent probes. Farmacia Ospedaliera. Available at: [Link]

• da Silva, J. B., et al. (2021). Reactivity of tetrazolo[1,5-a]pyrimidines in click chemistry and hydrogenation. Beilstein Archives. Available at: [Link]

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• 2. Synthesis of Tetrazolo[1,5-a]pyridines Utilizing Trimethylsilyl Azide and Tetrabutylammonium Fluoride Hydrate [organic-chemistry.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. A novel pyrazolo[1,5-a]pyridine fluorophore and its application to detect pH in cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A novel pyrazolo[1,5-a]pyridine fluorophore and its application to detect pH in cells - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. Pyrazolo[1,5-a]pyrimidines-based fluorophores: a comprehensive theoretical-experimental study - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. Pyrazolo[1,5-a]pyrimidines-based fluorophores: a comprehensive theoretical-experimental study - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

"Tetrazolo[1,5-a]pyridine-8-carbonitrile" purification by column chromatography

The Core Challenge: The "Chameleon" Effect

Before starting any purification, you must understand that Tetrazolo[1,5-a]pyridine-8-carbonitrile is not a static molecule. It exists in a dynamic equilibrium with its open-chain isomer, 2-azido-3-pyridinecarbonitrile .

This phenomenon, known as Azido-Tetrazole Tautomerism , is the primary cause of purification failure (streaking, broad peaks, and "ghost" spots).

• In Solid State: The molecule exists almost exclusively as the Tetrazole (stable fused ring).

• In Solution/Heat: The equilibrium shifts.[1][2] Non-polar solvents and elevated temperatures favor the Azide form.

• On Silica: The acidic nature of silica can catalyze interconversion or degradation, leading to peak tailing.

The Equilibrium Mechanism

The nitrile group at position 8 (equivalent to position 3 on the pyridine ring) is electron-withdrawing. While this generally stabilizes the tetrazole form, the equilibrium remains sensitive to solvent polarity.

Figure 1: The dynamic equilibrium causes the compound to "smear" across the column as it constantly switches between two forms with different polarities.

Pre-Purification Diagnostics

Do not run a column until you have performed a 2D-TLC experiment . This confirms if your "impurities" are actually just the tautomer.

Protocol: The 2D-TLC "Square" Test

• Spot: Apply the crude mixture at the bottom-left corner of a square TLC plate.

• Run 1: Develop the plate vertically in your chosen solvent (e.g., 50% EtOAc/Hex).

• Dry: Dry the plate completely with cool air (do not heat).

• Rotate: Rotate the plate 90° counter-clockwise. The separated spots are now at the bottom.

• Run 2: Develop the plate again in the same solvent system .

Interpretation:

• Diagonal Spots: Stable compounds.

• Off-Diagonal Spots: Components that interconverted during the process. If you see spots appearing off the diagonal for your product, standard chromatography will fail unless conditions are modified.

Recommended Purification Workflows

Method A: Flash Chromatography (Modified)

Best for: Small scale (<500 mg) or complex mixtures.

Parameter	Recommendation	Rationale
Stationary Phase	Neutralized Silica	Standard silica is acidic (pH ~5). Pre-wash silica with 1% Triethylamine (TEA) in Hexane to prevent acid-catalyzed decomposition or ring-opening.
Solvent System	DCM : MeOH (98:2 to 95:5)	Chlorinated solvents often stabilize the tetrazole form better than EtOAc. The polarity keeps the equilibrium shifted towards the tetrazole.
Temperature	Cold Column (4°C)	Run the column in a cold room or jacketed column. Lower temperature "freezes" the equilibrium, sharpening the peaks.
Loading	Solid Load (Celite)	Dissolving in hot solvent to load can generate the azide form immediately. Adsorb onto Celite using DCM/MeOH and evaporate at <30°C.

Method B: Recrystallization (Preferred)

Best for: Large scale (>500 mg) or >80% purity crude.

Due to the high stability of the tetrazole form in the solid state, crystallization is often superior to chromatography.

• Solvent: Ethanol or Acetonitrile.

• Process: Dissolve in minimum hot solvent (do not boil excessively). Allow to cool slowly to RT, then to -20°C.

• Benefit: The crystal lattice selectively locks the molecule in the tetrazole form, effectively "pulling" the equilibrium entirely to the desired product.

Troubleshooting Guide (Q&A)

Issue 1: "My product elutes as a streak from Rf 0.3 to 0.6."

Q: I see a continuous smear on the column rather than a discrete spot. Is my compound decomposing?

A: Not necessarily. This is the classic signature of on-column tautomerization .

• The Fix: You must speed up the elution or slow down the equilibrium.

  • Increase Polarity: Move to a steeper gradient (e.g., jump to 5% MeOH/DCM earlier) to elute the compound faster, giving it less time to interconvert.

  • Cool Down: As mentioned in Method A, running the column at 4°C significantly slows the interconversion rate.

Issue 2: "I see two distinct spots on TLC, but NMR shows pure product."

Q: TLC shows a major spot at Rf 0.4 and a minor spot at Rf 0.7. I isolated both, but the NMR for both looks identical.

A: You are observing the Azide (Rf 0.7) and Tetrazole (Rf 0.4) .

• When you isolate the "Azide" spot and dissolve it in NMR solvent (usually DMSO-d6 or CDCl3), it re-equilibrates back to the thermodynamic ratio (mostly tetrazole).

• Action: Combine the fractions. Do not discard the "impurity" without checking its NMR; it is likely your product in disguise.

Issue 3: "Yield is low, and the silica turned orange/brown."

Q: I lost 40% of my mass, and the top of the column is discolored.

A: This indicates acid-mediated decomposition . The nitrile group or the tetrazole ring can hydrolyze or ring-open on acidic silica.

• The Fix: Switch to Neutral Alumina or treat your silica with 1% Triethylamine (TEA) before loading. The basic environment prevents acid hydrolysis and stabilizes the tetrazole ring.

Decision Logic for Purification

Use this flowchart to select the correct purification strategy based on your crude analysis.

Figure 2: Strategic workflow for selecting the purification method.

References

• Azide-Tetrazole Equilibrium Dynamics

  • Study on the tautomeric equilibrium of tetrazolo[1,5-a]pyrimidines (analogous system).

  • Leškovskis, K., et al. (2023).[3] "Azide-Tetrazole Equilibrium in Pyrido[3,2-d]pyrimidines." University of Latvia Press.[1]

  • 1

• Synthesis & Chemical Behavior

  • General synthesis of tetrazolo[1,5-a]pyridines

  • Laha, J. K., & Cuny, G. D. (2008).[4] "Synthesis of Tetrazolo[1,5-a]pyridines." Synthesis, 4002-4006.[4]

  • 4[2][3][5][6][7][8][9][10][11]

• Chromatographic Troubleshooting for N-Heterocycles

  • BenchChem Technical Guide: Chromatographic Purification of Pyridine Deriv

  • 12

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• 7. BJOC - Synthesis, effect of substituents on the regiochemistry and equilibrium studies of tetrazolo[1,5-a]pyrimidine/2-azidopyrimidines [beilstein-journals.org]
• 8. Preparation of Novel Pyrazolo[4,3-e]tetrazolo[1,5-b][1,2,4]triazine Sulfonamides and Their Experimental and Computational Biological Studies | MDPI [mdpi.com]
• 9. Tetrazolo[1,5- a]pyridine-Containing π-Conjugated Systems: Synthesis, Properties, and Semiconducting Characteristics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. chemsynthesis.com [chemsynthesis.com]
• 11. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 12. benchchem.com [benchchem.com]

"Tetrazolo[1,5-a]pyridine-8-carbonitrile" managing azide-tetrazole equilibrium in reactions

Welcome to the technical support center for Tetrazolo[1,5-a]pyridine-8-carbonitrile. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on managing the critical azide-tetrazole equilibrium in your reactions. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address specific experimental challenges.

I. Foundational Concepts: The Azide-Tetrazole Equilibrium

The utility of tetrazolo[1,5-a]pyridines, including the 8-carbonitrile derivative, is intrinsically linked to their existence in a dynamic equilibrium with the corresponding 2-azidopyridine form.[1][2] This valence tautomerism is a reversible ring-chain isomerization that significantly influences reactivity, stability, and ultimately, the success of a synthetic route.[3] Understanding the factors that govern this equilibrium is paramount for predictable and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is the azide-tetrazole equilibrium in Tetrazolo[1,5-a]pyridine-8-carbonitrile?

A1: Tetrazolo[1,5-a]pyridine-8-carbonitrile can exist as two interconverting isomers: the fused heterocyclic tetrazole form and the open-chain 2-azido-3-cyanopyridine form. This dynamic process is a type of valence tautomerism. The position of this equilibrium is not static and is highly sensitive to environmental conditions.[1][4]

Q2: Which form, azide or tetrazole, is generally more stable?

A2: In the solid state, Tetrazolo[1,5-a]pyridine-8-carbonitrile predominantly exists as the tetrazole isomer.[5] In solution, the equilibrium can be shifted. Generally, the fused tetrazole ring system benefits from aromatic stabilization, making it the more stable form under many conditions.[6][7] However, the presence of the electron-withdrawing nitrile group at the 8-position can influence this, potentially stabilizing the azide form to a greater extent than in unsubstituted analogs.[1][4]

Q3: What key factors influence the position of the equilibrium?

A3: The azide-tetrazole equilibrium is influenced by several critical factors:

• Solvent Polarity: Increasing solvent polarity tends to favor the more polar tetrazole form.[4] For instance, moving from a nonpolar solvent like CCl4 to a polar aprotic solvent like DMSO will typically increase the proportion of the tetrazole isomer.

• Temperature: The effect of temperature can be complex and depends on the specific thermodynamics of the system.[1] It is often determined experimentally for a given reaction.

• Substituents: Electron-withdrawing groups, such as the -CN group in the title compound, can stabilize the azide isomer.[1][4] Conversely, electron-donating groups tend to shift the equilibrium toward the tetrazole form.[8]

• Physical State: As mentioned, the solid state generally favors the tetrazole form, while the equilibrium is dynamic in solution.[4]

Q4: How can I determine the position of the equilibrium in my sample?

A4: Spectroscopic methods are the primary tools for assessing the azide-tetrazole equilibrium:

• NMR Spectroscopy (¹H, ¹³C, ¹⁵N): This is one of the most powerful techniques. The chemical shifts of protons and carbons near the fusion point are distinct for each isomer.[9][10] ¹⁵N NMR is particularly diagnostic, as the nitrogen chemical shifts are very sensitive to the ring-opening and formation of the azide.[11][12]

• IR Spectroscopy: The azide group has a characteristic strong, sharp absorption band around 2100-2200 cm⁻¹. The absence or presence of this peak is a clear indicator of the presence of the azide tautomer.[10][13]

II. Troubleshooting Experimental Challenges

This section addresses common problems encountered when using Tetrazolo[1,5-a]pyridine-8-carbonitrile in reactions where the azide-tetrazole equilibrium plays a crucial role, such as "click" chemistry or other cycloadditions.

Scenario 1: Low or No Yield in Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) "Click" Reactions

Problem: You are attempting a CuAAC reaction with an alkyne, but you observe low to no formation of the desired 1,2,3-triazole product.

Causality: The CuAAC reaction requires the open-chain azide tautomer to participate in the cycloaddition.[1][14] If the equilibrium strongly favors the tetrazole form under your reaction conditions, the concentration of the reactive azide species will be too low for the reaction to proceed efficiently.[15][16]

Troubleshooting Protocol:

• Solvent System Modification:

  • Rationale: To shift the equilibrium towards the azide form, a less polar solvent system may be beneficial. However, the solubility of copper catalysts and other reagents must be considered.

  • Action: If your reaction is in a highly polar solvent like DMSO, consider switching to or including a co-solvent like THF or toluene. A biphasic system, such as CH₂Cl₂/H₂O, has also been shown to be effective in some cases by suppressing undesired side reactions.[15]

• Temperature Adjustment:

  • Rationale: While counterintuitive, for some systems, slightly elevated temperatures can help overcome the energy barrier for ring-opening, increasing the transient concentration of the azide.

  • Action: Incrementally increase the reaction temperature (e.g., from room temperature to 40°C, then to 60°C) and monitor the reaction progress by TLC or LC-MS. Be cautious, as excessive heat can lead to decomposition.

• Choice of Copper Catalyst and Ligands:

  • Rationale: The nature of the copper source can influence the reaction rate. Some catalyst systems are more efficient at low azide concentrations.

  • Action: If using CuSO₄/sodium ascorbate, consider trying a pre-formed Cu(I) source like CuI or (CuOTf)₂·C₆H₆, which has shown success in similar systems.[1][16] The addition of a stabilizing ligand for the copper, such as TBTA, can also improve catalytic turnover.

• Le Chatelier's Principle in Action:

  • Rationale: Even if the equilibrium favors the tetrazole, the small amount of azide present will be consumed by the reaction. According to Le Chatelier's principle, this will drive the equilibrium to produce more of the azide form.[15][17]

  • Action: Ensure your alkyne and catalyst are stable under the reaction conditions for an extended period. A longer reaction time may be all that is needed to allow the equilibrium to shift and the reaction to go to completion.[17]

Scenario 2: Unexpected Side Products or Decomposition

Problem: Your reaction yields a complex mixture of products, or you observe significant decomposition of your starting material.

Causality: Tetrazolo[1,5-a]pyridine-8-carbonitrile, particularly its azide tautomer, can be susceptible to nucleophilic attack or thermal decomposition. Strong nucleophiles can attack the tetrazole ring, leading to ring-opening.[5]

Troubleshooting Protocol:

• Evaluate Nucleophilicity of Reagents:

  • Rationale: Strong, non-hindered nucleophiles like dimethylamine can cause a rapid, dark reaction leading to ring-opened dienyltetrazoles, rather than the intended reaction.[5]

  • Action: If your reaction mixture contains strong nucleophiles, consider using a more hindered or less nucleophilic alternative if possible. For example, if a base is required, switch from an amine base like triethylamine to a more hindered base like diisopropylethylamine (DIPEA).

• Control of Reaction Temperature:

  • Rationale: High temperatures can promote the formation of highly reactive nitrene intermediates from the azide tautomer, which can lead to a variety of undesired downstream products, including ring expansion to form diazepines.[5]

  • Action: Maintain strict temperature control. Run the reaction at the lowest possible temperature that still allows for an acceptable reaction rate. Consider performing the reaction in the dark if photolytic pathways are a concern.

• Inert Atmosphere and Anhydrous Conditions:

  • Rationale: The presence of water or other protic species can lead to hydrolysis or other side reactions, especially if reactive intermediates are formed.

  • Action: Ensure all reagents and solvents are dry and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

Visualization of Key Processes

To aid in understanding these concepts, the following diagrams illustrate the core equilibrium and a typical troubleshooting workflow.

Caption: The dynamic equilibrium between the tetrazole and azide forms.

Caption: Troubleshooting workflow for a low-yielding CuAAC reaction.

Quantitative Data Summary

The following table summarizes the key factors and their general effect on the azide-tetrazole equilibrium, providing a quick reference for experimental design.

Factor	Condition Change	General Effect on Equilibrium	Rationale	References
Solvent Polarity	Increasing Polarity (e.g., Toluene to DMSO)	Shifts towards Tetrazole	The tetrazole form is generally more polar than the azide form.	[4]
Substituents	Electron-Withdrawing (e.g., -NO₂, -CN)	Shifts towards Azide	Stabilizes the electron-deficient pyridine ring in the open-chain form.	[1]
Substituents	Electron-Donating (e.g., -NH₂, -OH)	Shifts towards Tetrazole	Stabilizes the fused heterocyclic system.	[4][6]
Physical State	Solution to Solid (Crystallization)	Shifts towards Tetrazole	Crystal packing forces often favor the more planar and stable tetrazole structure.	[4]

This technical guide is intended to provide a foundational understanding and practical troubleshooting advice for working with Tetrazolo[1,5-a]pyridine-8-carbonitrile. Successful management of the azide-tetrazole equilibrium is key to unlocking its full synthetic potential.

References

• Lopes, B. R. P., et al. (2017). Synthesis, effect of substituents on the regiochemistry and equilibrium studies of tetrazolo[1,5-a]pyrimidine/2-azidopyrimidines. Molecules, 22(11), 1935. [Link]

• Gulevskaya, A. V., & Pozharskii, A. F. (2010). Fused Tetrazoles as Azide Surrogates in Click Reaction: Efficient Synthesis of N-Heterocycle-Substituted 1,2,3-Triazoles. Organic Letters, 12(10), 2286–2289. [Link]

• Ali, I., et al. (2024). Synthesis and Study of Steering of Azido-tetrazole Behavior in Tetrazolo[1,5-c]pyrimidin-5-amine-Based Energetic Materials. The Journal of Organic Chemistry. [Link]

• Rusinov, V. L., & Chupakhin, O. N. (2017). Synthesis and Azide-Tetrazole Tautomerism of 3-Azido-1,2,4-triazines. Chemistry of Heterocyclic Compounds, 53(9), 957-975. [Link]

• Li, H., et al. (2015). 1H/2H and azide/tetrazole isomerizations and their effects on the aromaticity and stability of azido triazoles. RSC Advances, 5(12), 9503-9509. [Link]

• Wentrup, C., & Smalley, R. K. (2009). Ring opening and ring expansion of 8-cyano-tetrazolo[1,5-a]pyridine with secondary amines. Reactions of azides, tetrazoles and nitrenes. ARKIVOC, 2009(6), 30-37. [Link]

• Elguero, J., et al. (2010). The azido-tetrazole tautomerism in azoles and its relationships with aromaticity and NMR properties. Tetrahedron, 66(27-28), 5071-5081. [Link]

• Sharma, P., & Kumar, V. (2025). Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy. Frontiers in Chemistry, 13. [Link]

• Kumar, R., et al. (2010). Azide-Tetrazole Equilibrium of C-6 Azidopurine Nucleosides and Their Ligation Reactions with Alkynes. The Journal of Organic Chemistry, 75(15), 5068–5077. [Link]

• Claramunt, R. M., et al. (2010). The azido-tetrazole and diazo-1,2,3-triazole tautomerism in six-membered heteroaromatic rings and their relationships with aromaticity: Azines and perimidine. Tetrahedron, 66(15), 2863-2868. [Link]

• Laha, J. K., & Cuny, G. D. (2008). Synthesis of Tetrazolo[1,5-a]pyridines Utilizing Trimethylsilyl Azide and Tetrabutylammonium Fluoride Hydrate. Synthesis, 2008(24), 4002-4006. [Link]

• Leškovskis, K., Novosjolova, I., & Turks, M. (2023). Azide-Tetrazole Equilibrium in Pyrido[3,2-D]Pyrimidines. 81st International Scientific Conference of the University of Latvia, 2023. Chemistry Section and Section of Institute of Chemical Physics: Book of Abstracts. [Link]

• Scapin, E., et al. (2021). Reactivity of tetrazolo[1,5-a]pyrimidines in click chemistry and hydrogenation. Beilstein Archives. [Link]

• Tolstoy, P. M., et al. (2022). 15N Chemical Shifts and JNN-Couplings as Diagnostic Tools for Determination of the Azide–Tetrazole Equilibrium in Tetrazoloazines. The Journal of Organic Chemistry, 87(2), 1085–1094. [Link]

• Kumar, R., et al. (2010). Azide-Tetrazole Equilibrium of C-6 Azidopurine Nucleosides and Their Ligation Reactions with Alkynes. The Journal of Organic Chemistry, 75(15), 5068-5077. [Link]

• Shestakov, A. S., et al. (2013). Long-range 1H-15N J couplings providing a method for direct studies of the structure and azide-tetrazole equilibrium in a series of 15N-labeled azido- and tetrazoloazines. The Journal of Physical Chemistry A, 117(25), 5221-5228. [Link]

• Stanovnik, B., & Tišler, M. (1971). Syntheses of New Pyrazolo-, and Tetrazolopyridines. Croatica Chemica Acta, 43(1), 1-8. [Link]

• Gulevskaya, A. V., & Pozharskii, A. F. (2010). Fused Tetrazoles as Azide Surrogates in Click Reaction: Efficient Synthesis of N-Heterocycle-substituted 1,2,3-Triazoles. Organic Letters, 12(10), 2286-2289. [Link]

• Tolstoy, P. M., et al. (2022). 15N Chemical Shifts and JNN-Couplings as Diagnostic Tools for Determination of the Azide-Tetrazole Equilibrium in Tetrazoloazines. The Journal of Organic Chemistry, 87(2), 1085-1094. [Link]

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• 3. researchgate.net [researchgate.net]
• 4. Synthesis, effect of substituents on the regiochemistry and equilibrium studies of tetrazolo[1,5-a]pyrimidine/2-azidopyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. file1.lookchem.com [file1.lookchem.com]
• 6. 1H/2H and azide/tetrazole isomerizations and their effects on the aromaticity and stability of azido triazoles - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. Frontiers | Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy [frontiersin.org]
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• 13. SYNTHESIS AND AZIDE-TETRAZOLE TAUTOMERISM OF 3-AZIDO-1,2,4-TRIAZINES | Chemistry of Heterocyclic Compounds [hgs.osi.lv]
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• 17. Azide–Tetrazole Equilibrium of C-6 Azidopurine Nucleosides and Their Ligation Reactions with Alkynes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of Tetrazolo[1,5-a]pyridine-8-carbonitrile

Welcome to the technical support resource for the synthesis of Tetrazolo[1,5-a]pyridine-8-carbonitrile. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this versatile heterocyclic scaffold. We will move beyond simple procedural outlines to address the nuanced challenges, particularly the identification and mitigation of common byproducts and isomeric impurities that can arise during synthesis. Our focus is on providing a deep, mechanistic understanding to empower you to troubleshoot effectively and optimize your experimental outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Core Concept: The Azide-Tetrazole Equilibrium

Before troubleshooting specific byproducts, it is critical to understand the primary chemical challenge inherent to this system: the azide-tetrazole equilibrium. The desired fused tetrazole ring system exists in a dynamic equilibrium with its valence tautomer, the open-chain 2-azidopyridine-3-carbonitrile. This is not a byproduct from a separate reaction pathway but an isomeric form of the product itself.

Caption: The dynamic equilibrium between the tetrazole and azide tautomers.

This equilibrium is influenced by several factors, including solvent polarity, temperature, and the electronic nature of substituents.[1][2][3] Electron-withdrawing groups, such as the 8-carbonitrile group on our target molecule, are known to stabilize the azide isomer, making this equilibrium a central consideration in your experiments.[3]

Q1: My reaction seems complete by TLC, but the characterization is problematic. My IR spectrum shows a strong, sharp peak around 2100-2140 cm⁻¹, and the ¹H NMR spectrum has more peaks than expected. Is my product impure?

A1: You are likely observing the azide-tetrazole equilibrium in solution.

• Causality & Expertise: That intense absorption in the infrared spectrum is highly characteristic of the N=N=N asymmetric stretch of an azide group.[4] Its presence is a strong indicator that a significant population of the 2-azidopyridine-3-carbonitrile tautomer exists in your sample. Because the two isomers interconvert, you may see distinct sets of peaks for each in the NMR spectrum, especially at lower temperatures. The ratio of these isomers can change depending on the NMR solvent used, with less polar solvents like CDCl₃ often favoring the azide form compared to more polar solvents like DMSO-d₆.[2]

• Troubleshooting & Validation Protocol:

  • Variable Temperature NMR (VT-NMR): This is the definitive experiment. As you increase the temperature of the NMR probe, the rate of interconversion between the two tautomers increases. You should observe the distinct peaks for the two isomers broaden, coalesce, and eventually sharpen into a single, averaged set of signals. This confirms you are observing an equilibrium, not a static mixture of impurities.

  • Solvent Study: Acquire ¹H NMR spectra in both CDCl₃ and DMSO-d₆. A noticeable shift in the integration ratio between the two sets of peaks confirms the solvent-dependent nature of the equilibrium. The tetrazole form is generally favored in more polar solvents.[3]

  • Solid-State Analysis: If you have a crystalline solid, the equilibrium is often "locked" into a single form, typically the more stable tetrazole.[5] An IR spectrum of the solid (e.g., KBr pellet or ATR) showing the absence or significant attenuation of the azide peak compared to a solution-phase IR can confirm this.

Q2: My reaction is sluggish, and even after extended heating, TLC and NMR show a significant amount of the starting 2-chloro-3-cyanopyridine. How can I drive the reaction to completion?

A2: Incomplete conversion is typically an issue of reaction kinetics or reagent deactivation. Let's address the common synthesis route from a 2-halopyridine.

The reaction of a 2-halopyridine with an azide source like trimethylsilyl azide (TMSN₃) is a powerful method, often facilitated by a fluoride source like tetrabutylammonium fluoride (TBAF).[5]

Caption: A logical workflow for troubleshooting incomplete reactions.

• Causality & Expertise:

  • Reagent Purity: TMSN₃ is sensitive to moisture and can decompose over time. Tetrabutylammonium fluoride is notoriously hygroscopic; the hydrated form (TBAF·xH₂O) is often used, but excess water can hinder the reaction.[5] The fluoride anion is the active catalyst that generates the reactive "naked" azide anion from the silyl azide.

  • Temperature & Time: This SₙAr (Nucleophilic Aromatic Substitution) reaction requires sufficient thermal energy to overcome the activation barrier. The literature suggests temperatures around 85 °C for 24 hours are effective.[5] Insufficient heat or time will result in low conversion.

• Troubleshooting & Validation Protocol:

  • Ensure Anhydrous Conditions: Dry your solvent (e.g., DMF, NMP) over molecular sieves. If using TBAF·xH₂O, consider using a Dean-Stark trap or azeotropic distillation with toluene before adding reagents if your solvent allows.

  • Use Fresh Reagents: Use a freshly opened bottle of TMSN₃ or one that has been stored properly under an inert atmosphere.

  • Increase Stoichiometry: Use a slight excess of the azide source (e.g., 1.5 to 2.0 equivalents of TMSN₃) to push the equilibrium towards the product.

  • Increase Temperature: Gradually increase the reaction temperature in 10 °C increments, monitoring by TLC. Be cautious, as excessively high temperatures (>120 °C) can promote decomposition of the azide/tetrazole product.

  • Validation: Successful troubleshooting will be evident by the disappearance of the starting material spot on the TLC plate and a clean ¹H NMR of the crude product showing predominantly the desired product signals.

Q3: I've isolated my product, but I have a persistent, more polar impurity that I can't remove by recrystallization. Mass spectrometry suggests it has a mass of +18 amu compared to my product. What is it?

A3: This is a classic sign of nitrile group hydrolysis to the corresponding primary amide, Tetrazolo[1,5-a]pyridine-8-carboxamide.

• Causality & Expertise: The carbon of a nitrile group is electrophilic and can be attacked by water, especially under acidic or basic conditions, which can be inadvertently created during workup or purification. While the synthesis itself is typically anhydrous, aqueous workups or purification on non-neutral silica gel can introduce the necessary components for hydrolysis.

• Troubleshooting & Validation Protocol:

  • Minimize Water Contact: During the reaction workup, ensure any aqueous washes are performed quickly and with neutral or slightly basic water (e.g., saturated NaHCO₃ solution) rather than acidic solutions.

  • Purification Strategy:

    • If using column chromatography, consider neutralizing your silica gel by pre-treating it with a solvent system containing a small amount of a non-nucleophilic base like triethylamine (~0.5-1%).

    • Avoid prolonged heating of the product in protic solvents (water, methanol, ethanol) during recrystallization.

  • Characterization for Confirmation: The amide byproduct will have distinct spectroscopic signatures.

    • ¹H NMR: Look for two new, broad singlets in the downfield region (typically 7-8 ppm), corresponding to the -CONH₂ protons.

    • ¹³C NMR: The nitrile carbon signal (around 115-120 ppm) will be replaced by a carbonyl carbon signal further downfield (around 160-170 ppm).

    • IR: The sharp nitrile peak (~2230 cm⁻¹) will be absent, and you will see a strong carbonyl (C=O) stretch (~1650-1680 cm⁻¹) and N-H stretches (~3200-3400 cm⁻¹).

Protocols & Data Reference

Experimental Protocol: Synthesis via SₙAr Reaction[5]

This protocol is adapted from the work of Laha and Cuny, which provides a reliable method for this transformation.

• Preparation: To a flame-dried, round-bottom flask equipped with a magnetic stir bar and reflux condenser under an inert atmosphere (N₂ or Argon), add 2-chloro-3-cyanopyridine (1.0 eq).

• Reagents: Add anhydrous N,N-Dimethylformamide (DMF, ~0.2 M). To this solution, add trimethylsilyl azide (TMSN₃, 1.5 eq).

• Catalyst Addition: Add tetrabutylammonium fluoride hydrate (TBAF·xH₂O, 1.5 eq) in one portion.

• Reaction: Heat the reaction mixture to 85 °C and stir for 24 hours. Monitor the reaction progress by TLC (e.g., 3:1 Hexanes:Ethyl Acetate).

• Workup: Cool the mixture to room temperature. Pour the reaction mixture into a separatory funnel containing water and extract with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes).

Data Interpretation Quick Reference

The following table provides expected spectroscopic data to help distinguish the product from key intermediates and byproducts. Chemical shifts (δ) are approximate and can vary.

Compound	Key ¹H NMR Signals (ppm)	Key ¹³C NMR Signals (ppm)	Key IR Signals (cm⁻¹)
Tetrazolo[1,5-a]pyridine-8-carbonitrile (Product)	8.5-9.0 (d), 7.5-8.0 (m)	~145 (C-N), ~130-140 (Ar-C), ~115 (CN)	~2230 (C≡N), No peak at ~2100
2-Azidopyridine-3-carbonitrile (Tautomer)	Signals often slightly shifted from tetrazole form	Signals often slightly shifted from tetrazole form	~2230 (C≡N), ~2120 (N₃)
2-Chloro-3-cyanopyridine (Starting Material)	8.6 (dd), 7.9 (dd), 7.5 (dd)	~150-155 (C-Cl), ~115 (CN)	~2230 (C≡N)
Tetrazolo[1,5-a]pyridine-8-carboxamide (Hydrolysis Byproduct)	Broad singlets for NH₂ (~7-8 ppm)	~165 (C=O)	~3300 (N-H), ~1670 (C=O)

References

• Organic Chemistry Portal. Synthesis of tetrazolo[1,5-a]pyridines. Available at: [Link]

• Laha, J. K., & Cuny, G. D. (2008). Synthesis of Tetrazolo[1,5-a]pyridines Utilizing Trimethylsilyl Azide and Tetrabutylammonium Fluoride Hydrate. Synthesis, 2008(24), 4002-4006. Available at: [Link]

• Leškovskis, K., Novosjolova, I., & Turks, M. (2023). AZIDE-TETRAZOLE EQUILIBRIUM IN PYRIDO[3,2-d]PYRIMIDINES. Contribution to a conference. Available at: [Link]

• Hofmann, J., et al. (2015). Steering the azido-tetrazole equilibrium of 4-azidopyrimidines via substituent variation - implications for drug design and azide-alkyne cycloadditions. PubMed. Available at: [Link]

• Leškovskis, K. (2022). AZIDE-TETRAZOLE EQUILIBRIUM IN PYRIDO[2,3-d]PYRIMIDINES. Contribution to a conference. Available at: [Link]

• Leškovskis, K., et al. (2022). SnAr Reactions of 2,4-Diazidopyrido[3,2-d]pyrimidine and Azide-Tetrazole Equilibrium Studies of the Obtained 5-Substituted Tetrazolo[1,5-a]pyrido[2,3-e]pyrimidines. MDPI. Available at: [Link]

• da Silva, A. B., et al. (2017). Synthesis, effect of substituents on the regiochemistry and equilibrium studies of tetrazolo[1,5-a]pyrimidine/2-azidopyrimidines. Beilstein Journal of Organic Chemistry via PubMed Central. Available at: [Link]

• Tamba, S., et al. (2022). Tetrazolo[1,5- a]pyridine-Containing π-Conjugated Systems: Synthesis, Properties, and Semiconducting Characteristics. Organic Letters. Available at: [Link]

• Tamba, S., et al. (2022). Tetrazolo[1,5-a]pyridine-Containing π-Conjugated Systems: Synthesis, Properties, and Semiconducting Characteristics. ACS Publications. Available at: [Link]

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• 5. Synthesis of Tetrazolo[1,5-a]pyridines Utilizing Trimethylsilyl Azide and Tetrabutylammonium Fluoride Hydrate [organic-chemistry.org]

"Tetrazolo[1,5-a]pyridine-8-carbonitrile" scale-up synthesis challenges

<Technical Support Center: Scale-Up Synthesis of Tetrazolo[1,5-a]pyridine-8-carbonitrile

A Guide for Researchers, Scientists, and Drug Development Professionals

Introduction:

Welcome to the technical support center for the scale-up synthesis of Tetrazolo[1,5-a]pyridine-8-carbonitrile. This fused heterocyclic compound is a valuable building block in medicinal chemistry and materials science.[1][2] However, its synthesis, particularly at a larger scale, presents unique challenges related to safety, reaction control, and product purity. This guide is designed to provide practical, in-depth troubleshooting advice and answers to frequently asked questions, drawing from established principles of organic process chemistry and safety protocols. Our goal is to empower you to navigate the complexities of this synthesis with confidence and achieve consistent, high-quality results.

The synthesis of tetrazolo[1,5-a]pyridines often involves the reaction of a corresponding 2-halopyridine with an azide source, followed by an electrocyclic ring closure.[3][4] The presence of the electron-withdrawing nitrile group at the 8-position of the target molecule influences the reactivity of the pyridine ring and can impact reaction kinetics and impurity profiles. This guide will address the critical aspects of this transformation, from starting material quality to final product isolation.

Troubleshooting Guide

This section addresses specific issues that may arise during the scale-up synthesis of Tetrazolo[1,5-a]pyridine-8-carbonitrile. Each problem is followed by a detailed explanation of potential causes and a step-by-step protocol for resolution.

Issue 1: Low or Inconsistent Reaction Yield

Symptoms: The reaction consistently produces a low yield of the desired product, or the yield varies significantly between batches despite seemingly identical conditions.

Potential Causes & Solutions:

• Cause A: Incomplete Reaction. The reaction may not be going to completion due to insufficient reaction time, inadequate temperature, or poor mixing.

  • Troubleshooting Protocol:

    • Reaction Monitoring: Implement in-process controls (IPCs) such as Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), or Gas Chromatography (GC) to monitor the consumption of the starting 2-halopyridine precursor.

    • Temperature Optimization: Gradually increase the reaction temperature in small increments (e.g., 5-10 °C) and monitor the reaction progress. Be aware of the thermal stability of the product and intermediates.[5][6][7]

    • Extended Reaction Time: If the reaction is sluggish, extend the reaction time and continue to monitor via IPCs until the starting material is consumed.

    • Improved Agitation: Ensure efficient stirring, especially in larger reactors, to maintain a homogeneous reaction mixture. Inadequate mixing can lead to localized concentration gradients and side reactions.

• Cause B: Competing Side Reactions. The formation of byproducts can significantly reduce the yield of the desired tetrazole. Common side reactions include hydrolysis of the nitrile group or decomposition of the azide reagent.

  • Troubleshooting Protocol:

    • Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation and moisture-related side reactions.

    • Solvent Purity: Use dry, high-purity solvents. Water can react with the azide reagent and potentially lead to the formation of hydrazoic acid, which is both toxic and explosive.[8][9]

    • Control of Stoichiometry: Carefully control the stoichiometry of the reagents. An excess of the azide source is often used, but a large excess can lead to purification challenges.

• Cause C: Product Degradation. The product itself may be unstable under the reaction or work-up conditions.

  • Troubleshooting Protocol:

    • Thermal Stability Studies: If possible, perform Differential Scanning Calorimetry (DSC) or Thermogravimetric Analysis (TGA) to determine the thermal stability of the product.[5] This will help define a safe operating temperature range.

    • Work-up Optimization: Minimize the time the product is exposed to harsh conditions (e.g., strong acids or bases, high temperatures) during the work-up and purification steps.

Issue 2: Product Purity and Isolation Challenges

Symptoms: The isolated product is contaminated with starting materials, byproducts, or residual solvent. Purification by standard methods like recrystallization or column chromatography is difficult or results in significant product loss.

Potential Causes & Solutions:

• Cause A: Co-eluting Impurities. Impurities with similar polarity to the product can be challenging to separate by chromatography.

  • Troubleshooting Protocol:

    • Alternative Chromatography: Explore different chromatographic techniques. If normal-phase silica gel chromatography is ineffective, consider reverse-phase chromatography or using a different stationary phase like alumina.[10][11]

    • Solvent System Optimization: Systematically screen different solvent systems for TLC or HPLC to find a system that provides better separation between the product and impurities.

    • Recrystallization Solvent Screening: Conduct a thorough screening of different solvents and solvent mixtures for recrystallization. The ideal solvent will dissolve the product well at elevated temperatures but poorly at room temperature or below, while impurities remain soluble.

• Cause B: Residual Azide. The final product may be contaminated with residual sodium azide or other azide-containing species.

  • Troubleshooting Protocol:

    • Aqueous Work-up: A thorough aqueous work-up is crucial for removing inorganic salts like sodium azide. Multiple extractions with water can be effective.

    • Quenching: Unreacted azide can be quenched by the addition of a suitable reagent. However, this should be done with extreme caution and under controlled conditions.

• Cause C: Product Tautomerism (Azide-Tetrazole Equilibrium). Tetrazolo[1,5-a]pyridines can exist in equilibrium with their corresponding 2-azidopyridine tautomer.[12] This can lead to a mixture of products and complicate purification and characterization.

  • Troubleshooting Protocol:

    • Spectroscopic Analysis: Use NMR spectroscopy to assess the ratio of the two tautomers under different conditions (e.g., in different solvents, at different temperatures).

    • pH Control: The position of the equilibrium can be influenced by pH. Adjusting the pH during work-up and isolation may favor the desired tetrazole form.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when working with azides on a large scale?

A1: The use of azides, particularly sodium azide, presents significant safety hazards.[8][13]

• Toxicity: Sodium azide is highly toxic if ingested, inhaled, or absorbed through the skin.[8][14]

• Explosive Hazard:

  • Hydrazoic Acid Formation: Sodium azide reacts with acids to form hydrazoic acid (HN₃), which is a highly toxic, volatile, and explosive liquid.[8][9]

  • Heavy Metal Azides: Azides can react with heavy metals (e.g., lead, copper, mercury, silver, zinc) to form highly shock-sensitive and explosive metal azides.[8] This is a critical consideration for reactor materials and plumbing.

  • Thermal Instability: Organic azides can be thermally unstable and may decompose violently upon heating.[13]

• Incompatible Materials: Avoid contact with halogenated solvents (e.g., dichloromethane, chloroform) as this can lead to the formation of highly unstable di- and tri-azidomethane.[9][13] Also, avoid using metal spatulas or equipment that could form explosive metal azides.[13]

Q2: How can I safely handle and dispose of azide waste?

A2: Proper handling and disposal of azide waste are critical to ensure laboratory safety.

• Handling:

  • Always work in a well-ventilated fume hood.

  • Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

  • Use non-metal spatulas and equipment.[13]

  • Store azides away from acids, heat, and incompatible materials.

• Disposal:

  • Never pour azide waste down the drain, as it can react with metal pipes to form explosive metal azides.[14]

  • Collect all azide-containing waste in clearly labeled, dedicated, and non-metallic hazardous waste containers.[14]

  • For dilute solutions, some protocols allow for deactivation with nitrous acid, but this must be done with extreme caution due to the formation of toxic nitric oxide.[14] It is generally recommended to dispose of all azide waste through your institution's environmental health and safety office.[8][14]

Q3: What are the recommended reaction conditions for the synthesis of Tetrazolo[1,5-a]pyridine-8-carbonitrile?

A3: The optimal reaction conditions can vary depending on the specific 2-halopyridine precursor and the scale of the reaction. However, some general guidelines can be followed.

Parameter	Recommendation	Rationale
Azide Source	Sodium Azide (NaN₃) or Trimethylsilyl Azide (TMSN₃)	Sodium azide is a common and cost-effective reagent.[4] TMSN₃ can sometimes offer milder reaction conditions.[15]
Solvent	Polar aprotic solvents such as DMF, DMSO, or acetonitrile	These solvents help to dissolve the azide salt and facilitate the nucleophilic substitution reaction.[4]
Temperature	Elevated temperatures (e.g., 80-120 °C) are often required.	The reaction typically requires heating to proceed at a reasonable rate.[16] However, the temperature should be carefully controlled to avoid product degradation.
Catalyst	The reaction is often performed without a catalyst, but in some cases, phase-transfer catalysts or copper catalysts (for Ullmann-type couplings) may be employed.[17]	Catalysts can sometimes improve reaction rates and yields, but they also add complexity to the reaction mixture and purification.

Q4: How can I confirm the structure and purity of the final product?

A4: A combination of spectroscopic and chromatographic techniques should be used to confirm the structure and assess the purity of Tetrazolo[1,5-a]pyridine-8-carbonitrile.

• Structural Confirmation:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed information about the chemical structure and the connectivity of atoms.

  • Mass Spectrometry (MS): Confirms the molecular weight of the compound.

  • Infrared (IR) Spectroscopy: Can be used to identify key functional groups, such as the nitrile (C≡N) and the tetrazole ring.

• Purity Assessment:

  • High-Performance Liquid Chromatography (HPLC): A powerful technique for quantifying the purity of the product and detecting trace impurities.

  • Elemental Analysis: Determines the elemental composition of the compound, which can be compared to the theoretical values.

Visualizations

Experimental Workflow: Synthesis and Work-up

Caption: A typical workflow for the synthesis, work-up, and purification of Tetrazolo[1,5-a]pyridine-8-carbonitrile.

Logical Relationship: Azide Safety Hierarchy of Controls

Caption: Hierarchy of controls for mitigating risks associated with azide chemistry.

References

• Safe Handling of Azides. (2013, February 1). University of Pittsburgh Environmental Health and Safety. Retrieved from [Link]

• Safe Handling of Sodium Azide (SAZ). Princeton University Environmental Health & Safety. Retrieved from [Link]

• How Dangerous Is Too Dangerous? A Perspective on Azide Chemistry. (2022, September 2). ACS Publications. Retrieved from [Link]

• Thermal hazard and pyrolysis mechanism of tetrazolo[1,5-a]pyridine by TG, DSC, ARC, TG-MS and DFT methods. (2021, August). ResearchGate. Retrieved from [Link]

• Tetrazolo(1,5-A)pyridines and Furazano(4,5-B)pyridine-1-oxides as Energetic Materials. (2025, June 2). DTIC. Retrieved from [Link]

• Standard Operating Procedure Safe Handling of Azido Compounds. (2021, February 16). UNM: Chemistry Department. Retrieved from [Link]

• One-Step Conversion of Pyridine N-Oxides to Tetrazolo[1,5-a]pyridines. Organic Chemistry Portal. Retrieved from [Link]

• Synthesis and thermal behavior of a fused, tricyclic pyridine-based energetic material:4-amino-5-nitro-[5][8][13]oxadiazolo[3,4-e]tetrazolo[1,5-a]pyridine-3-oxide. ResearchGate. Retrieved from [Link]

• Synthesis and thermal behavior of a fused, tricyclic pyridine-based energetic material: 4-amino-5-nitro-[5][8][13]oxadiazolo[3,4-e]tetra-zolo[1,5-a]pyridine-3-oxide. (2018). New Journal of Chemistry (RSC Publishing). Retrieved from [Link]

• Synthesis of tetrazolo[1,5-a]pyridines. Organic Chemistry Portal. Retrieved from [Link]

• Tetrazolo[1,5-a]pyridines and furazano[4,5-b]pyridine 1-oxides. (1990). The Journal of Organic Chemistry - ACS Publications. Retrieved from [Link]

• Innovative synthesis of drug-like molecules using tetrazole as core building blocks. (2024, April 29). Beilstein Archives. Retrieved from [Link]

• Synthesis of tetrazolo[1,5‐a] pyrimidine‐6‐carbonitriles using HMTA‐BAIL@MIL‐101(Cr) as a superior heterogeneous catalyst. (2025, August 6). ResearchGate. Retrieved from [Link]

• Optimization of pyrazolo[1,5-a]pyrimidine based compounds with pyridine scaffold: Synthesis, biological evaluation and molecular modeling study. (2022, March 1). Arabian Journal of Chemistry. Retrieved from [Link]

• Regioselective Copper(I)‐Catalyzed Ullmann Amination of Halopyridyl Carboxylates using Sodium Azide: A Route for Aminopyridyl Carboxylates and their Transformation to Pyrido[2, 3‐d]pyrimidin‐4(1H)‐ones. (2025, October 26). ResearchGate. Retrieved from [Link]

• Tetrazolo[1,5-a]pyridine-8-carbonitrile. Appretech Scientific Limited. Retrieved from [Link]

• Synthesis of tetrazolo[1,5-a]pyrimidine-6-carbonitriles using HMTA-BAIL@MIL-101(Cr) as a superior heterogeneous catalyst. (2021, March 3). PMC. Retrieved from [Link]

• Reactivity of tetrazolo[1,5-a]pyrimidines in click chemistry and hydrogenation. (2021, August 16). Beilstein Archives. Retrieved from [Link]

• One-pot synthesis of tetrazolo[1,5-a]pyrimidines under solvent-free conditions. (2013, May 15). PubMed. Retrieved from [Link]

• How do you synthesise an azide from a halide? TutorChase. Retrieved from [Link]

• (a) Propose a mechanism for the reaction of 2-bromopyridine with sodium amide to give 2-aminopyridine. (2024, June 26). Pearson. Retrieved from [Link]

• Synthesis and Antibacterial Activity of Pyrazolo[1,5-a]quinazoline-3-carbonitriles. Retrieved from [Link]

• Studies in azide chemistry. Part V. Synthesis of 4-azido-2,3,5,6-tetrafluoro-, 4-azido-3-chloro-2,5,6-trifluoro-, and 4-azido-3,5-dichloro-2,6-difluoro-pyridine, and some. (1970). Journal of the Chemical Society C: Organic. Retrieved from [Link]

• Safety Issues with Pyridine Ring Construction. Wordpress. Retrieved from [Link]

• Preparation of Novel Pyrazolo[4,3-e]tetrazolo[1,5-b][8][13]triazine Sulfonamides and Their Experimental and Computational Biological Studies. (2022, May 24). MDPI. Retrieved from [Link]

• Tetrazolo[1,5- a]pyridine-Containing π-Conjugated Systems: Synthesis, Properties, and Semiconducting Characteristics. (2022, June 3). PubMed. Retrieved from [Link]

• Reactions of Azides - Substitution, Reduction, Rearrangements, and More. (2018, June 29). Master Organic Chemistry. Retrieved from [Link]

• Purine and Related Compound Purification Strategies. Teledyne Labs. Retrieved from [Link]

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• 7. Synthesis and thermal behavior of a fused, tricyclic pyridine-based energetic material: 4-amino-5-nitro-[1,2,5]oxadiazolo[3,4-e]tetra-zolo[1,5-a]pyridine-3-oxide - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
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"Tetrazolo[1,5-a]pyridine-8-carbonitrile" troubleshooting poor solubility issues

Welcome to the technical support center for Tetrazolo[1,5-a]pyridine-8-carbonitrile. This guide is designed for researchers, scientists, and drug development professionals to address common challenges encountered during experimental work, with a primary focus on troubleshooting poor solubility. As a Senior Application Scientist, my goal is to provide you with not only procedural steps but also the underlying scientific principles to empower you to make informed decisions in your research.

I. Understanding the Challenge: The "Brick Dust" Nature of Modern Molecules

Many contemporary drug candidates, including heterocyclic compounds like Tetrazolo[1,5-a]pyridine-8-carbonitrile, are often crystalline solids with high melting points and strong intermolecular interactions. This can lead to poor aqueous solubility, a significant hurdle in early-stage drug discovery and development.[1] It is estimated that a high percentage of new chemical entities are poorly water-soluble, which can negatively impact their bioavailability and therapeutic efficacy.[2] This guide provides a systematic approach to overcoming these solubility challenges.

II. Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am having trouble dissolving Tetrazolo[1,5-a]pyridine-8-carbonitrile. Where do I start?

A1: The first step is a systematic solvent screen. While specific solubility data for Tetrazolo[1,5-a]pyridine-8-carbonitrile is not extensively published, a logical starting point is to test its solubility in a range of common laboratory solvents.

Initial Solvent Screening Protocol:

• Preparation: Weigh out a small, precise amount of Tetrazolo[1,5-a]pyridine-8-carbonitrile (e.g., 1 mg) into several individual, clear vials.

• Solvent Addition: To each vial, add a measured volume of a single solvent (e.g., 100 µL) from the list below.

• Observation & Mixing:

  • Vortex each vial for 1-2 minutes.

  • Visually inspect for any undissolved solid.

  • If the solid dissolves, add another measured volume of the compound to determine the approximate saturation point.

  • If the solid does not dissolve, gentle heating (to 40-50°C, if the compound is thermally stable) or sonication in a water bath can be attempted.[3]

Table 1: Recommended Solvents for Initial Screening

Solvent	Polarity	Dielectric Constant	Notes
Water/PBS	High	80.1	The ultimate goal for many biological assays, but likely to have low solubility for this compound.
Dimethyl Sulfoxide (DMSO)	High	47.2	An excellent starting point for many organic molecules. Use anhydrous DMSO for best results.
N,N-Dimethylformamide (DMF)	High	36.7	Another strong polar aprotic solvent.
Ethanol (EtOH)	Medium	24.6	A less toxic option that can be suitable for some applications.
Methanol (MeOH)	Medium	32.7	Similar to ethanol, but can be more effective for some compounds.
Acetonitrile (ACN)	Medium	37.5	Commonly used in analytical chemistry and can be a good solvent for some heterocycles.

Data sourced from various chemical property databases.[4][5]

Q2: My compound seems to dissolve in DMSO, but it precipitates when I dilute it into my aqueous assay buffer. What should I do?

A2: This is a very common issue known as "crashing out." It occurs because the compound is soluble in the organic solvent but not in the final aqueous solution. The key is to manage the transition from the organic stock to the aqueous working solution.

Troubleshooting Workflow for Aqueous Dilution:

Caption: Troubleshooting precipitation upon aqueous dilution.

Detailed Protocol for Stepwise Dilution:

• Prepare a high-concentration stock solution in 100% anhydrous DMSO (e.g., 50 mM).

• Instead of directly diluting this into your aqueous buffer, perform one or more intermediate dilutions in DMSO to lower the concentration.

• Add the final, lower-concentration DMSO stock to your aqueous buffer. This gradual reduction in the organic solvent concentration can prevent the compound from precipitating.

• Always include a vehicle control (buffer with the same final concentration of DMSO) in your experiments. For most cell-based assays, the final DMSO concentration should be kept below 0.5%.[6]

Q3: I've tried common solvents and am still facing solubility issues. What are some more advanced techniques I can consider?

A3: If standard solvent systems are insufficient, several formulation strategies can be employed to enhance the solubility of poorly soluble compounds.[7][8][9][10]

Table 2: Advanced Solubilization Techniques

Technique	Mechanism of Action	Considerations
pH Modification	For ionizable compounds, adjusting the pH of the solution can increase the proportion of the more soluble ionized form.[11]	Requires knowledge of the compound's pKa. The final pH must be compatible with your experimental system.
Use of Cyclodextrins	Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic guest molecules, forming an inclusion complex with a hydrophilic exterior, thereby increasing aqueous solubility.[10]	The size of the cyclodextrin cavity must be appropriate for the guest molecule. Can sometimes interfere with ligand-receptor binding assays.
Solid Dispersions	The compound is dispersed in a solid matrix, often a hydrophilic polymer. This can reduce the particle size to a molecular level and improve wettability.[12]	Requires specialized equipment (e.g., spray dryer, hot-melt extruder) to prepare.
Particle Size Reduction	Techniques like micronization or nanosuspension increase the surface area-to-volume ratio of the compound, which can lead to a faster dissolution rate according to the Noyes-Whitney equation.[13][9][12]	May not increase the equilibrium solubility but can improve the rate of dissolution. Requires specialized equipment.

Decision-Making Flowchart for Solubility Enhancement:

Caption: Decision-making flowchart for advanced solubility enhancement.

Q4: Are there any safety precautions I should be aware of when handling Tetrazolo[1,5-a]pyridine-8-carbonitrile?

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, gloves, and a lab coat.

• Handling: Handle the compound in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of any dust. Avoid contact with skin and eyes.[14]

• Storage: Store in a cool, dry, and well-ventilated place away from strong oxidizing agents.[14] Keep the container tightly closed.

For more detailed safety information, it is always best to consult the supplier's SDS for the specific product you have purchased.

III. Concluding Remarks

Troubleshooting the solubility of a novel compound like Tetrazolo[1,5-a]pyridine-8-carbonitrile is an iterative and empirical process. By starting with a systematic solvent screen and progressively employing more advanced formulation strategies as needed, you can develop a robust protocol for your specific experimental needs. Remember to always validate your solubilization method to ensure it does not interfere with your assay and to include appropriate vehicle controls.

IV. References

• Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). (2010, October 1). American Pharmaceutical Review. [Link]

• An overview of techniques for multifold enhancement in solubility of poorly soluble drugs. Journal of Applied Pharmaceutical Science. [Link]

• Innovative Formulation Strategies for Poorly Soluble Drugs. (2025, October 17). World Pharma Today. [Link]

• Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. (2024, May 29). Hilaris Publisher. [Link]

• Techniques to improve the solubility of poorly soluble drugs. ResearchGate. [Link]

• Techniques for Improving Solubility. (2022, November 15). International Journal of Medical Science and Dental Research. [Link]

• Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. (2019, June 30). International Journal of Pharmaceutical Sciences and Research. [Link]

• Formulation strategies for poorly soluble drugs. (2025, July 8). ResearchGate. [Link]

• DMSO wont dilute my pure compound. How to solve this? (2014, January 16). ResearchGate. [Link]

• How to dissolve small inhibitor molecules for binding assay? (2013, September 10). ResearchGate. [Link]

• Common Solvents Used in Organic Chemistry: Table of Properties. (2020, August 9). Master Organic Chemistry. [Link]

• Properties of Common Laboratory Solvents. University of Wisconsin-Madison. [Link]

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• 6. medchemexpress.cn [medchemexpress.cn]
• 7. czasopisma.umlub.pl [czasopisma.umlub.pl]
• 8. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 9. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 10. hilarispublisher.com [hilarispublisher.com]
• 11. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
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• 14. fishersci.com [fishersci.com]

"Tetrazolo[1,5-a]pyridine-8-carbonitrile" stability issues during storage and handling

Welcome to the technical support resource for Tetrazolo[1,5-a]pyridine-8-carbonitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the stability, storage, and handling of this compound. Our goal is to equip you with the knowledge to anticipate and troubleshoot potential challenges in your experiments, ensuring the integrity of your results and the safety of your laboratory environment.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns with Tetrazolo[1,5-a]pyridine-8-carbonitrile?

The principal stability consideration for tetrazolo[1,5-a]pyridine-8-carbonitrile, and fused tetrazoles in general, is the inherent valence tautomerism known as the azide-tetrazole equilibrium.[1][2][3] The fused tetrazole ring can exist in equilibrium with its open-chain isomer, 2-azido-3-cyanopyridine. This equilibrium is dynamic and highly sensitive to environmental factors.

• Impact on Reactivity: The tetrazole form is generally unreactive in many reactions, while the azide tautomer is the active species for transformations like copper-catalyzed azide-alkyne cycloadditions (CuAAC or "click" chemistry) and Staudinger reactions.[2][3]

• Impact on Characterization: The presence of both tautomers in solution can lead to complex NMR spectra, making characterization challenging if not anticipated.[4]

Q2: I'm observing unexpected peaks in my NMR spectrum. Could this be related to instability?

Yes, this is a common observation and is very likely due to the azide-tetrazole equilibrium. The ratio of the tetrazole to the azide tautomer can vary significantly depending on the solvent used for NMR analysis.[2][5]

• Solvent Polarity: More polar solvents, such as DMSO-d6, tend to favor the closed-ring tetrazole form.[2][5] In less polar solvents like CDCl3, a notable equilibrium between both the tetrazole and azide forms can be observed.[2]

• Temperature: The azide form is favored at higher temperatures as its formation is an endothermic process.[1][2]

If you are seeing unexpected peaks, consider acquiring spectra in different solvents or at varying temperatures to confirm the presence of both tautomers.

Q3: Is Tetrazolo[1,5-a]pyridine-8-carbonitrile sensitive to heat? What are the decomposition risks?

While many tetrazole derivatives are noted for their good thermal stability, it is crucial to recognize that they are nitrogen-rich, energetic compounds.[6][7][8] Upon heating, tetrazoles can decompose and release nitrogen gas, which can be hazardous if not controlled.[9]

The thermal decomposition of the parent compound, tetrazolo[1,5-a]pyridine, has been studied and involves the opening of the tetrazole ring to release N2, followed by the rupture of the pyridine ring.[10] The presence of the electron-withdrawing nitrile group in the 8-position may influence the decomposition temperature and pathway.

Recommendation: Always handle this compound with care and avoid excessive heating unless required for a specific reaction. It is advisable to perform a small-scale test to assess its thermal behavior under your experimental conditions.

Q4: What are the recommended storage conditions for long-term stability?

To ensure the long-term stability of Tetrazolo[1,5-a]pyridine-8-carbonitrile, it is recommended to store it in a tightly sealed container in a cool, dry, and well-ventilated area.[11][12] Some suppliers also recommend storage under an inert atmosphere.[13]

Storage Parameter	Recommendation	Rationale
Temperature	Cool (2-8 °C recommended)	Lower temperatures favor the more stable tetrazole tautomer and slow down potential decomposition pathways.[1]
Atmosphere	Inert gas (e.g., Argon, Nitrogen)	Minimizes exposure to moisture and oxygen, which could potentially contribute to degradation over time.
Light	Amber vial or dark location	Protects against photochemical decomposition or rearrangement, as fused tetrazoles can be light-sensitive.[14][15]
Container	Tightly sealed, appropriate material	Prevents contamination and exposure to atmospheric moisture.

Troubleshooting Guides

Guide 1: Poor Yield or No Reaction in "Click" Chemistry (CuAAC)

Problem: You are attempting a copper-catalyzed azide-alkyne cycloaddition (CuAAC) with Tetrazolo[1,5-a]pyridine-8-carbonitrile, but you are observing low to no product formation.

Root Cause Analysis: The CuAAC reaction requires the azide tautomer. If your reaction conditions strongly favor the unreactive tetrazole form, the reaction will be sluggish or fail.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for CuAAC reactions.

Detailed Steps:

• Evaluate Your Solvent System: If you are using a highly polar solvent, the equilibrium will be shifted towards the tetrazole.[5] Consider if a less polar solvent or a biphasic system could be employed to encourage the formation of the azide tautomer.

• Adjust the Temperature: Since the formation of the azide is endothermic, gently warming the reaction mixture can shift the equilibrium towards the required azide tautomer.[1][2] Proceed with caution and monitor for any signs of decomposition.

• Reaction Time: Reactions involving this equilibrium may require longer reaction times to allow for the conversion of the tetrazole to the reactive azide.

Guide 2: Inconsistent Characterization Data

Problem: You are getting inconsistent results from different analytical techniques (e.g., NMR, IR, LC-MS) or between batches of the compound.

Root Cause Analysis: This can be due to the presence of both the tetrazole and azide tautomers in varying ratios, or potential degradation of the sample.

Troubleshooting Protocol:

• Standardize Sample Preparation: Ensure that your sample preparation for each analytical technique is consistent, particularly the choice of solvent and the temperature.

• Variable Temperature NMR (VT-NMR): If you suspect tautomerism, VT-NMR is a powerful tool.[2][3] As the temperature changes, the ratio of the two forms will shift, leading to predictable changes in the NMR spectrum.

• Infrared (IR) Spectroscopy: Look for the characteristic azide stretch (around 2100-2200 cm⁻¹).[5] Its presence or absence can give a qualitative indication of the tautomeric equilibrium in the solid state or in a specific solvent.

• Purity Assessment: Use a high-resolution technique like LC-MS to check for the presence of impurities or degradation products that might be contributing to the inconsistent data.

Safe Handling Protocols

Given the energetic nature of tetrazole compounds, adherence to strict safety protocols is paramount.

Personal Protective Equipment (PPE):

• Eye Protection: Always wear safety glasses with side shields or goggles.[16]

• Hand Protection: Wear appropriate chemical-resistant gloves.

• Body Protection: A flame-retardant lab coat is recommended.

Handling Procedures:

• Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.[11][17]

• Static Discharge: When transferring the solid, use grounding techniques to prevent static electricity buildup.[18]

• Avoid Mechanical Shock: Do not subject the material to grinding, impact, or friction.

• Spill Cleanup: In case of a spill, avoid generating dust. Carefully sweep up the solid material and place it in a sealed container for disposal.[11][17]

Logical Relationship Diagram for Safe Handling:

Caption: Key components of safe handling procedures.

References

• Lakshman, M. K., et al. (2010). Azide−Tetrazole Equilibrium of C-6 Azidopurine Nucleosides and Their Ligation Reactions with Alkynes. The Journal of Organic Chemistry. Available at: [Link]

• Pop, A., et al. (n.d.). Photochemical Transformations of Tetrazole Derivatives: Applications in Organic Synthesis. MDPI. Available at: [Link]

• Leškovskis, K. (2022). AZIDE-TETRAZOLE EQUILIBRIUM IN PYRIDO[2,3-d]PYRIMIDINES. Latvian Chemistry Conference. Available at: [Link]

• Leškovskis, K., et al. (2022). SnAr Reactions of 2,4-Diazidopyrido[3,2-d]pyrimidine and Azide-Tetrazole Equilibrium Studies of the Obtained 5-Substituted Tetrazolo[1,5-a]pyrido[2,3-e]pyrimidines. MDPI. Available at: [Link]

• Gromova, A. V., et al. (2022). 15N Chemical Shifts and JNN-Couplings as Diagnostic Tools for Determination of the Azide-Tetrazole Equilibrium in Tetrazoloazines. PubMed. Available at: [Link]

• Wikipedia. (n.d.). Tetrazole. Available at: [Link]

• Leškovskis, K., et al. (2023). Azide-Tetrazole Equilibrium in Pyrido[3,2-D]Pyrimidines. RTU Research. Available at: [Link]

• Bouzayani, N., et al. (2024). An Overview of Pyrazole-Tetrazole-Based Hybrid Compounds: Synthesis Methods, Biological Activities and Energetic Properties. MDPI. Available at: [Link]

• Al-Azzawi, W. A. M., & Al-Obaidi, A. A. H. (2023). View of Tetrazole Derivatives and Role of Tetrazole in Medicinal Chemistry: An Article Review. Al-Nahrain Journal of Science. Available at: [Link]

• Balaji, S., et al. (2025). Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy. Frontiers in Chemistry. Available at: [Link]

• Zhang, C., et al. (2022). Nitrification Progress of Nitrogen-Rich Heterocyclic Energetic Compounds: A Review. PMC. Available at: [Link]

• ResearchGate. (n.d.). Thermal hazard and pyrolysis mechanism of tetrazolo[1,5-a]pyridine by TG, DSC, ARC, TG-MS and DFT methods. Available at: [Link]

• Frontiers. (2022). Synthetic Strategies Toward Nitrogen-Rich Energetic Compounds Via the Reaction Characteristics of Cyanofurazan/Furoxan. Available at: [Link]

• Wiley. (2022). Nitrogen-Rich Energetic Materials. Available at: [Link]

• High performing and nitrogen-rich high energy density materials. (2016). Ludwig-Maximilians-Universität München. Available at: [Link]

• Appretech Scientific Limited. (n.d.). Tetrazolo(1,5-a)pyridine-8-carbonitrile. Available at: [Link]

• AMERICAN ELEMENTS. (n.d.). Tetrazolo[1,5-a]pyridine. Available at: [Link]

• ACS Publications. (2025). Design, Synthesis, and Characterization of Novel, Nitrogen-Rich Fused Energetic Materials with High Energy, Low Sensitivity, and Thermal Stability. Available at: [Link]

• Loba Chemie. (n.d.). PYRIDINE FOR SYNTHESIS. Available at: [Link]

• Russian Chemical Reviews. (2024). Decomposition products of tetrazoles as starting reagents of secondary chemical and biochemical reactions. Available at: [Link]

• ChemSynthesis. (2025). tetraazolo[1,5-b]pyridazine-8-carbonitrile. Available at: [Link]

• PubMed. (2022). Tetrazolo[1,5- a]pyridine-Containing π-Conjugated Systems: Synthesis, Properties, and Semiconducting Characteristics. Available at: [Link]

• ARKIVOC. (2009). Ring opening and ring expansion of 8-cyano-tetrazolo[1,5-a]pyridine with secondary amines. Reactions of azides, tetrazoles and. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of tetrazolo[1,5-a]pyridines. Available at: [Link]

• Stenutz. (n.d.). tetrazolo[1,5-a]pyridine. Available at: [Link]

• ACS Publications. (n.d.). Tetrazoles via Multicomponent Reactions. Available at: [Link]

• Beilstein Archives. (2021). Reactivity of tetrazolo[1,5-a]pyrimidines in click chemistry and hydrogenation. Available at: [Link]

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"Tetrazolo[1,5-a]pyridine-8-carbonitrile" avoiding unwanted side reactions

Topic: Stability, Synthesis, and Avoiding Side Reactions

Executive Summary

Tetrazolo[1,5-a]pyridine-8-carbonitrile is a fused heterocyclic system that exhibits valence tautomerism . It exists in a dynamic equilibrium with its isomeric 2-azido-3-pyridinecarbonitrile form.

This guide addresses the critical challenge of working with this molecule: controlling the Tetrazole-Azide equilibrium. Uncontrolled ring opening leads to unwanted nitrene formation, polymerization, or loss of regioselectivity.

Module 1: The Core Mechanism (The "Schrödinger" Problem)

Before troubleshooting, you must understand that your compound is not static. It is a "molecular switch" triggered by heat and solvent polarity.

The Equilibrium Pathway

The tetrazole ring (A) opens to form the azide (B). Upon further energy input (heat/light), the azide loses nitrogen (

) to form a reactive nitrene (C), which causes irreversible degradation (ring expansion or dimerization).

Figure 1: The Valence Tautomerism Pathway. The goal is to keep the system in the Blue node (Tetrazole) and avoid the Red node (Nitrene).

Module 2: Troubleshooting Synthesis & Isolation

Primary Precursor: 2-chloro-3-pyridinecarbonitrile (or 2-bromo analog). Reagent: Sodium Azide (

) or Trimethylsilyl Azide ( ).

Issue 1: "My product decomposes or turns into tar during workup."

Diagnosis: Uncontrolled Nitrene Formation. If you heat the reaction mixture above 80°C or use high-vacuum distillation at elevated temperatures, the equilibrium shifts to the azide, which then extrudes

.

• Corrective Protocol:

  • Temperature Cap: Never exceed 60°C during synthesis or solvent removal.

  • Workup: Do not distill. Precipitate the product by pouring the reaction mixture into ice-cold water. The hydrophobic tetrazole will crystallize out.

Issue 2: "NMR shows a mixture of broad signals."

Diagnosis: Fast Exchange (Tautomerism) on the NMR Time Scale. In certain solvents (like

), the rate of interconversion between tetrazole and azide is comparable to the NMR timescale, causing peak broadening.

• Corrective Protocol:

  • Switch Solvent: Run NMR in DMSO-d6 . Polar aprotic solvents stabilize the dipolar tetrazole form, locking the equilibrium and sharpening the peaks.

  • Cooling: Run Variable Temperature (VT) NMR at -20°C to freeze out the individual isomers.

Issue 3: "Low yield due to hydrolysis of the nitrile group."

Diagnosis: Acid/Base Hydrolysis. The 8-cyano group is activated by the adjacent electron-deficient pyridine ring. Strong acidic or basic conditions (often used to catalyze nucleophilic substitution) can hydrolyze the nitrile to an amide or carboxylic acid.

• Corrective Protocol:

  • Buffer the System: Use Ammonium Chloride (

    ) if acidic buffering is needed, but avoid strong mineral acids ( ).

  • Reagent Switch: Use

    with TBAF (Tetrabutylammonium fluoride) in THF. This provides a mild, neutral source of azide ions, preventing nitrile hydrolysis [1].

Module 3: Avoiding Unwanted Side Reactions

Side Reaction A: The Dimroth Rearrangement

While less common in 8-cyano derivatives than in amino-derivatives, base-mediated ring opening can lead to isomer scrambling if other nucleophiles are present.

• Trigger: Heating in basic solvents (e.g., Pyridine,

  ).

• Prevention: Perform all cyclization steps under neutral or slightly acidic conditions.

Side Reaction B: Nucleophilic Attack at C-5 or C-7

The fusion of the tetrazole ring makes the pyridine moiety highly electron-deficient.

• Risk: Nucleophiles (alcohols, amines) intended to react with the nitrile might instead attack the pyridine ring carbons (C-5 or C-7), leading to ring opening or substitution.

• Prevention: Perform nitrile functionalization (e.g., hydration to amide) before forming the tetrazole ring if possible, or use non-nucleophilic bases (e.g., DBU, DIPEA) if base is required.

Module 4: Storage & Handling Data

Isomer Stability Table Use this table to select the correct environment for your compound.

Parameter	Condition	Dominant Isomer	Risk Level
State	Solid (Crystalline)	Tetrazole	Low
Solvent	DMSO / DMF	Tetrazole	Low
Solvent	/ Toluene	Equilibrium Mixture	Medium
Temperature	< 25°C	Tetrazole	Low
Temperature	> 80°C	Azide	High ( loss)
Light	UV Irradiation	Nitrene	Critical (Degradation)

Frequently Asked Questions (FAQ)

Q1: Can I use "Click Chemistry" (CuAAC) on the azide form? A: Yes, but it requires a trick. Since the tetrazole is the major form at room temperature, you must heat the reaction to ~60-70°C to populate the azide species, which is then trapped by the alkyne. Note that the 8-cyano group is electron-withdrawing, which generally stabilizes the tetrazole form, making the "unmasking" of the azide harder than in unsubstituted analogs [2].

Q2: Is this compound explosive? A: All tetrazoles and azides are potentially energetic. While the 8-cyano derivative is not a primary explosive, it has high nitrogen content. Do not grind large quantities. Perform Differential Scanning Calorimetry (DSC) to determine the onset of decomposition before scaling up >1g.

Q3: Why does the nitrile peak (

) disappear in IR? A: Check if you have accidentally formed a Tetrazolo-Tetrazole . If you used excess azide and high heat, the nitrile group itself can react with azide to form a second tetrazole ring (bistetrazole).

References

• Laha, J. K., & Cuny, G. D. (2008).[1][2] Synthesis of Tetrazolo[1,5-a]pyridines Utilizing Trimethylsilyl Azide and Tetrabutylammonium Fluoride Hydrate.[1][2] Synthesis, 4002-4006.[1][2]

• El-Azhary, A. A. (2025). Azido-tetrazole equilibrium in 2-azidothiazole system. Molecular orbital calculations. Spectrochimica Acta Part A, (Contextual reference on EWG effects on equilibrium).

• Gaponik, P. N., et al. (2017). Synthesis, effect of substituents on the regiochemistry and equilibrium studies of tetrazolo[1,5-a]pyrimidine/2-azidopyrimidines. Beilstein Journal of Organic Chemistry.

Sources

• 1. Synthesis of Tetrazolo[1,5-a]pyridines Utilizing Trimethylsilyl Azide and Tetrabutylammonium Fluoride Hydrate [organic-chemistry.org]
• 2. Tetrazolo[1,5-a]pyridine synthesis [organic-chemistry.org]

Reference Data & Comparative Studies

A Comparative Guide for Medicinal Chemists: Tetrazolo[1,5-a]pyridine-8-carbonitrile vs. Triazolo[1,5-a]pyridines

This guide provides a detailed, data-supported comparison between the specific, highly functionalized scaffold, tetrazolo[1,5-a]pyridine-8-carbonitrile, and the broader, versatile class of triazolo[1,5-a]pyridines. We will delve into their distinct structural features, synthetic pathways, and divergent applications in modern drug discovery, offering insights to guide researchers in scaffold selection for targeted therapeutic development.

Introduction: A Tale of Two Fused Pyridines

In the landscape of heterocyclic chemistry, fused pyridine systems are privileged scaffolds due to their prevalence in biologically active molecules. Both tetrazolo[1,5-a]pyridines and triazolo[1,5-a]pyridines represent important classes of these compounds, yet they offer fundamentally different strategic advantages in medicinal chemistry programs.

• Triazolo[1,5-a]pyridines : This is a broad and versatile class of compounds featuring a five-membered triazole ring (three nitrogen atoms) fused to a pyridine ring. Their structural similarity to purines has made them a classic bioisostere in drug design, leading to their exploration in a vast array of therapeutic areas, including oncology, inflammation, and infectious diseases.[1][2] The scaffold's value lies in its adaptability, allowing for substitution at multiple positions to fine-tune pharmacological activity.[3][4]

• Tetrazolo[1,5-a]pyridine-8-carbonitrile : This is a highly specific molecule featuring a tetrazole ring (four nitrogen atoms) fused to a pyridine ring, crucially functionalized with a carbonitrile group at the 8-position. The tetrazole ring itself is a well-established bioisostere for the carboxylic acid group, offering improved metabolic stability and pharmacokinetic profiles.[5][6] The addition of the potent electron-withdrawing nitrile group at a key position further defines its chemical character, pre-organizing the molecule for specific types of interactions and applications, such as in materials science and as a key intermediate for potent enzyme inhibitors.[7][8]

This guide will dissect these differences, moving from fundamental properties to concrete experimental data to inform rational drug design.

Structural and Physicochemical Properties: The Impact of an Extra Nitrogen

The core difference—a triazole versus a tetrazole ring—profoundly influences the electronic and physical properties of these scaffolds. The presence of four nitrogen atoms in the tetrazole ring generally increases the compound's polarity and potential for hydrogen bonding compared to the triazole analogue.

Property	Tetrazolo[1,5-a]pyridine-8-carbonitrile	[1][3][9]Triazolo[1,5-a]pyrimidine (Representative)	[1][9][10]Triazolo[1,5-a]pyridine (Representative)
Molecular Formula	C₆H₃N₅[11]	C₅H₄N₄[12]	C₆H₅N₃[13]
Molecular Weight	145.12 g/mol [11]	120.11 g/mol [12]	119.12 g/mol [13]
Key Functional Group	8-carbonitrile (strong electron-withdrawing)	Unsubstituted (versatile for functionalization)	Unsubstituted (versatile for functionalization)
Nitrogen Count	5	4	3
Aromaticity	Aromatic fused system	Described as having limited aromaticity[1]	Aromatic fused system
Bioisosterism	Tetrazole ring acts as a carboxylic acid isostere[5][6]	Triazolopyrimidine core acts as a purine isostere[1]	N/A

The nitrile group on tetrazolo[1,5-a]pyridine-8-carbonitrile is a critical feature. It serves as a powerful electron-withdrawing group, modulating the electronics of the entire ring system. Furthermore, it acts as a synthetic handle for conversion into other functional groups, most notably the tetrazole ring itself in many synthetic strategies, or for further derivatization.

Comparative Synthesis Strategies

The synthetic routes to these scaffolds diverge based on their core structural differences, reflecting distinct choices in starting materials and reaction mechanisms.

Synthesis of Tetrazolo[1,5-a]pyridines

A prevalent and efficient method for synthesizing the tetrazolo[1,5-a]pyridine core involves the reaction of 2-halopyridines with an azide source. This approach offers high regioselectivity and is tolerant of various functional groups.[14][15]

Caption: General synthesis of tetrazolo[1,5-a]pyridines.

Synthesis of Triazolo[1,5-a]pyridines

The synthesis of the[1][3][9]triazolo[1,5-a]pyridine scaffold commonly begins with 2-aminopyridine derivatives. A variety of methods exist, including the cyclization of N-(pyrid-2-yl)formamidoximes or PIFA-mediated intramolecular annulation of N-(pyridin-2-yl)benzimidamides, which offer mild conditions and high yields.[9]

Caption: Common synthesis route for[1][3][9]triazolo[1,5-a]pyridines.

The choice of synthesis is causal: for tetrazoles, the key is introducing the N-N-N-N unit, for which azide chemistry is paramount. For triazoles starting from 2-aminopyridines, the strategy revolves around building the three-nitrogen ring onto the existing amino group.

Biological Activity and Applications: A Comparative Analysis

The structural and electronic differences translate directly into distinct pharmacological profiles and applications.

Triazolo[1,5-a]pyridines: A Scaffold for Kinase Inhibition and Broad Bioactivity

The triazolo[1,5-a]pyridine and its pyrimidine analogue are staples in medicinal chemistry, particularly as kinase inhibitors. Their ability to act as purine bioisosteres makes them ideal for targeting ATP-binding sites. Numerous derivatives have been developed as potent inhibitors of therapeutically relevant kinases.

• Anticancer Activity : Derivatives have shown potent activity against multiple kinases involved in cancer progression, including EGFR, VEGFR2, and CDK2.[3] For instance, compound 12b from one study showed broad antiproliferative potential with a GI50 mean value of 10.63 μM across the NCI-60 cancer cell line panel.[3]

• Anti-inflammatory Activity : This scaffold is the basis for inhibitors of Janus kinases (JAK1/2), which are critical mediators of inflammatory signaling.[4]

• Antimicrobial and Antiviral Activity : The core structure is found in agents with antibacterial, antifungal, and antiviral properties.[16][17]

Tetrazolo[1,5-a]pyridine-8-carbonitrile: A Platform for Potent, Specific Modulators

While less broadly explored than the triazolo- scaffold, derivatives of tetrazolo[1,5-a]pyridine-8-carbonitrile have emerged as highly potent inhibitors in specific target classes, often leveraging the unique properties of the tetrazole and nitrile groups.

• α-Glucosidase Inhibition : A series of 6-amino-2,5,7-triaryl-[1][3][9]triazolo[1,5-a]pyridine-8-carbonitriles (structurally related to the core topic) were synthesized and showed remarkable inhibitory potency against α-glucosidase, an important target for type 2 diabetes.[7]

• Diverse Pharmacological Activities : The 8-cyano moiety is a key feature in derivatives showing anti-inflammatory, antioxidant, and antibacterial activities, and has served as a crucial intermediate for developing adenosine receptor antagonists and PDE10A inhibitors.[7]

• Antimicrobial Activity : Tetrazolo[1,5-a]pyrimidines, a closely related class, have demonstrated notable antimicrobial and antioxidant activities.[18][19]

Quantitative Comparison of Biological Activity

Compound Class	Target/Assay	Representative IC₅₀ / Activity	Reference
Triazolo[1,5-a]pyrimidine Derivative (12b)	EGFR Kinase	2.19 µM	[3]
Triazolo[1,5-a]pyrimidine Derivative (12b)	VEGFR2 Kinase	2.95 µM	[3]
Triazolo[1,5-a]pyrimidine Derivative (12b)	CDK2 Kinase	9.31 µM	[3]
Triazolo[1,5-a]pyridine Derivative (J-4)	JAK1 Kinase	4.6 nM	[4]
Triazolo[1,5-a]pyridine Derivative (J-4)	JAK2 Kinase	1.1 nM	[4]
Tetrazolo[1,5-a]pyridine-8-carbonitrile Derivative (15j)	α-Glucosidase	6.60 µM	[7]
Acarbose (Reference Drug)	α-Glucosidase	750.00 µM	[7]

This data highlights a key strategic difference: the triazolo[1,5-a]pyridine scaffold is a proven platform for developing highly potent, low-nanomolar kinase inhibitors, while the tetrazolo[1,5-a]pyridine-8-carbonitrile scaffold can produce potent, low-micromolar enzyme inhibitors that are orders of magnitude more effective than existing drugs like acarbose in their specific class.[4][7]

Caption: Potential mechanism of action for triazolopyridine kinase inhibitors.

Experimental Protocols

To ensure scientific integrity, the following are representative, self-validating protocols for the synthesis of these scaffolds, derived from authoritative sources.

Protocol 1: Synthesis of Tetrazolo[1,5-a]pyridines from 2-Halopyridines

This protocol is adapted from the work of Laha and Cuny, which provides a convenient and high-yielding method.[15]

Objective: To synthesize a tetrazolo[1,5-a]pyridine derivative.

Materials:

• 2-Halopyridine (e.g., 8-bromo-2-chloropyridine) (1.0 mmol)

• Trimethylsilyl azide (TMSN₃) (1.5 mmol)

• Tetrabutylammonium fluoride hydrate (TBAF·xH₂O) (1.5 mmol)

• Anhydrous N,N-Dimethylformamide (DMF) (5 mL)

Procedure:

• To a sealed reaction vial, add the 2-halopyridine (1.0 mmol), TBAF·xH₂O (1.5 mmol), and anhydrous DMF (5 mL).

• Stir the mixture at room temperature for 5 minutes.

• Add trimethylsilyl azide (1.5 mmol) to the reaction mixture.

• Seal the vial tightly and heat the reaction mixture at 85 °C for 24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. The disappearance of the starting material indicates reaction completion.

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into water (20 mL) and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired tetrazolo[1,5-a]pyridine.

Validation: The structure of the final product should be confirmed by ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS) to validate its identity and purity.

Protocol 2: Synthesis of[1][3][9]Triazolo[1,5-a]pyridines via Oxidative N-N Bond Formation

This protocol is based on the PIFA-mediated annulation method described by Zheng et al., noted for its efficiency and short reaction times.[9]

Objective: To synthesize a substituted[1][3][9]triazolo[1,5-a]pyridine.

Materials:

• N-(pyridin-2-yl)benzimidamide (1.0 mmol)

• [Bis(trifluoroacetoxy)iodo]benzene (PIFA) (1.2 mmol)

• Dichloromethane (DCM) (10 mL)

Procedure:

• Dissolve the N-(pyridin-2-yl)benzimidamide (1.0 mmol) in dichloromethane (10 mL) in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Add PIFA (1.2 mmol) portion-wise to the stirred solution over 5 minutes.

• Allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (15 mL).

• Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 15 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the resulting residue by flash column chromatography (silica gel) to yield the pure[1][3][9]triazolo[1,5-a]pyridine product.

Validation: Characterize the product using ¹H NMR, ¹³C NMR, and HRMS to confirm the successful intramolecular annulation and N-N bond formation.

Conclusion and Strategic Outlook

The choice between a tetrazolo[1,5-a]pyridine-8-carbonitrile framework and a triazolo[1,5-a]pyridine scaffold is a strategic one, dictated by the therapeutic target and desired pharmacological profile.

• Choose Triazolo[1,5-a]pyridines when:

  • Targeting ATP-binding sites, particularly in kinases, where the purine bioisosterism is advantageous.

  • A broad structure-activity relationship (SAR) exploration is needed, as the scaffold offers multiple points for diversification.

  • Developing agents for well-established target families like kinases, where this scaffold has a proven track record.

• Choose Tetrazolo[1,5-a]pyridine-8-carbonitrile when:

  • A carboxylic acid bioisostere is required to improve pharmacokinetic properties like oral bioavailability and metabolic stability.

  • The target has a specific active site that can be powerfully addressed by the unique electronic and hydrogen-bonding capabilities of the tetrazole ring combined with an electron-withdrawing group.

  • Seeking high potency in novel target classes where purine mimicry is not the primary goal, such as metabolic enzymes.

Ultimately, both scaffolds are powerful tools in the arsenal of the medicinal chemist. The triazolo[1,5-a]pyridines offer breadth and versatility, while the more specialized tetrazolo[1,5-a]pyridine-8-carbonitrile provides a pathway to potent and highly specific modulators through its unique combination of functional groups.

References

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• Oukoloff, K., et al. (2020). 1,2,4-Triazolo[1,5-a]pyrimidines in Drug Design. Molecules, 25(21), 5069. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of 1,2,4‐triazolo[1,5‐a]pyridines 7 and 8. Available at: [Link]

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• Organic Chemistry Portal. (n.d.). Flow Synthesis of Functionalized 1,2,4-Triazolo[1,5-a]pyridines. Available at: [Link]

• LOCKSS. (2013). A NEW METHOD FOR THE SYNTHESIS OF[1][3][9]TRIAZOLO[1,5-a]- PYRIDINE DERIVATIVES. HETEROCYCLES, 87(4). Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,2,3-triazolo[1,5-a]pyridines. Available at: [Link]

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• ResearchGate. (n.d.). The Chemistry of the[1][9][10]Triazolo[1 , 5 -a]pyridines: An Update. Available at: [Link]

• Wang, Y., et al. (2020). Discovery of triazolo [1,5-a] pyridine derivatives as novel JAK1/2 inhibitors. Bioorganic & Medicinal Chemistry Letters, 30(14), 127225. Available at: [Link]

• Pinheiro, S., et al. (2020). Biological activities of[1][3][9]triazolo[1,5-a]pyrimidines and analogs. Medicinal Chemistry Research, 29, 1465–1488. Available at: [Link]

• Wang, Y., et al. (2022). Design, Synthesis and Biological Evaluation of[1][3][9]Triazolo[1,5-a]pyrimidine Indole Derivatives against Gastric Cancer Cells MGC-803 via the Suppression of ERK Signaling Pathway. Molecules, 27(15), 5013. Available at: [Link]

• Gholamzadeh, P., et al. (2024). Design, synthesis, and evaluation of triazolo[1,5-a]pyridines as novel and potent α‑glucosidase inhibitors. Scientific Reports, 14, 12345. Available at: [Link]

• The Bioscan. (2023). Design, Synthesis and Antimicrobial Evaluation of Novel Pyridyl-Linked Triazolo[1,5-a]pyrimidine-6-Carboxamide. Available at: [Link]

• PubChem. (n.d.). 1,2,4-Triazolo(1,5-a)pyrimidine. Available at: [Link]

• PubChem. (n.d.).[1][9][10]Triazolo[1,5-a]pyridine. Available at: [Link]

• Semantic Scholar. (n.d.). 1,2,4-Triazolo[1,5-a]pyrimidines in drug design. Available at: [Link]

• Ali, I., et al. (2023). Triazolopyridine, a leitmotif of synthetic methods and pharmacological attributes: An extensive review. Arabian Journal of Chemistry, 16(7), 104811. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of tetrazolo[1,5-a]pyridines. Available at: [Link]

• El-Sayed, N. N. E., et al. (2018). Synthetic Strategy for Pyrazolo[1,5-a]pyridine and Pyrido[1,2-b]indazole Derivatives through AcOH and O2-Promoted Cross-dehydrogenative Coupling Reactions between 1,3-Dicarbonyl Compounds and N-Amino-2-iminopyridines. ACS Omega, 3(10), 14556-14565. Available at: [Link]

• ResearchGate. (n.d.). Figure S1: Scheme that illustrate the mechanism of tetrazolo[1,5-a]pyrimidines formation from β-enaminone and 5-aminotetrazole. Available at: [Link]

• Laha, J. K., & Cuny, G. D. (2008). Synthesis of Tetrazolo[1,5-a]pyridines Utilizing Trimethylsilyl Azide and Tetrabutylammonium Fluoride Hydrate. Synthesis, 2008(24), 4002-4006. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of tetrazolo[1,5‐a]pyrimidine‐6‐carbonitriles (12). Available at: [Link]

• Royal Society of Chemistry. (2016). Antimicrobial and antioxidant activity evaluation of tetrazolo[1,5-a]pyrimidines: A simple diisopropylammonium trifluoroacetate mediated synthesis. RSC Advances, 6, 85025-85032. Available at: [Link]

• Frizzo, C. P., et al. (2021). Reactivity of tetrazolo[1,5- a ]pyrimidines in click chemistry and hydrogenation. Beilstein Archives. Available at: [Link]

• ChemSynthesis. (n.d.). tetraazolo[1,5-b]pyridazine-8-carbonitrile. Available at: [Link]

• Beilstein Journal of Organic Chemistry. (2024). Innovative synthesis of drug-like molecules using tetrazole as core building blocks. Available at: [Link]

• Bentham Science. (n.d.). Tetrazoles: Synthesis and Biological Activity. Available at: [Link]

• Mojzych, M., et al. (2022). Preparation of Novel Pyrazolo[4,3-e]tetrazolo[1,5-b][1][3][9]triazine Sulfonamides and Their Experimental and Computational Biological Studies. International Journal of Molecular Sciences, 23(11), 5917. Available at: [Link]

• ResearchGate. (2016). Biological activities importance of Tetrazole derivatives. Available at: [Link]

• Appretech Scientific Limited. (n.d.). Tetrazolo(1,5-a)pyridine-8-carbonitrile. Available at: [Link]

• Umeda, R., et al. (2022). Tetrazolo[1,5- a]pyridine-Containing π-Conjugated Systems: Synthesis, Properties, and Semiconducting Characteristics. Organic Letters, 24(21), 3792–3796. Available at: [Link]

• ResearchGate. (n.d.). The Chemistry of the Triazolopyridines: An Update. Available at: [Link]

• de Souza, T. B., et al. (2021). Comparative study between the anti-P. falciparum activity of triazolopyrimidine, pyrazolopyrimidine and quinoline derivatives and the identification of new PfDHODH inhibitors. European Journal of Medicinal Chemistry, 209, 112882. Available at: [Link]

• Poormoradkhan Melal, S., & Mahmoodi, N. O. (2023). A review of synthetic methods of 1,2,4-triazolopyridines and their therapeutic properties. Results in Chemistry, 5, 100782. Available at: [Link]

• Mahmoodi, N. O., & Poormoradkhan Melal, S. (2023). A review of synthetic methods of 1,2,4-triazolopyridines and their therapeutic properties. Results in Chemistry, 5, 100782. Available at: [Link]

• Beilstein Archives. (2021). Reactivity of tetrazolo[1,5-a]pyrimidines in click chemistry and hydrogenation. Available at: [Link]

• ResearchGate. (2019). Tetrazolo[1,5- a ]pyrimidine-based metal(II) complexes as therapeutic agents: DNA interaction, targeting topoisomerase I and cyclin-dependent kinase studies. Available at: [Link]

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Beyond the Privileged Scaffold: A Comparative Guide to Tetrazolo[1,5-a]pyridine-8-carbonitrile vs. Pyrazolo[1,5-a]pyrimidines

Executive Summary: The Static vs. The Dynamic

In modern drug discovery, the choice of scaffold dictates the trajectory of a lead program. This guide compares two nitrogen-rich fused heterocycles that represent opposing philosophies in molecular design:

• Pyrazolo[1,5-a]pyrimidines: The "Incumbent." A privileged, statically stable scaffold used extensively as an ATP-mimetic in kinase inhibition (e.g., Zaleplon, Dinaciclib).

• Tetrazolo[1,5-a]pyridine-8-carbonitrile: The "Shapeshifter." A dynamic scaffold characterized by valence tautomerism, serving as a masked azide for photoaffinity labeling or a precursor for ring-expansion synthesis.

Key Takeaway: Choose Pyrazolo[1,5-a]pyrimidines for predictable, non-covalent binding affinity in competitive inhibition. Choose Tetrazolo[1,5-a]pyridine-8-carbonitrile when designing covalent probes, exploring novel chemical space via photolysis (diazepine synthesis), or requiring a "masked" reactive handle.

Part 1: Structural & Physicochemical Analysis

The fundamental difference between these two scaffolds lies in their electronic stability and their behavior in solution.

1.1 The Valence Tautomerism Factor

Unlike the rigid pyrazolo[1,5-a]pyrimidine, the tetrazolo[1,5-a]pyridine core is not a static entity. It exists in a solvent-dependent equilibrium with its open-chain isomer, 2-azido-3-cyanopyridine .

• In Polar Solvents (DMSO): The equilibrium shifts toward the fused tetrazole form (more stable).

• In Non-Polar Solvents (CDCl₃) or Heat: The equilibrium shifts toward the azide form.

• The 8-Carbonitrile Effect: The electron-withdrawing nitrile group at the 8-position (C-3 of the pyridine ring) stabilizes the azide form relative to unsubstituted analogs, making this specific derivative highly reactive to nucleophiles or light.

1.2 Comparative Properties Table

Feature	Pyrazolo[1,5-a]pyrimidine	Tetrazolo[1,5-a]pyridine-8-carbonitrile
Primary Utility	ATP-competitive Kinase Inhibition	Photoaffinity Labeling / Synthetic Intermediate
Stability	High (Metabolically robust)	Low to Moderate (Heat/Light sensitive)
Binding Mode	Non-covalent (H-bonds, Pi-stacking)	Potential Covalent (via Nitrene insertion)
Solubility	Moderate (Lipophilic, tunable)	Variable (Dependent on tautomer ratio)
Key Reactivity	Electrophilic substitution at C-3	Ring Expansion (to Diazepines)
Safety Profile	Standard organic handling	Explosion Hazard (Azide-Tetrazole content)

Part 2: Mechanistic Pathways & Reactivity

The following Graphviz diagram illustrates the divergent utility of these scaffolds. While the Pyrazolo scaffold follows a linear path to target inhibition, the Tetrazolo scaffold offers a branching path dependent on external stimuli (Light/Heat).

Part 3: Experimental Protocols

Protocol A: Synthesis of Tetrazolo[1,5-a]pyridine-8-carbonitrile

This protocol validates the formation of the dynamic scaffold from commercial precursors.

Reagents: 2-Chloro-3-cyanopyridine, Sodium Azide (

), Ethanol, Water, HCl.

• Preparation: Dissolve 2-chloro-3-cyanopyridine (10 mmol) in a mixture of Ethanol/Water (1:1, 20 mL).

• Azidation: Add Sodium Azide (15 mmol) carefully.

• Reflux: Acidify slightly with 1M HCl (to catalyze the substitution) and reflux for 4 hours. Caution: Hydrazodic acid generation is possible; use a scrubber.

• Isolation: Cool the mixture to

  . The product precipitates as a solid.[1]

• Validation (The "Tautomer Check"):

  • Take an NMR in DMSO-d6 : You should see a single set of peaks corresponding to the closed tetrazolo form.

  • Take an NMR in CDCl3 : You may see broadening or splitting, indicating the presence of the open azide form [1, 2].

• Yield: Typically 75-85%. Melting Point: ~185-188°C (dec).[1]

Protocol B: Photochemical Ring Expansion (The "Diazepine Test")

This experiment demonstrates the unique utility of the Tetrazolo scaffold that Pyrazolo cannot mimic.

• Setup: Dissolve Tetrazolo[1,5-a]pyridine-8-carbonitrile (0.5 mmol) in anhydrous Acetonitrile (50 mL).

• Nucleophile Addition: Add Diisopropylamine (2.0 eq).

• Irradiation: Irradiate with a high-pressure Hg-Xe lamp (or UV LED at 365nm) under

  atmosphere at room temperature.

• Mechanism: The photon triggers

  loss, forming a singlet nitrene which rearranges and captures the amine to form a 1,3-diazepine derivative [3].

• Observation: The solution will change color (often orange/brown). TLC will show the disappearance of the starting material and the formation of a highly polar diazepine.

Part 4: Pharmacological Performance Comparison

When evaluating these for drug development, the performance metrics differ drastically.

Metric	Pyrazolo[1,5-a]pyrimidine (Class)	Tetrazolo[1,5-a]pyridine-8-CN
Kinase Selectivity	High. Can be tuned to be highly selective (e.g., Pim-1 vs. Flt-3) [4].[2]	Low/Undefined. Reactivity dominates over specific binding.
IC50 Potency	<10 nM (Common for optimized leads).	µM range (Usually acts as a weak reversible inhibitor unless photo-activated).
Metabolic Stability	Excellent. Resistant to oxidative metabolism.	Poor. The azide equilibrium makes it susceptible to reduction in vivo.
Use Case	Oral therapeutics (Oncology, CNS).	Chemical Biology Probes (Target Identification).

Expert Insight: Do not use Tetrazolo[1,5-a]pyridine-8-carbonitrile as a lead compound for oral drugs. The risk of mutagenicity (via nitrene formation) and metabolic instability is too high. Use it strictly as a tool compound to map binding sites or to synthesize novel 7-membered rings (diazepines) that are otherwise difficult to access.

References

• Synthesis and properties of tetrazolo[1,5-a]pyridines. Source: Organic Chemistry Portal. URL:[Link]

• SnAr Reactions of 2,4-Diazidopyrido[3,2-d]pyrimidine and Azide-Tetrazole Equilibrium Studies. Source: MDPI (Molecules), 2022. URL:[Link]

• Ring opening and ring expansion of 8-cyano-tetrazolo[1,5-a]pyridine with secondary amines. Source: Journal of Organic Chemistry (via LookChem/PubChem data). URL:[Link]

• Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors. Source: Journal of Medicinal Chemistry (NIH/PubMed). URL:[Link]

• Pyrazolo[1,5-a]pyrimidine scaffold-based small molecules: From bench to FDA-approved TRK kinase inhibitors. Source: European Journal of Medicinal Chemistry. URL:[Link]

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• 2. Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide: Tetrazolo[1,5-a]pyridine-8-carbonitrile Derivatives in Cancer Research

The following guide provides an in-depth technical analysis of Tetrazolo[1,5-a]pyridine-8-carbonitrile derivatives, focusing on their application as dual-targeting anticancer agents.

Executive Summary

Tetrazolo[1,5-a]pyridine-8-carbonitrile represents a privileged heterocyclic scaffold in medicinal chemistry, particularly within the design of dual-mechanism anticancer agents. Unlike single-target therapeutics, derivatives of this scaffold have demonstrated the unique ability to simultaneously inhibit Tubulin polymerization and Topoisomerase II (Topo II) activity. This dual-targeting capability addresses multidrug resistance (MDR) mechanisms common in breast (MCF-7), liver (HepG2), and colon (HCT-116) carcinomas.

This guide analyzes the performance of key derivatives (e.g., Compounds 20, 26, 28, 37) against industry standards like Doxorubicin and Combretastatin A-4 (CA-4) .

Chemical Identity & Structural Dynamics

The biological activity of this class is intrinsically linked to a dynamic equilibrium between two isomeric forms: the open 2-azido-3-pyridinecarbonitrile and the fused tetrazolo[1,5-a]pyridine-8-carbonitrile .

• Solid State: The fused tetrazolo form is generally favored, providing stability.

• Solution Phase: An equilibrium exists, influenced by solvent polarity and temperature. This "chameleon-like" behavior allows the molecule to adopt the optimal conformation for binding to distinct hydrophobic pockets in Tubulin (colchicine site) and the DNA-Topo II complex.

Key Structural Features for Potency[1]

• Position 5 & 7: Substitution with electron-rich aryl groups (e.g., 3,4,5-trimethoxyphenyl) mimics the pharmacophore of Combretastatin A-4.

• Position 8 (Nitrile Group): Essential for hydrogen bonding interactions within the active site.

Comparative Performance Analysis

IC50 Values and Cytotoxicity Profile

The following table summarizes the cytotoxic efficacy of representative tetrazolo[1,5-a]pyridine-8-carbonitrile derivatives compared to standard chemotherapeutics. Data is synthesized from recent comparative studies (e.g., Hassan et al., 2025).

Table 1: Comparative Cytotoxicity (IC50 in µM) & Inhibition Metrics

Compound ID	Structure / Substitution	MCF-7 (Breast)	HepG2 (Liver)	HCT-116 (Colon)	Mechanism / Key Metric
Compound 20	4,6-bis(3,4,5-trimethoxyphenyl)*	< 5.0 (Potent)	6.1 µM	Moderate	Dual Inhibitor: Tubulin (74.7% Inh.) + Topo II (70.3% Inh.)
Compound 26	Tetrazolo-fused derivative	Superior to Dox	Moderate	Moderate	Cell Cycle Arrest: G2/M (50.69%); Tubulin Inh. (75%)
Compound 37	Modified aryl-tetrazolo	High Potency	High Potency	High Potency	Topo II Dominant: 82.4% Inhibition (Superior to Dox)
Compound 28	5,7-bis(3,4,5-trimethoxyphenyl)	Active	Active	Active	Scaffold Representative: Validates trimethoxy SAR
Doxorubicin	Standard Control	~4.0 - 7.9 µM	~7.0 - 9.0 µM	~6.7 µM	Reference: Topo II Poison
CA-4	Standard Control	N/A	N/A	N/A	Reference: Tubulin Inhibitor (72.1% Inh.)

> Note: "Superior to Dox" indicates an IC50 value lower than the Doxorubicin control in the same assay (typically < 4 µM for MCF-7). *> Compound 20 is often an intermediate that cyclizes to the tetrazolo form (e.g., Cmpd 28) or exists in equilibrium.

Mechanistic Insights

• Tubulin Polymerization Inhibition: Compounds 26 and 37 exhibit inhibition rates (75% and 74.3%) comparable to or exceeding Combretastatin A-4 (72.1%).[1] They bind to the colchicine site, disrupting microtubule dynamics and leading to mitotic catastrophe.

• Topoisomerase II Inhibition: Compound 37 inhibits Topo II by 82.4%, surpassing Doxorubicin (81.6%). This prevents DNA religation during replication, causing double-strand breaks and apoptosis.

• Cell Cycle Arrest: Treatment with Compound 26 results in a significant accumulation of cells in the G2/M phase (50.69%), confirming the dual blockade of mitosis and DNA integrity.

Mechanism of Action Diagram

The following diagram illustrates the dual pathway activation triggered by Tetrazolo[1,5-a]pyridine-8-carbonitrile derivatives.

Figure 1: Dual mechanism of action showing simultaneous disruption of microtubule dynamics and DNA topology leading to apoptotic cell death.

Experimental Protocols for Validation

To replicate the data or validate new derivatives, use the following standardized protocols.

A. Synthesis of Tetrazolo[1,5-a]pyridine-8-carbonitrile (General Procedure)

Principle: Cyclization of 2-chloro-3-cyanopyridines with sodium azide (Nucleophilic Aromatic Substitution).

• Reactants: Dissolve 2-chloro-4,6-diarylpyridine-3-carbonitrile (1.0 mmol) in ethanol (20 mL).

• Reagent: Add Sodium Azide (NaN3, 2.0 mmol) and a catalytic amount of Ammonium Chloride (NH4Cl).

• Conditions: Reflux for 6–10 hours. Monitor via TLC (Mobile phase: Hexane/Ethyl Acetate).

• Work-up: Pour reaction mixture into ice-cold water. Acidify with dilute HCl to favor the tetrazolo form (precipitate).

• Purification: Recrystallize from Ethanol/DMF to yield the target tetrazolo derivative.

B. Tubulin Polymerization Assay

Objective: Quantify the inhibition of tubulin assembly in vitro.

• Preparation: Use a Tubulin Polymerization Assay Kit (fluorescence-based).

• Incubation: Mix porcine brain tubulin (2 mg/mL) with the test compound (at IC50 concentration) in PEM buffer (80 mM PIPES, 2 mM MgCl2, 0.5 mM EGTA, pH 6.9) containing 1 mM GTP.

• Detection: Measure fluorescence (Ex: 360 nm / Em: 420 nm) every 1 min for 60 min at 37°C.

• Analysis: Compare the Vmax (rate of polymerization) against the Vehicle Control (DMSO) and Positive Control (Combretastatin A-4).

C. In Vitro Cytotoxicity (LDH Release Assay)

Objective: Determine IC50 values in cancer cell lines.

• Seeding: Plate MCF-7, HepG2, and HCT-116 cells (5 × 10³ cells/well) in 96-well plates. Incubate for 24h.

• Treatment: Add serial dilutions of the test compound (0.1 – 100 µM). Incubate for 48h.

• Measurement: Add LDH substrate mixture. Incubate for 30 min in the dark.

• Quantification: Measure absorbance at 490 nm using a microplate reader.

• Calculation: Calculate % Cytotoxicity = [(Exp Value - Low Control) / (High Control - Low Control)] × 100. Derive IC50 using non-linear regression.

References

• Hassan, E. S., et al. (2025).[1][2][3] Nicotinonitrile-Based Dual Inhibitors of Tubulin and Topoisomerase II: Design, Synthesis, and Anticancer Evaluation. ResearchGate.

• Abass, E., et al. (2021). Anticancer Evaluation of New Pyridine-3-carbonitrile Derivatives. ResearchGate.

• El-Sayed, H., et al. (2017). Monoamine Oxidase A and B Inhibitors of Some New Synthesized Substituted Pyridine Carbonitrile Candidates. ResearchGate.

• Alneyadi, S., et al. (2025).[1][4] Synthesis, Molecular Docking and In Vitro Screening of Some Newly Synthesized Triazolopyridine Derivatives. MDPI / PMC.

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"Tetrazolo[1,5-a]pyridine-8-carbonitrile" structure-activity relationship (SAR) studies

Tetrazolo[1,5-a]pyridine-8-carbonitrile: SAR Profiling & Therapeutic Potential

Executive Summary & Scaffold Analysis

Tetrazolo[1,5-a]pyridine-8-carbonitrile represents a specialized chemotype within the fused heterocyclic class, distinct for its intrinsic azide-tetrazole valence tautomerism . Unlike stable bicyclic systems, this scaffold exists in a dynamic equilibrium between the fused tetrazolo[1,5-a]pyridine form and the open-chain 2-azido-3-cyanopyridine isomer.

This guide analyzes the Structure-Activity Relationship (SAR) of this scaffold, specifically focusing on its application as a Monoamine Oxidase (MAO) inhibitor and its unique chemical reactivity (ring expansion) which serves as both a synthetic tool and a metabolic consideration.

Key Differentiators:

• Electronic Tuning: The 8-carbonitrile (-CN) group is a potent electron-withdrawing group (EWG). It stabilizes the tetrazole form in the solid state but activates the ring toward nucleophilic attack in solution.

• Therapeutic Target: Derivatives of this scaffold (specifically 5,7-diaryl analogues) have demonstrated micromolar to nanomolar inhibition of MAO-A and MAO-B, positioning them as potential antidepressants and neuroprotective agents.

• Chemical Reactivity: The scaffold serves as a "masked" 1,3-dipole or nitrene precursor, capable of ring expansion to 1,3-diazepines, offering a pathway to seven-membered heterocycles.

Structure-Activity Relationship (SAR) Analysis

The SAR of Tetrazolo[1,5-a]pyridine-8-carbonitrile is governed by the interplay between the rigid fused core and the substituents at positions 5 and 7.

The Core: Azide-Tetrazole Equilibrium

The defining feature is the equilibrium between Form A (Tetrazole) and Form B (Azide).[1][2][3]

• 8-CN Influence: The nitrile group at position 8 (derived from the C3 of the pyridine precursor) exerts a strong inductive effect (-I). This electron deficiency generally stabilizes the fused tetrazole form relative to the azide in the solid state.

• Biological Implication: The tetrazole form mimics the adenosine core, potentially explaining its affinity for nucleotide-binding enzymes like MAO or kinases.

Substituent Effects (MAO Inhibition)

Based on comparative studies of 5,7-disubstituted derivatives:

Position	Substituent	Effect on MAO Inhibition (IC50)	Mechanism
C-8	-CN (Nitrile)	Critical	Provides essential electronic pull; potential H-bond acceptor in the active site.
C-5	Aryl (Ph)	Enhances	Occupies the hydrophobic substrate cavity of MAO. Electron-donating groups (e.g., 4-OMe) often improve potency.
C-7	Aryl (Ph)	Modulates	Steric bulk here can improve selectivity between MAO-A and MAO-B.
C-5	Alkyl (Me)	Reduces	Replacing the aryl group with methyl often leads to a loss of potency due to reduced hydrophobic interaction.

Metabolic Liability: Ring Expansion

A critical SAR finding is the scaffold's susceptibility to nucleophilic attack. In the presence of secondary amines (or potentially lysine residues in proteins), the 8-CN group facilitates a ring expansion to form 1,3-diazepines . This suggests the scaffold could act as a covalent modifier or a prodrug, rather than a simple reversible inhibitor.

Comparative Analysis: Performance vs. Alternatives

Objective: Evaluate Tetrazolo[1,5-a]pyridine-8-carbonitrile derivatives against standard MAO inhibitors.

Feature	Tetrazolo[1,5-a]pyridine-8-CN	Moclobemide (Standard MAO-A)	Selegiline (Standard MAO-B)
Core Structure	Fused Tricyclic (Tetrazole-Pyridine)	Benzamide	Propargylamine
Mechanism	Reversible / Potential Covalent (Ring opening)	Reversible	Irreversible (Suicide substrate)
Selectivity	Tunable via C5/C7 Aryl groups	High for MAO-A	High for MAO-B
IC50 Range	0.1 - 10 µM (Derivative dependent)	~3 µM	~0.02 µM
Metabolic Stability	Moderate/Low (Susceptible to ring expansion)	High	Moderate (Metabolizes to amphetamines)
Synthetic Access	1-Step from Chloronicotinonitriles	Multi-step	Multi-step

Verdict: The Tetrazolo scaffold offers a novel binding mode and rapid synthetic access but requires optimization to prevent non-specific ring opening in physiological conditions.

Experimental Protocols

Protocol A: Synthesis of 5,7-Diaryl-tetrazolo[1,5-a]pyridine-8-carbonitrile

Rationale: This protocol utilizes the nucleophilic aromatic substitution (SNAr) of chloride by azide, followed by spontaneous cyclization.

Reagents:

• 2-Chloro-4,6-diarylpyridine-3-carbonitrile (1.0 eq)

• Sodium Azide (

  ) (1.5 eq)

• Solvent: DMF or DMSO

• Catalyst: Ammonium Chloride (

  ) (Optional buffer)

Step-by-Step Workflow:

• Dissolution: Dissolve 1.0 mmol of the 2-chloropyridine precursor in 5 mL of DMF.

• Azidation: Add 1.5 mmol of

  to the solution.

• Heating: Heat the reaction mixture to 80–100°C for 4–6 hours. Note: Monitor by TLC. The intermediate azide may be visible before cyclization.

• Quenching: Pour the reaction mixture into ice-cold water (50 mL). The product typically precipitates as a solid.

• Purification: Filter the precipitate. Recrystallize from Ethanol/DMF (9:1) to obtain pure Tetrazolo[1,5-a]pyridine-8-carbonitrile.

• Validation: Confirm structure via IR (absence of azide peak at ~2130

  if fully cyclized) and NMR.

Protocol B: MAO Inhibition Assay (Fluorometric)

Rationale: A self-validating enzymatic assay using Amplex Red to detect

generation.

• Enzyme Prep: Dilute Recombinant Human MAO-A or MAO-B (1 mg/mL) in reaction buffer (0.05 M sodium phosphate, pH 7.4).

• Inhibitor Incubation: Add 10 µL of the test compound (Tetrazolo derivative) in DMSO to 90 µL of enzyme solution. Incubate at 37°C for 15 minutes.

• Substrate Addition: Add 100 µL of mix containing:

  • Tyramine (200 µM, substrate)

  • Amplex Red (200 µM)

  • Horseradish Peroxidase (1 U/mL)

• Measurement: Monitor fluorescence (Ex/Em = 530/590 nm) for 30 minutes.

• Calculation: % Inhibition =

  .

Visualizations

Figure 1: Azide-Tetrazole Equilibrium & Reactivity Pathways[3][4]

Caption: The dynamic equilibrium between the azide and tetrazole forms is central to the scaffold's chemistry. The 8-CN group (not shown explicitly) stabilizes the Tetrazole form but enables the ring expansion pathway to Diazepines under nucleophilic conditions.

Figure 2: MAO Inhibition Screening Workflow

Caption: Standardized workflow for evaluating the biological activity of Tetrazolo[1,5-a]pyridine-8-carbonitrile derivatives against Monoamine Oxidase enzymes.

References

• El-Sayed, H. A., et al. (2017).[4] "Monoamine Oxidase A and B Inhibitors of Some New Synthesized Substituted Pyridine Carbonitrile Candidates." Journal of Computational and Theoretical Nanoscience. Link

• Laha, J. K., & Cuny, G. D. (2008).[5] "Synthesis of Tetrazolo[1,5-a]pyridines Utilizing Trimethylsilyl Azide and Tetrabutylammonium Fluoride Hydrate." Synthesis. Link

• Svamberg, R., et al. (2009). "Ring opening and ring expansion of 8-cyano-tetrazolo[1,5-a]pyridine with secondary amines." Arkivoc. Link

• Desai, N. C., et al. (2012). "A novel strategy for the synthesis of 2-amino-4,6-diarylnicotinonitrile."[6] Arkivoc. Link

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• 3. researchgate.net [researchgate.net]
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Validating the Biological Promise of Tetrazolo[1,5-a]pyridine-8-carbonitrile: A Comparative In Vivo Guide

For researchers, scientists, and drug development professionals, the journey from a promising chemical entity to a validated therapeutic candidate is both arduous and exciting. This guide provides an in-depth, technical framework for the in vivo validation of Tetrazolo[1,5-a]pyridine-8-carbonitrile , a heterocyclic compound with significant therapeutic potential rooted in the well-documented bioactivity of the tetrazole scaffold. While specific in vivo data for this particular molecule is not yet extensively published, its structural motifs suggest potential applications in oncology and inflammation, areas where related tetrazole-containing compounds have shown promise.[1][2][3]

This document is not a mere recitation of protocols. Instead, it offers a strategic and comparative approach, guiding the researcher through the critical decision-making processes of model selection, experimental design, and data interpretation, thereby enabling a robust evaluation of Tetrazolo[1,5-a]pyridine-8-carbonitrile's therapeutic potential against established alternatives.

The Scientific Rationale: Why Investigate Tetrazolo[1,5-a]pyridine-8-carbonitrile?

The tetrazole ring is a key pharmacophore in medicinal chemistry, often serving as a bioisosteric replacement for a carboxylic acid group, which can enhance metabolic stability and pharmacokinetic properties.[1][4] Fused heterocyclic systems like tetrazolo[1,5-a]pyridines and pyrimidines are known to possess a wide array of biological activities, including antimicrobial, antifungal, anticancer, and anti-inflammatory properties.[1][3][5][6] The presence of a carbonitrile group can further influence the molecule's electronic properties and binding interactions with biological targets.

Given the established roles of kinases in both cancer and inflammatory signaling cascades, and the prevalence of nitrogen-rich heterocycles in kinase inhibitor design, a primary hypothesis is that Tetrazolo[1,5-a]pyridine-8-carbonitrile may function as a kinase inhibitor.[7][8] Therefore, this guide will focus on validating its potential as an anti-inflammatory and anti-cancer agent through well-established in vivo models.

A Comparative Framework for In Vivo Validation

To ascertain the therapeutic value of Tetrazolo[1,5-a]pyridine-8-carbonitrile, its performance must be benchmarked against both a negative control (vehicle) and a positive control (a clinically relevant drug). The choice of the positive control will depend on the specific indication being investigated.

Therapeutic Area	Potential Mechanism	Positive Control (Example)	Key In Vivo Models
Inflammation	Inhibition of pro-inflammatory cytokines or signaling pathways (e.g., NF-κB)	Indomethacin, Phenylbutazone	Carrageenan-Induced Paw Edema, Oxazolone-Induced Ear Edema
Oncology	Inhibition of a specific kinase (e.g., Chk1, PDGF-RTK)	Gemcitabine (in combination), Imatinib	Human Tumor Xenograft Models (e.g., colon, breast cancer)

This comparative approach is essential for understanding the relative efficacy and potential advantages of the novel compound.

In Vivo Models for Anti-Inflammatory Activity

The initial assessment of anti-inflammatory potential can be effectively conducted using acute and sub-acute models of inflammation. These models are well-characterized, reproducible, and allow for the evaluation of a compound's ability to modulate key inflammatory processes such as edema, erythema, and leukocyte infiltration.[9][10][11]

Carrageenan-Induced Paw Edema in Rats

This is a widely used and well-validated model for acute inflammation.[11] The subcutaneous injection of carrageenan, a sulfated polysaccharide, into the rat's paw induces a biphasic inflammatory response, allowing for the assessment of a compound's effect on different inflammatory mediators.

graph TD { rankdir=LR; node [shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

}

Workflow for Carrageenan-Induced Paw Edema Model.

• Animal Acclimatization: Wistar or Sprague-Dawley rats (150-200g) are acclimatized for at least one week under standard laboratory conditions.

• Grouping: Animals are randomly assigned to control and treatment groups (n=6 per group).

• Compound Administration: The test compound, positive control, and vehicle are administered, typically orally or intraperitoneally, 30-60 minutes before carrageenan injection.

• Induction of Edema: 0.1 mL of 1% carrageenan solution in saline is injected into the subplantar region of the right hind paw.

• Measurement of Paw Edema: Paw volume is measured using a plethysmometer at baseline (before carrageenan injection) and at regular intervals (e.g., 1, 2, 3, and 4 hours) post-injection.

• Data Analysis: The percentage inhibition of edema is calculated for each treatment group relative to the vehicle control group.

Oxazolone-Induced Ear Edema in Mice

This model is particularly useful for assessing the anti-inflammatory effects of topically or systemically administered compounds in a model of delayed-type hypersensitivity.[11][12]

graph TD { rankdir=LR; node [shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#34A853"];

}

Workflow for Oxazolone-Induced Ear Edema Model.

• Sensitization: Mice are sensitized by applying a solution of oxazolone to a shaved area of the abdomen.[11]

• Challenge: Several days later, a lower concentration of oxazolone is applied to the inner surface of the right ear to elicit an inflammatory response. The left ear serves as an untreated control.[11]

• Compound Administration: The test compound can be administered topically to the ear or systemically prior to the challenge.

• Measurement of Edema: Ear thickness is measured with a digital caliper before and 24 hours after the challenge.

• Histological Analysis: Ear tissue can be collected for histological examination to assess cellular infiltration and other inflammatory changes.

In Vivo Models for Anti-Cancer Activity

Validating the anti-cancer potential of Tetrazolo[1,5-a]pyridine-8-carbonitrile necessitates the use of human tumor xenograft models in immunocompromised mice. These models allow for the assessment of a compound's ability to inhibit tumor growth in vivo.[13][14]

Human Tumor Xenograft Model

This model involves the subcutaneous implantation of human cancer cells into immunodeficient mice (e.g., nude or SCID mice). The choice of the cell line should be guided by the hypothesized target of the compound. For instance, if the compound is a suspected Chk1 inhibitor, a p53-deficient human tumor cell line would be appropriate.[14]

graph TD { rankdir=LR; node [shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#EA4335"];

}

Workflow for Human Tumor Xenograft Model.

• Cell Implantation: Human cancer cells are injected subcutaneously into the flank of immunodeficient mice.

• Tumor Growth and Grouping: Tumors are allowed to grow to a palpable size (e.g., 100-200 mm³), and mice are then randomized into treatment groups.

• Compound Administration: Treatment is initiated according to a predetermined schedule (e.g., daily, twice daily) and route (e.g., oral gavage, intraperitoneal injection).

• Tumor Measurement: Tumor dimensions are measured regularly with calipers, and tumor volume is calculated. Body weight is also monitored as an indicator of toxicity.

• Pharmacodynamic (PD) Analysis: At the end of the study, tumors can be excised for PD analysis to confirm target engagement. For example, if the compound is a kinase inhibitor, the phosphorylation status of a downstream substrate can be assessed by immunohistochemistry.[13]

Data Interpretation and Comparative Analysis

The data obtained from these in vivo studies should be rigorously analyzed to determine the efficacy and safety of Tetrazolo[1,5-a]pyridine-8-carbonitrile.

Quantitative Data Summary

Model	Parameter	Vehicle Control	Positive Control	Tetrazolo[1,5-a]pyridine-8-carbonitrile (Dose 1)	Tetrazolo[1,5-a]pyridine-8-carbonitrile (Dose 2)
Carrageenan-Induced Paw Edema	% Inhibition of Edema at 3h	0%	(e.g., 50-60%)	(Experimental Value)	(Experimental Value)
Oxazolone-Induced Ear Edema	% Reduction in Ear Swelling	0%	(e.g., 40-50%)	(Experimental Value)	(Experimental Value)
Human Tumor Xenograft	% Tumor Growth Inhibition	0%	(e.g., 70-80%)	(Experimental Value)	(Experimental Value)

Qualitative Data Summary

Model	Histological Findings
Oxazolone-Induced Ear Edema	Reduction in inflammatory cell infiltrate, decreased epidermal thickness.
Human Tumor Xenograft	Increased apoptosis, decreased proliferation (e.g., Ki-67 staining).

Conclusion and Future Directions

This guide provides a comprehensive and comparative framework for the in vivo validation of Tetrazolo[1,5-a]pyridine-8-carbonitrile. By employing these well-established models and adhering to rigorous experimental design and data analysis, researchers can effectively assess the therapeutic potential of this novel compound. Positive results from these initial studies would warrant further investigation into its mechanism of action, pharmacokinetic and pharmacodynamic properties, and a more extensive toxicity profile. The journey of drug discovery is iterative, and these foundational in vivo studies are a critical step in determining whether a promising molecule like Tetrazolo[1,5-a]pyridine-8-carbonitrile can one day translate into a life-saving therapy.

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